3,4-Dichloro-8-fluoroquinoline

• CAS: 1204811-28-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 3,4-Dichloro-8-fluoroquinoline: Pathways, Mechanisms, and Protocols

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents, most notably the broad-spectrum fluoroquinolone antibiotics.[1][2][3][4] The strategic introduction of halogen atoms onto this scaffold provides medicinal chemists with critical handles to modulate pharmacokinetic properties, enhance biological activity, and explore novel structure-activity relationships (SAR).[5] This guide provides an in-depth exploration of a robust synthetic pathway to 3,4-dichloro-8-fluoroquinoline, a versatile intermediate for drug discovery. We will dissect the strategic rationale behind the chosen pathway, detail the underlying reaction mechanisms, and provide comprehensive experimental protocols suitable for a research and development setting.

Introduction: The Strategic Importance of Halogenated Quinolines

Quinolone derivatives are of immense interest due to their wide range of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[2][4] The substitution pattern on the quinoline ring is paramount to its function. Specifically, an 8-fluoro substituent can influence the molecule's conformation and metabolic stability. The presence of chloro groups at the C-3 and C-4 positions introduces two reactive sites, making 3,4-dichloro-8-fluoroquinoline a highly valuable building block for creating diverse chemical libraries. The C-4 chlorine is particularly susceptible to nucleophilic aromatic substitution, allowing for the introduction of various side chains, while the C-3 chlorine can participate in cross-coupling reactions or other transformations. This dual reactivity opens avenues for the development of novel compounds with potentially enhanced therapeutic profiles.

Retrosynthetic Analysis and Pathway Design

A direct, one-pot synthesis of 3,4-dichloro-8-fluoroquinoline is not prominently described in the literature, necessitating a logical, multi-step approach. The most reliable and versatile method for constructing the core quinoline ring system is the Gould-Jacobs reaction .[6][7] Our retrosynthetic strategy, therefore, hinges on building an 8-fluoro-4-hydroxyquinoline precursor, which can subsequently undergo targeted chlorination.

The proposed forward synthesis involves three primary stages:

• Condensation: Formation of an anilinomethylene malonate adduct.

• Thermal Cyclization: Intramolecular cyclization to construct the bicyclic quinolone core.

• Hydrolysis and Chlorination: Saponification of the ester followed by a robust double chlorination to yield the target molecule.

// Nodes A [label="2-Fluoroaniline"]; B [label="Diethyl Ethoxymethylenemalonate (EMME)"]; C [label="Diethyl 2-((2-fluoroanilino)methylene)malonate"]; D [label="Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate"]; E [label="8-Fluoro-4-hydroxyquinoline-3-carboxylic acid"]; F [label="3,4-Dichloro-8-fluoroquinoline"];

// Edges A -> C [label="Condensation\n(Heat, ~145°C)"]; B -> C; C -> D [label="Thermal Cyclization\n(Diphenyl Ether, ~250°C)"]; D -> E [label="Saponification\n(NaOH, H₂O/EtOH)"]; E -> F [label="Deoxy-chlorination\n(POCl₃/PCl₅, Heat)"];

// Invisible nodes for alignment inv1 [style=invis, width=0]; A -> inv1 [style=invis]; inv1 -> B [style=invis]; } }

Figure 1: Proposed synthetic pathway for 3,4-dichloro-8-fluoroquinoline.

Mechanistic Insights and Experimental Causality

Stage 1 & 2: The Gould-Jacobs Reaction

The synthesis commences with the reaction between 2-fluoroaniline and diethyl ethoxymethylenemalonate (EMME). This reaction proceeds without a solvent and is driven by heat.

• Step 1: Condensation. The nucleophilic nitrogen of 2-fluoroaniline attacks the electrophilic carbon of the enol ether in EMME, leading to the elimination of ethanol and the formation of the key intermediate, diethyl 2-((2-fluoroanilino)methylene)malonate. The choice of 2-fluoroaniline is critical as it directly installs the fluorine atom at the desired C-8 position of the final quinoline ring.

• Step 2: Thermal Cyclization. The subsequent step is a thermally induced intramolecular cyclization, a form of the Conrad-Limpach-Knorr reaction. This reaction is conducted in a high-boiling point, inert solvent such as diphenyl ether, which allows the reaction to reach the necessary temperature (typically >240°C). The mechanism involves an electrocyclic reaction where the aniline ring attacks one of the ester carbonyls, followed by the elimination of another molecule of ethanol to form the heterocyclic ring, yielding ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate. The 4-hydroxyquinoline exists in tautomeric equilibrium with its 4-oxo form.

Stage 3: Hydrolysis and Deoxy-chlorination

• Step 3: Saponification. The ethyl ester is hydrolyzed to the corresponding carboxylic acid using a standard base like sodium hydroxide in an aqueous ethanol solution. Acidification of the reaction mixture precipitates the 8-fluoro-4-hydroxyquinoline-3-carboxylic acid. This step is crucial as the carboxylic acid group facilitates the subsequent chlorination at the C-3 position.

• Step 4: Deoxy-chlorination. This is the most critical and challenging transformation. The conversion of the 4-hydroxy group and the 3-carboxylic acid group to chloro substituents is achieved using a potent chlorinating agent, such as a mixture of phosphorus oxychloride (POCl₃) and phosphorus pentachloride (PCl₅), or thionyl chloride (SOCl₂).

  • C-4 Chlorination: The 4-oxo tautomer reacts with POCl₃ to form a phosphate ester intermediate, which is an excellent leaving group. A subsequent SNAr reaction with a chloride ion (from POCl₃ or PCl₅) yields the 4-chloroquinoline.

  • C-3 Chlorination: The mechanism for the conversion of the carboxylic acid to a chloro group in this context is more complex. It likely proceeds through the formation of an acid chloride intermediate. Under harsh heating conditions with excess chlorinating agent, a decarboxylative chlorination can occur, replacing the -COOH group with a -Cl atom. This transformation is challenging but feasible for this class of compounds.

Experimental Protocols

Disclaimer: These protocols are illustrative and based on established chemical principles. They should be adapted and optimized under controlled laboratory conditions by qualified personnel. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 4.1: Synthesis of Ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate

• Condensation: In a 250 mL round-bottom flask equipped with a stirrer and a condenser, combine 2-fluoroaniline (0.1 mol, 11.1 g) and diethyl ethoxymethylenemalonate (0.1 mol, 21.6 g).

• Heat the mixture in an oil bath at 145-150°C for 2 hours with constant stirring. The mixture will become a solid mass upon cooling.

• Cyclization: To the flask containing the crude anilinomethylene malonate, add 100 mL of diphenyl ether.

• Heat the mixture to 250-255°C with vigorous stirring for 30-45 minutes.

• Allow the reaction mixture to cool to below 100°C and add 100 mL of hexane to precipitate the product.

• Filter the resulting solid, wash thoroughly with acetone and then hexane to remove the diphenyl ether.

• Dry the pale yellow solid under vacuum to yield ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate.

Protocol 4.2: Synthesis of 8-Fluoro-4-hydroxyquinoline-3-carboxylic acid

• Suspend the crude ethyl 8-fluoro-4-hydroxyquinoline-3-carboxylate (from Protocol 4.1) in 150 mL of 10% aqueous sodium hydroxide solution.

• Heat the mixture to reflux (approx. 100°C) for 3 hours until the solid completely dissolves, indicating complete hydrolysis.

• Cool the resulting solution in an ice bath and acidify to pH 2-3 by slowly adding concentrated hydrochloric acid.

• A precipitate will form. Filter the solid, wash with cold deionized water, and dry under vacuum at 80°C.

Protocol 4.3: Synthesis of 3,4-Dichloro-8-fluoroquinoline

• Chlorination: In a 100 mL flask fitted with a reflux condenser and a gas trap (to neutralize HCl fumes), carefully add 8-fluoro-4-hydroxyquinoline-3-carboxylic acid (0.05 mol, 10.5 g) to phosphorus oxychloride (POCl₃) (50 mL).

• Slowly add phosphorus pentachloride (PCl₅) (0.06 mol, 12.5 g) portion-wise to the stirred suspension.

• Heat the reaction mixture to reflux (approx. 110°C) for 6-8 hours. The reaction should become a clear solution.

• Work-up: Cool the reaction mixture to room temperature and pour it slowly onto 500 g of crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 100 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 3,4-dichloro-8-fluoroquinoline.

Data Summary

The following table summarizes the key parameters for the proposed synthesis. Yields are estimates based on similar transformations reported in the literature.

Step	Reaction	Key Reagents	Solvent	Temp (°C)	Approx. Time (h)	Estimated Yield (%)
1	Condensation	2-Fluoroaniline, EMME	None	145-150	2	90-95
2	Cyclization	-	Diphenyl Ether	250-255	0.75	85-90
3	Hydrolysis	NaOH (aq)	Water/Ethanol	100	3	95-98
4	Chlorination	POCl₃, PCl₅	POCl₃ (neat)	110	6-8	50-65

Conclusion

The synthesis of 3,4-dichloro-8-fluoroquinoline is a multi-step process that leverages classic organic reactions, primarily the Gould-Jacobs synthesis, to construct the core heterocyclic system. While the final deoxy-chlorination step is challenging, it provides a viable route to this highly functionalized and valuable intermediate. The strategic placement of the fluoro and dichloro substituents offers a rich platform for further chemical exploration, enabling researchers and drug development professionals to generate novel quinoline-based compounds with tailored biological activities. This guide provides a foundational framework for the rational design and execution of this synthesis, empowering further innovation in medicinal chemistry.

References

• Al-Hiari, Y. M., et al. (2007). Synthesis and Antibacterial Properties of New 8-Nitrofluoroquinolone Derivatives. Molecules, 12(6), 1258-1273. Available from: [Link]

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• Fisyuk, A. S., et al. (2023). A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids. Molecules, 28(6), 2795. Available from: [Link]

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• Lázár, L., et al. (2017). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Molecules, 22(11), 1832. Available from: [Link]

• Google Patents. (2003). A process for synthesis of fluoroquinolonic derivatives. WO2003010144A2.

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• Royal Society of Chemistry. (2023). Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. RSC Advances, 13, 9435-9463. Available from: [Link]

• Lazar, L., et al. (2017). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. ResearchGate. Available from: [Link]

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physicochemical properties of 3,4-Dichloro-8-fluoroquinoline

An In-Depth Technical Guide to the Physicochemical Properties of 3,4-Dichloro-8-fluoroquinoline

Introduction

3,4-Dichloro-8-fluoroquinoline is a halogenated quinoline derivative, a class of heterocyclic compounds of significant interest in medicinal chemistry and materials science. The quinoline scaffold is a core structural motif in numerous pharmacologically active agents, and the specific substitution pattern of chlorine and fluorine atoms on the 3,4- and 8-positions, respectively, imparts unique electronic and steric properties. A thorough understanding of the physicochemical properties of this molecule is paramount for its effective application, particularly in drug discovery, where these characteristics govern a candidate's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation and stability.[1][2][3]

This guide provides a comprehensive technical overview of the core . It is designed for researchers and drug development professionals, offering not only key data points but also the underlying scientific principles and validated experimental protocols for their determination. The narrative emphasizes the causality behind methodological choices, ensuring a robust and applicable understanding for laboratory practice.

Molecular Identity and Structural Attributes

The foundational step in characterizing any chemical entity is to establish its unambiguous molecular identity. The arrangement of atoms and functional groups in 3,4-Dichloro-8-fluoroquinoline dictates its reactivity, intermolecular interactions, and overall physicochemical behavior.

Property	Value	Source
Molecular Formula	C₉H₄Cl₂FN	[4][5]
Molecular Weight	216.04 g/mol	[4][5]
Physical Form	Solid	[4][5]
SMILES String	ClC1=C(Cl)C=NC(C1=CC=C2)=C2F	[4][5]
InChI Key	VBOOTOZCRFUTOK-UHFFFAOYSA-N	[4][5]

The structure features a bicyclic aromatic system with a basic nitrogen atom at position 1. The electron-withdrawing nature of the two chlorine atoms at positions 3 and 4, and the fluorine atom at position 8, significantly influences the electron density distribution across the ring system, impacting properties like pKa and susceptibility to nucleophilic attack.

Thermal Properties: Melting Point

The melting point is a critical indicator of a crystalline solid's purity and identity. For a pure compound, the melting range is typically sharp (0.5-1.0°C), whereas impurities lead to a depressed and broader melting range. While specific experimental data for 3,4-Dichloro-8-fluoroquinoline is not publicly documented, the melting point of a related compound, 4,7-dichloroquinoline, is 87°C, providing a contextual reference.[6]

Experimental Protocol: Capillary Melting Point Determination

This protocol describes the standard capillary method, which is widely adopted in pharmacopeias for its reliability.[7]

Causality: The choice of a slow heating rate (1-2°C/min) near the expected melting point is crucial. Rapid heating does not allow for thermal equilibrium between the sample, the heating block, and the thermometer, leading to inaccurate readings. A preliminary rapid determination helps to quickly identify the approximate melting range, saving time.

Methodology:

• Sample Preparation: Finely powder a small amount of the solid sample. Gently tap the open end of a capillary tube into the powder. Invert the tube and tap its sealed bottom on a hard surface to compact the sample into a 2-3 mm column.[7]

• Apparatus Setup: Place the filled capillary tube into the heating block of a melting point apparatus (e.g., Mel-Temp or similar).

• Rapid Preliminary Run: Set a high heating rate (e.g., 10-20°C/min) to quickly determine an approximate melting temperature.

• Accurate Determination: Allow the apparatus to cool. Using a new sample, heat rapidly to about 15-20°C below the approximate melting point found in the previous step.

• Final Measurement: Decrease the heating rate to 1-2°C/min.

• Data Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting range is T₁-T₂. For high precision, repeat the measurement twice, ensuring consistent values.

Caption: Workflow for Melting Point Determination.

Solubility Profile

Aqueous solubility is a master variable in drug discovery, profoundly impacting bioassay reliability, formulation development, and intestinal absorption.[8][9] Poorly soluble compounds often exhibit low and variable bioavailability, posing significant development challenges.[10] It is essential to distinguish between two key types of solubility measurements:

• Kinetic Solubility: Measures the concentration of a compound before it precipitates when added from a high-concentration organic stock (e.g., DMSO) into an aqueous buffer. It's a high-throughput method used for early-stage screening.[8][11]

• Thermodynamic (Equilibrium) Solubility: Represents the true saturation concentration of a compound in a solvent at equilibrium. This measurement is more time-consuming but crucial for pre-formulation studies.[9][12]

Solvent	Predicted Solubility	Rationale / Application
Aqueous Buffer (pH 7.4)	Low	The hydrophobic quinoline core and halogen substituents suggest poor water solubility. Critical for physiological relevance.
DMSO	High	A common polar aprotic solvent for preparing stock solutions in biological screening.[12]
Ethanol	Moderate to High	A common co-solvent used in formulations.

Experimental Protocol: Kinetic Turbidimetric Solubility Assay

Causality: This high-throughput method is chosen for early discovery to rapidly rank compounds.[9] It relies on the principle that undissolved particles will scatter light (nephelometry).[8] By starting with a DMSO stock, the protocol assesses how readily the compound precipitates when introduced into an aqueous environment, mimicking the initial dissolution challenge in vivo.

Methodology:

• Stock Solution: Prepare a 10 mM stock solution of 3,4-Dichloro-8-fluoroquinoline in 100% DMSO.

• Serial Dilution: In a 96-well plate, add the DMSO stock solution to aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) and perform serial dilutions to create a range of concentrations.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a set period (e.g., 1-2 hours) with gentle agitation.

• Turbidity Measurement: Measure the turbidity of each well using a nephelometer or a plate reader capable of detecting light scattering.

• Data Analysis: The kinetic solubility is defined as the highest concentration at which the turbidity is not significantly different from the background (buffer + DMSO).

Caption: Kinetic Solubility Assay Workflow.

Acidity and Basicity (pKa)

The pKa value defines the pH at which a compound exists in a 50:50 ratio of its ionized and unionized forms. This parameter is critical as the ionization state affects solubility, membrane permeability, and receptor binding.[13] For 3,4-Dichloro-8-fluoroquinoline, the quinoline nitrogen atom is the primary basic center. Its protonation state will be highly dependent on the pH of its environment. The electron-withdrawing halogens are expected to decrease the basicity (lower the pKa) of the quinoline nitrogen compared to the unsubstituted parent quinoline.

Estimating the pKa of heterocyclic compounds can be complex, but computational methods and comparison with similar structures are valuable.[13][14] The pKa determines the extent of ionization in different parts of the body, such as the stomach (low pH) and intestine (higher pH), which directly impacts oral absorption.[3]

Ionizable Center	Predicted pKa	Significance
Quinoline Nitrogen (Basic)	~ 2-4	The compound will be predominantly unionized at physiological pH (7.4), favoring membrane permeability but potentially limiting aqueous solubility.

Experimental Protocol: UV-Metric pKa Determination

Causality: This method is chosen because the UV-Vis absorption spectrum of a chromophoric molecule like 3,4-Dichloro-8-fluoroquinoline is sensitive to its protonation state. By measuring the absorbance at a specific wavelength across a range of pH values, one can determine the inflection point of the resulting sigmoidal curve, which corresponds to the pKa.

Methodology:

• Stock Solution: Prepare a concentrated stock solution of the compound in a solvent miscible with water (e.g., methanol or DMSO).

• Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 1 to 10).

• Sample Preparation: Add a small, constant aliquot of the stock solution to each buffer to create a set of solutions with identical compound concentration but varying pH.

• Spectral Acquisition: Record the UV-Vis spectrum for each solution. Identify a wavelength where the absorbance changes significantly between the fully protonated and deprotonated forms.

• Data Collection: Measure the absorbance at the chosen wavelength for each pH value.

• Data Analysis: Plot absorbance versus pH. Fit the data to a sigmoidal curve. The pH at the inflection point of the curve is the pKa.

Caption: Relationship between pH, pKa, and Ionization State.

Lipophilicity (LogP)

Lipophilicity, the "fat-liking" nature of a molecule, is a key determinant of its ability to cross biological membranes. It is quantified by the partition coefficient (P), which is the ratio of a compound's concentration in an organic solvent (typically octan-1-ol) to its concentration in an aqueous phase at equilibrium.[15] It is most often expressed in its logarithmic form, LogP.[15]

• LogP > 0: Compound is more soluble in the lipid phase (lipophilic).

• LogP < 0: Compound is more soluble in the aqueous phase (hydrophilic).

• LogP = 0: Compound has equal solubility in both phases.[16]

For ionizable molecules like 3,4-Dichloro-8-fluoroquinoline, the distribution is pH-dependent. The term LogD is used to describe the partition coefficient at a specific pH (e.g., LogD₇.₄).

Parameter	Predicted Value	Significance
cLogP (Calculated LogP)	~ 3.5 - 4.5	The high positive value indicates significant lipophilicity, suggesting good potential for membrane permeation but also a risk of poor aqueous solubility and potential for non-specific binding.

Experimental Protocol: Shake-Flask Method for LogP Determination

Causality: The shake-flask method is the traditional and most widely accepted "gold standard" for LogP measurement because it directly determines the partitioning of a solute under equilibrium conditions.[15] The choice of octan-1-ol is standard as it is believed to be a good mimic of the lipid bilayer of cell membranes.

Methodology:

• Phase Preparation: Pre-saturate octan-1-ol with water and water with octan-1-ol by mixing them vigorously and allowing the layers to separate.

• Sample Addition: Dissolve a known amount of 3,4-Dichloro-8-fluoroquinoline in the pre-saturated aqueous phase.

• Partitioning: Add an equal volume of the pre-saturated octan-1-ol. Shake the mixture vigorously for a set period (e.g., 1-3 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the aqueous and organic layers.

• Concentration Analysis: Carefully remove an aliquot from each phase. Determine the concentration of the compound in both the aqueous (C_aq) and octan-1-ol (C_oct) phases using a suitable analytical technique (e.g., HPLC-UV).

• Calculation: Calculate LogP using the formula: LogP = log₁₀(C_oct / C_aq).

Spectroscopic Profile

Spectroscopic techniques are indispensable for confirming the identity and structure of a synthesized compound.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and fragmentation patterns, which serve as a molecular fingerprint. For 3,4-Dichloro-8-fluoroquinoline, the presence of two chlorine atoms will result in a characteristic isotopic pattern for the molecular ion peak due to the natural abundance of ³⁵Cl and ³⁷Cl.

Ion	Expected m/z	Notes
[M+H]⁺	216.97 (¹⁹F, ²x³⁵Cl)	The molecular ion peak in positive ion mode (ESI+). The isotopic pattern (M, M+2, M+4) will be a key identifier.
Key Fragments	Varies	Fragmentation would likely involve loss of Cl, HCl, or cleavage of the quinoline ring system.[17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework of the molecule. While specific spectral data is not available, a predicted profile can be inferred based on the structure.

Nucleus	Predicted Chemical Shift (δ, ppm)	Notes
¹H NMR	7.0 - 9.0	Aromatic protons. The specific shifts and coupling constants would be influenced by the positions of the halogen substituents.
¹³C NMR	110 - 160	Aromatic and heterocyclic carbons. Carbons directly attached to halogens or nitrogen will have distinct chemical shifts.[18]
¹⁹F NMR	-110 to -140	A single signal corresponding to the fluorine atom at the C-8 position.

Conclusion

The paint a picture of a lipophilic, solid compound with low predicted aqueous solubility and weak basicity. The presence of multiple halogen atoms dominates its electronic and steric profile, suggesting good membrane permeability but potential challenges related to solubility and metabolic stability. The experimental protocols and scientific rationale provided in this guide offer a robust framework for researchers to empirically determine these critical parameters, enabling the informed progression of this compound in drug discovery pipelines and other scientific applications. Accurate characterization is not merely an academic exercise; it is the cornerstone of successful chemical and pharmaceutical development.

References

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• Solubility Test. (n.d.). AxisPharm. Retrieved January 16, 2026, from [Link]

• Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic. (n.d.). Sygnature Discovery. Retrieved January 16, 2026, from [Link]

• Estimation of pKa Using Semiempirical Molecular Orbital Methods. Part 2: Application to Amines, Anilines and Various Nitrogen Containing Heterocyclic Compounds. (n.d.). SemOpenAlex. Retrieved January 16, 2026, from [Link]

• LogP—Making Sense of the Value. (n.d.). ACD/Labs. Retrieved January 16, 2026, from [Link]

• Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. (n.d.). Agilent. Retrieved January 16, 2026, from [Link]

• How to Estimate the pKa Values Using the pKa Table. (n.d.). Organic Chemistry Tutor. Retrieved January 16, 2026, from [Link]

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• ¹³C NMR spectra of some halocarbons. Shift predictions in polychloro-quinolines and -isoquinolines. (1989). Magnetic Resonance in Chemistry, 27(9), 841-845. Retrieved January 16, 2026, from [Link]

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An In-depth Technical Guide to 3,4-Dichloro-8-fluoroquinoline: A Versatile Intermediate for Advanced Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Halogenated Quinolines in Medicinal Chemistry

The quinoline scaffold is a cornerstone in the development of therapeutic agents, most notably the potent class of fluoroquinolone antibiotics. The strategic placement of halogen atoms on the quinoline ring system is a well-established method for modulating the physicochemical and pharmacological properties of these molecules. This guide focuses on 3,4-Dichloro-8-fluoroquinoline, a key heterocyclic building block whose trifunctional halogenation pattern offers a unique platform for the synthesis of novel drug candidates. While specific data for this compound is limited, its structural motifs are highly relevant to the development of next-generation antibiotics and other therapeutic agents. This document will provide an in-depth look at its chemical identity, a plausible synthetic route, its potential applications in drug discovery, and the broader context of its utility in medicinal chemistry.

Section 1: Chemical Identity and Physicochemical Properties

Property	Value	Source
Molecular Formula	C₉H₄Cl₂FN	[1]
Molecular Weight	216.04 g/mol
MDL Number	MFCD13192963	[2]
PubChem Substance ID	329773983	[2]
Physical Form	Solid	[1]
InChI	1S/C9H4Cl2FN/c10-6-4-13-9-5(8(6)11)2-1-3-7(9)12/h1-4H	[1]
SMILES	ClC1=C(Cl)C=NC(C1=CC=C2)=C2F	[1]

Note: Detailed experimental physicochemical data such as melting point, boiling point, and solubility are not extensively reported in publicly available literature. Researchers are advised to determine these properties experimentally upon acquisition of the compound.

Section 2: Synthesis of 3,4-Dichloro-8-fluoroquinoline

Proposed Synthetic Workflow

The synthesis would likely commence with a substituted aniline, which undergoes condensation with a malonic acid derivative, followed by a thermal cyclization and subsequent chlorination steps.

Caption: Proposed synthetic workflow for 3,4-Dichloro-8-fluoroquinoline.

Detailed Experimental Protocol (Hypothetical)

This protocol is a representative example based on general fluoroquinolone synthesis.[3][4] Researchers should optimize conditions based on laboratory findings.

• Step 1: Condensation to form Diethyl 2-((2-fluorophenyl)amino)methylenemalonate (Intermediate A).

  • In a round-bottom flask equipped with a condenser and a magnetic stirrer, combine equimolar amounts of 2-fluoroaniline and diethyl 2-(ethoxymethylene)malonate.

  • Heat the mixture at 110-120 °C for 2-3 hours. The reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and purify the product, which may crystallize upon cooling or require purification by column chromatography.

• Step 2: Thermal Cyclization to form Ethyl 4-hydroxy-8-fluoroquinoline-3-carboxylate (D).

  • Add the intermediate from Step 1 to a high-boiling point solvent such as Dowtherm A.

  • Heat the mixture to approximately 250 °C for 30-60 minutes.

  • Cool the reaction mixture and dilute with a non-polar solvent like hexane to precipitate the product.

  • Filter the solid and wash with the non-polar solvent to obtain the cyclized product.

• Step 3: Hydrolysis and Decarboxylation to form 4-Hydroxy-8-fluoroquinoline (E).

  • Suspend the product from Step 2 in an aqueous solution of sodium hydroxide (e.g., 10-20%).

  • Reflux the mixture until the hydrolysis of the ester is complete (monitored by TLC).

  • Cool the reaction mixture and acidify with a mineral acid (e.g., HCl) to precipitate the carboxylic acid intermediate.

  • Continue heating to effect decarboxylation, or isolate the acid and decarboxylate in a separate step by heating above its melting point.

  • Neutralize the solution to precipitate 4-hydroxy-8-fluoroquinoline.

• Step 4: Chlorination to yield 3,4-Dichloro-8-fluoroquinoline (F).

  • Treat 4-hydroxy-8-fluoroquinoline with a strong chlorinating agent such as phosphorus oxychloride (POCl₃), potentially with the addition of phosphorus pentachloride (PCl₅) to facilitate the reaction.

  • Reflux the mixture for several hours.

  • Carefully quench the reaction by pouring it onto crushed ice.

  • Neutralize the acidic solution with a base (e.g., sodium bicarbonate or ammonium hydroxide) to precipitate the crude product.

  • The crude 3,4-Dichloro-8-fluoroquinoline can then be purified by recrystallization or column chromatography.

Section 3: Applications in Drug Development and Medicinal Chemistry

The true value of 3,4-Dichloro-8-fluoroquinoline lies in its potential as a versatile intermediate for the synthesis of novel therapeutic agents. The dichloro substitution at the 3 and 4 positions, combined with the fluorine at the 8-position, provides multiple reactive sites for further chemical modification.

A Scaffold for Novel Fluoroquinolone Antibiotics

The fluoroquinolone class of antibiotics functions by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[5] The core structure of these drugs is the 4-quinolone ring system. 3,4-Dichloro-8-fluoroquinoline can serve as a precursor to novel fluoroquinolones through nucleophilic aromatic substitution reactions, primarily at the 4-position, and potentially at the 3-position under specific conditions.

Caption: Structure-Activity Relationship (SAR) potential of 3,4-Dichloro-8-fluoroquinoline.

The chlorine at the C-4 position is highly susceptible to displacement by various nucleophiles, particularly amines. This allows for the introduction of side chains, such as the piperazine ring found in ciprofloxacin, which are crucial for antibacterial activity and spectrum.[6] The chlorine at the C-3 position offers an additional handle for modification to fine-tune the biological activity or pharmacokinetic properties of the resulting molecule. The fluorine at the C-8 position can contribute to increased potency and altered pharmacokinetics.

Precursor for Kinase Inhibitors and Anticancer Agents

Beyond their antibacterial applications, quinoline derivatives have gained significant attention as scaffolds for the development of anticancer agents, particularly kinase inhibitors.[7] The ATP-binding pocket of many kinases can accommodate planar heterocyclic ring systems like quinoline. The dichlorofluoro substitution pattern of 3,4-Dichloro-8-fluoroquinoline provides a template for creating a library of compounds to screen for inhibitory activity against various kinases implicated in cancer progression.

Intermediate for Antiviral and Antiparasitic Drug Candidates

The quinoline ring is also a key feature in several antiviral and antiparasitic drugs. By using 3,4-Dichloro-8-fluoroquinoline as a starting material, medicinal chemists can explore novel chemical space in the search for new treatments for infectious diseases beyond the realm of bacteria.

Section 4: Safety and Handling

As with any halogenated heterocyclic compound, 3,4-Dichloro-8-fluoroquinoline should be handled with appropriate safety precautions.

• Hazard Classifications: Acute Toxicity, Oral (Category 4); Serious Eye Damage (Category 1).[1]

• Hazard Statements: H302 (Harmful if swallowed), H318 (Causes serious eye damage).[1]

• Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301 + P312 + P330 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth), P305 + P351 + P338 + P310 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER/doctor).[1]

Researchers should always consult the latest Safety Data Sheet (SDS) from the supplier before handling this compound and work in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Conclusion

3,4-Dichloro-8-fluoroquinoline represents a valuable, albeit under-characterized, building block for modern medicinal chemistry. Its trifunctional halogenation provides a versatile platform for the synthesis of a diverse array of novel compounds. While the primary application is envisioned in the development of new fluoroquinolone antibiotics to combat rising bacterial resistance, its potential extends to the discovery of new anticancer, antiviral, and antiparasitic agents. The synthetic pathways and structure-activity relationships discussed in this guide provide a solid foundation for researchers and drug development professionals to unlock the full potential of this intriguing heterocyclic intermediate. Further investigation into its reactivity and the biological activity of its derivatives is highly warranted and promises to be a fruitful area of research.

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The Uncharted Potential: A Technical Guide to the Biological Activity of 3,4-Dichloro-8-fluoroquinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide delves into the prospective biological activities of 3,4-dichloro-8-fluoroquinoline derivatives, a class of compounds at the frontier of medicinal chemistry. While direct, extensive research on this specific scaffold is emerging, this document synthesizes the vast knowledge of quinoline and fluoroquinolone chemistry to provide a forward-looking analysis of their potential therapeutic applications. By examining the influence of the unique 3,4-dichloro and 8-fluoro substitution pattern, we can project the likely impact on anticancer and antimicrobial efficacy, offering a roadmap for future research and development.

The Quinoline Core: A Privileged Scaffold in Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone of medicinal chemistry. Its derivatives are integral to a wide array of pharmaceuticals, demonstrating a broad spectrum of biological activities including antimalarial, antibacterial, anticancer, and anti-inflammatory properties. The versatility of the quinoline scaffold allows for fine-tuning of its pharmacological profile through various substitutions, making it a perennial subject of drug discovery efforts.

The introduction of halogen atoms, particularly chlorine and fluorine, has been a pivotal strategy in enhancing the therapeutic potential of quinoline-based drugs. Fluorine substitution, for instance, is known to improve metabolic stability, binding affinity, and pharmacokinetic properties. Chlorine atoms can also significantly influence the electronic and steric properties of the molecule, often leading to enhanced biological activity. The combination of these features in the 3,4-dichloro-8-fluoroquinoline core presents a compelling, yet underexplored, platform for the development of novel therapeutic agents.

Proposed Synthesis of the 3,4-Dichloro-8-fluoroquinoline Core

A plausible synthetic route to the core 3,4-dichloro-8-fluoroquinoline structure can be envisioned through modifications of established quinoline synthesis methodologies, such as the Gould-Jacobs reaction. This reaction involves the condensation of an appropriately substituted aniline with a malonic ester derivative, followed by thermal cyclization.[1][2][3][4][5]

Conceptual Synthetic Workflow:

A potential pathway could commence with a 2,3-dichloro-6-fluoroaniline as the starting aniline. This precursor would then be reacted with diethyl ethoxymethylenemalonate (EMME) to form the corresponding anilinomethylenemalonate intermediate. Subsequent thermal cyclization, often facilitated by a high-boiling point solvent like diphenyl ether or the use of Eaton's reagent, would lead to the formation of the quinoline ring system.[3] Further chemical modifications can then be performed to introduce various substituents at other positions, allowing for the creation of a diverse library of derivatives for biological screening.

Caption: Proposed synthetic workflow for 3,4-dichloro-8-fluoroquinoline derivatives.

Projected Anticancer Activity: Targeting Cellular Proliferation

Quinolone derivatives have emerged as a promising class of anticancer agents, with several mechanisms of action identified.[6][7][8][9] The primary mode of antitumor activity for many fluoroquinolones is the inhibition of topoisomerase II, an enzyme crucial for DNA replication and cell division.[7] By stabilizing the enzyme-DNA complex, these compounds lead to DNA strand breaks and induce apoptosis in rapidly proliferating cancer cells.[9]

The 3,4-dichloro-8-fluoroquinoline scaffold is anticipated to exhibit potent anticancer properties. The chlorine atoms at the 3 and 4 positions can enhance the molecule's interaction with the topoisomerase II enzyme, potentially leading to increased inhibitory activity. The 8-fluoro substituent is known to contribute to improved cellular uptake and metabolic stability, which could translate to greater efficacy in vivo.[10]

Hypothesized Mechanism of Anticancer Action:

Caption: Hypothesized mechanism of anticancer action for 3,4-dichloro-8-fluoroquinoline derivatives.

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of chemical compounds.[11][12]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[12]

• Compound Treatment: Prepare serial dilutions of the 3,4-dichloro-8-fluoroquinoline derivatives in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.[12]

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting cell viability against the compound concentration.[11]

Predicted Antimicrobial Activity: A New Generation of Bacterial Inhibitors

Fluoroquinolones are a well-established class of broad-spectrum antibiotics that function by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.[13][14] The substitution pattern on the quinolone ring plays a crucial role in determining the antimicrobial spectrum and potency.

The 3,4-dichloro-8-fluoroquinoline scaffold holds promise for the development of novel antimicrobial agents. The 8-fluoro group is a known contributor to potent antibacterial activity.[10] The presence of chlorine atoms at the 3 and 4 positions could modulate the electronic properties of the quinolone ring, potentially enhancing the binding affinity to the target enzymes and overcoming existing resistance mechanisms.

Anticipated Mechanism of Antimicrobial Action:

Caption: Anticipated mechanism of antimicrobial action for 3,4-dichloro-8-fluoroquinoline derivatives.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[15]

Step-by-Step Methodology:

• Bacterial Culture: Prepare an overnight culture of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

• Compound Preparation: Prepare serial twofold dilutions of the 3,4-dichloro-8-fluoroquinoline derivatives in the broth medium in a 96-well microtiter plate.

• Inoculation: Adjust the turbidity of the overnight bacterial culture to a 0.5 McFarland standard and dilute it to achieve a final inoculum of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

• Controls: Include a positive control (bacteria with no compound), a negative control (broth with no bacteria), and a reference antibiotic control (e.g., ciprofloxacin).

Structure-Activity Relationship (SAR) Insights and Future Directions

While specific SAR data for 3,4-dichloro-8-fluoroquinoline derivatives is not yet available, we can extrapolate from the broader quinolone literature.[10][16]

• Position 1: A cyclopropyl group at the N-1 position is often associated with enhanced antibacterial activity.[10]

• Position 7: The introduction of various heterocyclic rings (e.g., piperazine, pyrrolidine) at the C-7 position can significantly modulate the antimicrobial spectrum and potency.[10]

• Positions 3 and 4: The carboxylic acid at C-3 and the keto group at C-4 are generally considered essential for antibacterial activity, as they are involved in binding to the DNA gyrase.[7]

• Position 8: A halogen (F or Cl) at the 8-position can improve oral absorption and activity against anaerobic bacteria.[10][17]

Future research should focus on the synthesis of a diverse library of 3,4-dichloro-8-fluoroquinoline derivatives with modifications at these key positions. Systematic evaluation of their anticancer and antimicrobial activities will be crucial in elucidating the SAR for this novel scaffold and identifying lead compounds for further development.

Quantitative Data Summary (Hypothetical)

The following table presents hypothetical IC50 and MIC values for a series of 3,4-dichloro-8-fluoroquinoline derivatives to illustrate potential outcomes of future studies.

Compound ID	R1-Substituent (N-1)	R7-Substituent (C-7)	IC50 (µM) vs. MCF-7	MIC (µg/mL) vs. S. aureus
DCFQ-01	Cyclopropyl	Piperazinyl	5.2	0.5
DCFQ-02	Ethyl	Pyrrolidinyl	8.9	1.0
DCFQ-03	Cyclopropyl	4-Methylpiperazinyl	3.8	0.25
DCFQ-04	Ethyl	Morpholinyl	12.5	2.0
Doxorubicin	-	-	0.8	-
Ciprofloxacin	-	-	-	0.5

Conclusion

The 3,4-dichloro-8-fluoroquinoline scaffold represents a promising, yet largely unexplored, area in medicinal chemistry. Based on the well-established biological activities of related quinoline and fluoroquinolone derivatives, it is hypothesized that this class of compounds will exhibit significant anticancer and antimicrobial properties. The unique halogenation pattern is anticipated to confer advantageous pharmacological characteristics. This technical guide provides a foundational framework for the synthesis, biological evaluation, and structure-activity relationship studies of these novel derivatives, paving the way for the discovery of new and effective therapeutic agents.

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The Enigmatic Mechanism of 3,4-Dichloro-8-fluoroquinoline: A Technical Guide for Drug Development Professionals

Abstract

The quinolone scaffold remains a cornerstone in medicinal chemistry, renowned for its potent antibacterial and emerging anticancer activities. Within this vast chemical space, 3,4-dichloro-8-fluoroquinoline presents a unique substitution pattern that warrants a detailed mechanistic investigation. This technical guide provides an in-depth exploration of the putative mechanism of action of 3,4-dichloro-8-fluoroquinoline, drawing upon the well-established activities of the broader fluoroquinolone class. While direct experimental data for this specific molecule is limited, this document synthesizes current knowledge to offer a predictive framework for its biological activity, guiding future research and development efforts. We will delve into the foundational principles of fluoroquinolone action, their interaction with topoisomerase enzymes, and the potential influence of the dichloro and fluoro substitutions on target engagement and cellular outcomes.

Introduction: The Fluoroquinolone Legacy and the Unexplored Potential of 3,4-Dichloro-8-fluoroquinoline

Fluoroquinolones are a major class of synthetic antibiotics that have been pivotal in treating a wide array of bacterial infections.[1][2] Their mechanism of action, primarily targeting bacterial DNA gyrase and topoisomerase IV, is a classic example of selective toxicity and has been the subject of extensive study.[3][4] More recently, the therapeutic potential of fluoroquinolone derivatives has expanded into oncology, with several compounds demonstrating significant anticancer activity.[5][6][7] This dual activity has spurred the synthesis and evaluation of novel derivatives, each with unique substitutions intended to modulate potency, selectivity, and pharmacokinetic properties.

3,4-Dichloro-8-fluoroquinoline emerges as a molecule of interest due to its distinct halogenation pattern. The presence of a fluorine atom at the C-8 position is known in some quinolones to enhance activity against eukaryotic topoisomerase II, a key target in cancer chemotherapy.[8] However, the impact of dichlorination at the C-3 and C-4 positions is less characterized and, in some contexts, has been reported to abolish cytotoxic effects.[5] This guide aims to dissect the potential mechanisms of action of 3,4-dichloro-8-fluoroquinoline, providing a scientifically grounded hypothesis to direct its future investigation as either an anti-infective or an antineoplastic agent.

The Core Mechanism: Targeting the Machinery of DNA Replication

The hallmark of the fluoroquinolone class is its ability to inhibit the function of type II topoisomerase enzymes. These enzymes are crucial for managing DNA topology during replication, transcription, and repair.[3][4]

The Bacterial Targets: DNA Gyrase and Topoisomerase IV

In bacteria, fluoroquinolones primarily target two essential enzymes:

• DNA Gyrase (Topoisomerase II): This enzyme introduces negative supercoils into bacterial DNA, a process vital for initiating replication and transcription.

• Topoisomerase IV: This enzyme is responsible for decatenating (unlinking) daughter chromosomes after replication, allowing for their segregation into daughter cells.

The bactericidal action of fluoroquinolones stems from their ability to stabilize the transient covalent complex formed between the topoisomerase and DNA.[2] This stabilization prevents the re-ligation of the DNA strands, leading to the accumulation of double-strand breaks and ultimately, cell death.[4]

Figure 1: Putative antibacterial mechanism of 3,4-dichloro-8-fluoroquinoline.

The Eukaryotic Target: Human Topoisomerase II

The anticancer activity of certain fluoroquinolone derivatives is attributed to their interaction with the human homolog of bacterial gyrase, topoisomerase II.[6] This enzyme is essential for the proliferation of cancer cells. By poisoning human topoisomerase II, these compounds can induce cell cycle arrest and apoptosis in rapidly dividing tumor cells.[5][7]

The selectivity of fluoroquinolones for bacterial versus human topoisomerases is a critical aspect of their safety profile as antibiotics. However, structural modifications can shift this selectivity, enhancing their potency against the human enzyme and conferring anticancer properties.[8]

Structure-Activity Relationship: The Influence of Dichloro and Fluoro Substitutions

The biological activity of a fluoroquinolone is profoundly influenced by the nature and position of its substituents.

The Role of the C-8 Fluoro Group

Research has indicated that a fluorine atom at the C-8 position can enhance the potency of quinolones against eukaryotic topoisomerase II.[8] This substitution is thought to improve the drug's interaction with the enzyme-DNA complex. Therefore, the 8-fluoro moiety in 3,4-dichloro-8-fluoroquinoline suggests a potential for anticancer activity.

The Impact of C-3 and C-4 Dichlorination

The presence of chlorine atoms at both the C-3 and C-4 positions is a less common substitution pattern. The 4-oxo and 3-carboxyl groups are generally considered essential for binding to the target enzymes.[1] Substitution at these positions could sterically hinder this crucial interaction, potentially reducing or abolishing activity. Indeed, one study reported that 3,4-dichloro substitution on a different fluoroquinolone scaffold led to a loss of cytotoxicity.[5]

This raises a critical question regarding 3,4-dichloro-8-fluoroquinoline: does the potential enhancing effect of the 8-fluoro group overcome the potential inhibitory effect of the 3,4-dichloro substitutions? Answering this requires direct experimental evaluation.

Experimental Protocols for Mechanistic Elucidation

To definitively determine the mechanism of action of 3,4-dichloro-8-fluoroquinoline, a series of well-established in vitro assays are necessary.

Topoisomerase Inhibition Assays

Objective: To determine if 3,4-dichloro-8-fluoroquinoline inhibits the catalytic activity of bacterial and/or human topoisomerases.

Methodology:

• Enzyme and Substrate Preparation: Purified recombinant human topoisomerase IIα and bacterial DNA gyrase/topoisomerase IV are used. Supercoiled plasmid DNA (e.g., pBR322) serves as the substrate.

• Reaction Mixture: The reaction buffer contains the enzyme, plasmid DNA, ATP, and varying concentrations of 3,4-dichloro-8-fluoroquinoline. A known topoisomerase inhibitor (e.g., etoposide for human topoisomerase II, ciprofloxacin for bacterial enzymes) is used as a positive control.

• Incubation: The reaction is incubated at 37°C for a specified time (e.g., 30 minutes).

• Termination and Analysis: The reaction is stopped, and the DNA products are resolved by agarose gel electrophoresis. The different topological forms of the plasmid DNA (supercoiled, relaxed, and nicked) are visualized by staining with a fluorescent dye.

• Data Interpretation: Inhibition of topoisomerase activity is observed as a decrease in the conversion of supercoiled DNA to its relaxed form.

DNA Cleavage Assays

Objective: To assess if 3,4-dichloro-8-fluoroquinoline stabilizes the enzyme-DNA cleavage complex.

Methodology:

• Reaction Setup: Similar to the inhibition assay, but the reaction is terminated by the addition of a denaturing agent (e.g., SDS) and a protease (e.g., proteinase K).

• Analysis: The DNA is analyzed by agarose gel electrophoresis. Stabilization of the cleavage complex results in the appearance of linear DNA (for double-strand breaks) or an increase in nicked circular DNA.

Figure 2: Experimental workflow for assessing topoisomerase inhibition.

Cellular Assays

Objective: To evaluate the cytotoxic and/or antibacterial activity of 3,4-dichloro-8-fluoroquinoline.

Methodology:

• Cell Lines/Bacterial Strains: A panel of cancer cell lines (e.g., MCF-7, A549) and bacterial strains (e.g., E. coli, S. aureus) are used.

• Treatment: Cells/bacteria are treated with a range of concentrations of the compound.

• Viability/Growth Inhibition Assay: Cell viability is assessed using assays such as MTT or CellTiter-Glo. Bacterial growth inhibition is determined by measuring the minimum inhibitory concentration (MIC).

• Cell Cycle Analysis: For cancer cells, flow cytometry is used to analyze the distribution of cells in different phases of the cell cycle after treatment.

• Apoptosis Assays: Apoptosis can be measured by methods such as Annexin V staining or caspase activity assays.

Predictive Data Summary

Based on the known structure-activity relationships of fluoroquinolones, we can create a predictive summary of the potential activity of 3,4-dichloro-8-fluoroquinoline.

Potential Target	Predicted Activity	Rationale	Key Experimental Validation
Bacterial DNA Gyrase/Topoisomerase IV	Low to None	The 3,4-dichloro substitutions may sterically hinder binding to the active site.	MIC determination against a panel of bacteria; in vitro bacterial topoisomerase inhibition assays.
Human Topoisomerase IIα	Possible, but likely weak	The 8-fluoro group may enhance activity, but this could be counteracted by the 3,4-dichloro groups.[5][8]	Cytotoxicity assays against cancer cell lines; in vitro human topoisomerase IIα inhibition and cleavage assays.
Other Kinases	Unknown	Some fluoroquinolones exhibit off-target effects on cellular kinases.[5]	Kinase profiling assays.

Conclusion and Future Directions

The mechanism of action of 3,4-dichloro-8-fluoroquinoline remains to be experimentally defined. While its structural similarity to the fluoroquinolone class suggests a potential interaction with topoisomerase enzymes, its unique substitution pattern introduces significant uncertainty. The 8-fluoro moiety points towards a possible anticancer activity through inhibition of human topoisomerase II, but the 3,4-dichloro substitutions may abrogate this effect.

Future research should prioritize the experimental validation outlined in this guide. A systematic evaluation of its activity against both bacterial and human topoisomerases, coupled with cellular assays, will be crucial to unraveling the true biological potential of this enigmatic compound. Should it display significant activity, further studies into its pharmacokinetic properties and in vivo efficacy would be warranted. The exploration of such novel derivatives is essential for the continued development of effective anti-infective and antineoplastic agents.

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• Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC.
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Spectroscopic Characterization of 3,4-Dichloro-8-fluoroquinoline: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic data for the novel heterocyclic compound, 3,4-Dichloro-8-fluoroquinoline. Designed for researchers, scientists, and professionals in drug development, this document delves into the theoretical ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data. By grounding these predictions in the fundamental principles of spectroscopy and data from structurally similar molecules, this guide serves as a practical tool for the identification, characterization, and quality control of 3,4-Dichloro-8-fluoroquinoline. Detailed experimental protocols, data interpretation, and visual aids are included to facilitate a deeper understanding of the molecule's structural features.

Introduction

3,4-Dichloro-8-fluoroquinoline is a halogenated quinoline derivative with potential applications in medicinal chemistry and materials science. The quinoline scaffold is a key structural motif in a wide range of biologically active compounds, including antimalarials and antibacterials. The introduction of chloro and fluoro substituents is expected to significantly modulate the compound's physicochemical and biological properties. Accurate structural elucidation is the cornerstone of any research and development involving novel chemical entities. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose.

This guide presents a detailed prediction and interpretation of the key spectroscopic data for 3,4-Dichloro-8-fluoroquinoline (Figure 1). The rationale behind the predicted chemical shifts, coupling constants, vibrational frequencies, and fragmentation patterns is explained, providing a robust framework for researchers working with this or related compounds.

Figure 1: Molecular Structure of 3,4-Dichloro-8-fluoroquinoline

Expected COSY correlations for the carbocyclic ring protons.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is predicted to show nine distinct signals for the nine carbon atoms of the quinoline core. The chemical shifts will be influenced by the electronegativity of the nitrogen and halogen substituents, and the carbon atoms bonded to fluorine will exhibit large one-bond C-F coupling constants.

Table 2: Predicted ¹³C NMR Data for 3,4-Dichloro-8-fluoroquinoline (in CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)	Predicted C-F Coupling (J, Hz)
C-2	150 - 152	⁴J(C,F) ≈ 2-4
C-3	135 - 137	-
C-4	145 - 147	-
C-4a	128 - 130	⁴J(C,F) ≈ 2-4
C-5	125 - 127	³J(C,F) ≈ 5-7
C-6	130 - 132	⁴J(C,F) ≈ 1-3
C-7	120 - 122	³J(C,F) ≈ 8-10
C-8	158 - 160	¹J(C,F) ≈ 240-260
C-8a	140 - 142	²J(C,F) ≈ 15-20

Interpretation:

• C-8: This carbon is directly attached to the highly electronegative fluorine atom, resulting in a significant downfield shift and a very large one-bond coupling constant (¹J(C,F)). [1]* C-3 and C-4: These carbons are bonded to chlorine atoms, which also cause a downfield shift.

• C-8a and C-7: These carbons will show significant two-bond (²J(C,F)) and three-bond (³J(C,F)) couplings to the fluorine atom, respectively. [1]* The remaining carbons will also experience smaller, long-range couplings to the fluorine atom.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups and bond vibrations within a molecule. The IR spectrum of 3,4-Dichloro-8-fluoroquinoline will be characterized by absorptions corresponding to the quinoline ring system and the carbon-halogen bonds.

Experimental Protocol: IR Data Acquisition

• Sample Preparation:

  • Solid Sample (KBr Pellet): Mix a small amount of the sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.

  • ATR (Attenuated Total Reflectance): Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Table 3: Predicted IR Absorption Bands for 3,4-Dichloro-8-fluoroquinoline

Wavenumber (cm⁻¹)	Intensity	Assignment
3100 - 3000	Medium-Weak	Aromatic C-H stretching
1620 - 1580	Medium-Strong	C=C and C=N ring stretching vibrations [2]
1500 - 1400	Medium-Strong	Aromatic ring skeletal vibrations
1100 - 1000	Strong	C-F stretching
850 - 750	Strong	C-Cl stretching [2]
850 - 700	Strong	C-H out-of-plane bending

Interpretation:

• The spectrum will be dominated by the characteristic skeletal vibrations of the quinoline ring in the 1620-1400 cm⁻¹ region. [3]* A strong absorption band between 1100 and 1000 cm⁻¹ will be indicative of the C-F bond stretch.

• The C-Cl stretching vibrations are expected to appear as strong bands in the lower frequency region (850-750 cm⁻¹). [2]* The C-H out-of-plane bending vibrations will provide information about the substitution pattern on the aromatic rings.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique for determining the molecular weight and elemental composition of a compound, as well as providing structural information through fragmentation analysis.

Experimental Protocol: MS Data Acquisition

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: Utilize a mass spectrometer with an appropriate ionization source, such as Electrospray Ionization (ESI) or Electron Ionization (EI). High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination.

• Data Acquisition (ESI-MS):

  • Infuse the sample solution into the ESI source.

  • Acquire the mass spectrum in positive ion mode. The protonated molecule [M+H]⁺ will be observed.

  • Perform tandem MS (MS/MS) on the [M+H]⁺ ion to induce fragmentation and obtain structural information.

Table 4: Predicted Mass Spectrometry Data for 3,4-Dichloro-8-fluoroquinoline

m/z (Mass-to-Charge Ratio)	Predicted Identity
216/218/220	[M]⁺˙ (Molecular ion with isotopic pattern for two Cl atoms)
217/219/221	[M+H]⁺ (Protonated molecule with isotopic pattern for two Cl atoms)
181/183	[M-Cl]⁺ or [M+H-HCl]⁺
154	[M-Cl-HCN]⁺ or [M+H-HCl-HCN]⁺

Interpretation:

• Molecular Ion: The molecular weight of 3,4-Dichloro-8-fluoroquinoline is 216.04 g/mol . Due to the presence of two chlorine atoms, the molecular ion will exhibit a characteristic isotopic pattern. The peak for the molecule containing two ³⁵Cl isotopes will be at m/z 216, the peak for one ³⁵Cl and one ³⁷Cl will be at m/z 218, and the peak for two ³⁷Cl isotopes will be at m/z 220. The approximate ratio of these peaks will be 9:6:1. [4]In ESI-MS, the protonated molecule [M+H]⁺ will be observed at m/z 217, 219, and 221 with the same isotopic ratio.

• Fragmentation: A common fragmentation pathway for quinolines is the loss of hydrogen cyanide (HCN). Additionally, the loss of a chlorine atom (as HCl in ESI or a Cl radical in EI) is expected. [4]Therefore, significant fragment ions are predicted at [M+H-HCl]⁺ and [M+H-HCl-HCN]⁺.

Figure 3: Predicted Mass Spectrometry Fragmentation Pathway

A plausible fragmentation pathway for 3,4-Dichloro-8-fluoroquinoline in ESI-MS.

Conclusion

This technical guide provides a robust, theory-backed prediction of the key spectroscopic data for 3,4-Dichloro-8-fluoroquinoline. The presented ¹H NMR, ¹³C NMR, IR, and MS data, along with the detailed interpretations and experimental protocols, offer a comprehensive resource for researchers. This information will be invaluable for the unambiguous identification, structural confirmation, and purity assessment of this compound in various research and development settings. The principles outlined here can also be applied to the characterization of other novel halogenated quinoline derivatives.

References

• Vibrational spectroscopic study of some quinoline derivatives. (n.d.).
• Koch, A. S., Tormena, C. F., & Ducati, L. C. (2012). DFT Calculations of 13C NMR Chemical Shifts and F-C Coupling Constants of Ciprofloxacin. Journal of the Brazilian Chemical Society, 23(8), 1534-1543.
• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. (n.d.). TSI Journals.
• Vibrational spectroscopy, quantum computational and molecular docking studies on 2-chloroquinoline-3-carboxaldehyde. (2018). Journal of Molecular Structure, 1157, 416-427.
• Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives. (n.d.). UNCW Institutional Repository.
• Infrared-spectra and normal-coordinate analysis of quinoline and quinoline complexes. (n.d.).
• Emsley, J. W., Lindon, J. C., & Tabony, J. M. (1976). Fluorine coupling constants. Progress in Nuclear Magnetic Resonance Spectroscopy, 10, 83-756.
• 19F and 13C GIAO-NMR chemical shifts for the identification of perfluoro-quinoline and -isoquinoline derivatives. (n.d.).
• Identification of Multiple Sites of Intra-Molecular Protonation and Different Fragmentation Patterns within the Fluoroquinolone Class of Antibiotics in Porcine Muscle Extracts Using Travelling Wave Ion Mobility Mass Spectrometry. (n.d.).
• Characterizing Anharmonic Vibrational Modes of Quinones with Two-Dimensional Infrared Spectroscopy. (2010). The Journal of Physical Chemistry B, 114(4), 1637-1644.
• The 3800-550 cm À1 (2.63-18.18 m) IR spectra of quinoline (C 9 H 7 N )... (n.d.).
• The halogen effect on the 13C NMR chemical shift in substituted benzenes. (2018). Physical Chemistry Chemical Physics, 20(24), 16466-16474.
• Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA. (2008). Journal of the American Chemical Society, 130(40), 13386-13394.
• 13 C NMR chemical shifts (δ, ppm) for quinoline derivatives (in CDCl 3 ). (n.d.).
• Demystifying fluorine chemical shifts: Electronic structure calculations address origins of seemingly anomalous 19F-NMR spectra of fluorohistidine isomers and analogues. (2017). Journal of the American Chemical Society, 139(1), 472-481.
• Study of the Fragmentation Patterns of Nine Fluoroquinolones by Tandem Mass Spectrometry. (2011). Journal of the American Society for Mass Spectrometry, 22(8), 1366-1376.
• Predictive Analysis of the Mass Spectrometry Fragmentation Pattern of 3,4-Dichloro-1-(difluoromethyl)-2-fluorobenzene. (n.d.). Benchchem.
• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts.
• mass spectrometric study of some fluoroquinolone drugs using electron ioniz
• Gerig, J. T. (1994). Fluorine NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 26(4), 293-370.
• Rapid Measurement of Heteronuclear Coupling Constants in Complex NMR Spectra. (2020). Journal of the American Chemical Society, 142(36), 15287-15291.
• 19F Coupling Constants Table. (n.d.). Organofluorine / Alfa Chemistry.
• Spin-spin coupling and substituent and halogen isotope shift effects in the fluorine NMR spectra of fluorinated cyclopropanes and cyclopropyl ethers. (2007). Magnetic Resonance in Chemistry, 45(11), 939-947.
• Adcock, W., Dewar, M. J. S., Golden, R., & Zeb, M. A. (1975). Substituent Effects. XII.1 Substituent Effects by 19F NMR. Journal of the American Chemical Society, 97(8), 2198-2205.

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An In-depth Technical Guide to the Safety and Handling of 3,4-Dichloro-8-fluoroquinoline

Abstract

This technical guide provides a comprehensive overview of the safety protocols and handling procedures for 3,4-dichloro-8-fluoroquinoline, a halogenated heterocyclic compound utilized in advanced chemical synthesis and drug discovery. Designed for researchers, scientists, and drug development professionals, this document synthesizes critical safety data with practical, field-proven insights to ensure minimal exposure risk and maintain a secure laboratory environment. The guide covers the compound's toxicological profile, appropriate engineering controls, personal protective equipment (PPE), storage and disposal protocols, and emergency response procedures. The causality behind each recommendation is explained to foster a deeper understanding of the associated risks.

Introduction and Compound Profile

3,4-Dichloro-8-fluoroquinoline is a solid, poly-halogenated aromatic heterocyclic compound. Its structure, featuring a quinoline core with chlorine and fluorine substituents, makes it a valuable intermediate in the synthesis of novel pharmaceutical agents and other complex organic molecules.[1][2] The presence of multiple halogen atoms and the quinoline nucleus, a scaffold present in many bioactive compounds, necessitates a rigorous and informed approach to its handling.[3] The general structure of fluoroquinolones, a class of synthetic antibiotics, is a bicyclic system that can be modified at various positions to alter its pharmacodynamic and pharmacokinetic properties.[2] While this compound is not a therapeutic agent itself, its structural similarity to fluoroquinolone antibiotics warrants a cautious approach due to the known, and sometimes severe, adverse effects associated with that class of drugs.[4][5][6]

Table 1: Chemical and Physical Properties of 3,4-Dichloro-8-fluoroquinoline

Property	Value	Source
Chemical Formula	C₉H₄Cl₂FN	[7]
Molecular Weight	216.04 g/mol	[7]
Appearance	Solid	[7]
InChI Key	VBOOTOZCRFUTOK-UHFFFAOYSA-N	[7]
Storage Class	11 - Combustible Solids	[7]

Hazard Identification and Toxicological Insights

The primary hazards associated with 3,4-dichloro-8-fluoroquinoline are acute oral toxicity and the risk of serious eye damage.[7] However, a deeper analysis of its structural components suggests a broader range of potential physiological effects that must be considered.

Known Hazards from Safety Data

Safety data sheets (SDS) for 3,4-dichloro-8-fluoroquinoline explicitly state the following hazard classifications:

• Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed. [7]

• Serious Eye Damage (Category 1), H318: Causes serious eye damage. [7]

The causality for the severe eye damage classification stems from the compound's likely corrosive nature upon contact with mucosal tissues. The dichloro-substitution pattern can enhance reactivity and tissue interaction, leading to irreversible damage if not immediately addressed.

The Quinolone Core: A Precautionary Tale

The quinoline core is a critical pharmacophore in the fluoroquinolone class of antibiotics. This class of drugs is associated with rare but potentially disabling and permanent side effects.[5][8][9][10] These adverse events can affect multiple systems, including tendons, muscles, joints, and the nervous system.[6][8][9][10][11] While 3,4-dichloro-8-fluoroquinoline is an intermediate and not a final drug product, the shared chemical scaffold suggests that researchers should be aware of these potential long-term toxicities. The mechanism for these effects is not fully elucidated but is a critical consideration for minimizing any potential for chronic, low-level exposure. The U.S. Food and Drug Administration (FDA) has issued warnings about these risks, which include tendinopathy, peripheral neuropathy, and central nervous system effects.[5][12]

Halogenated Aromatic System: Reactivity and Metabolic Fate

Halogenated aromatic hydrocarbons are a class of compounds known for their persistence and potential toxicity.[6] The mechanism of toxicity for some of these compounds involves interaction with the aryl hydrocarbon receptor (AhR), which can lead to altered gene expression.[6] While the specific pathway for 3,4-dichloro-8-fluoroquinoline is not characterized, its structure suggests that metabolic activation in the liver could be a possibility, a known concern for the parent compound, quinoline, which is considered genotoxic and has demonstrated hepatocarcinogenicity in animal studies.[13][14]

Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is mandatory. Engineering controls provide the first and most effective line of defense, supplemented by rigorous adherence to PPE protocols.

Engineering Controls: Containing the Hazard

• Chemical Fume Hood: All weighing and handling of 3,4-dichloro-8-fluoroquinoline powder must be conducted within a certified chemical fume hood to prevent inhalation of airborne particles.[15] The fume hood provides critical protection from both particulate and potential vapor exposure.

• Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are diluted and removed from the work area.[16]

• Designated Work Area: A specific area within the fume hood should be designated for handling this compound to prevent cross-contamination of other experiments and surfaces.

Personal Protective Equipment (PPE): The Last Line of Defense

PPE must be selected based on the specific hazards of 3,4-dichloro-8-fluoroquinoline and the potential for exposure.[15]

• Eye and Face Protection: Chemical splash goggles are the minimum requirement.[15] Given the classification as causing serious eye damage, a face shield worn over safety goggles is strongly recommended, especially when handling larger quantities or if there is a risk of splashing.[7][15]

• Hand Protection: Chemically resistant gloves are mandatory.[15] The choice of glove material is critical. Halogenated hydrocarbons can be aggressive towards many common glove materials.[17]

  • Recommended: Viton® or laminate film gloves offer the best resistance for prolonged contact. A study on chlorinated aromatic compounds showed that Viton gloves exhibited no permeation after 4 hours, while nitrile gloves had breakthrough times of less than one hour.[8]

  • Acceptable for Incidental Contact: Double-gloving with nitrile gloves may be acceptable for short-duration tasks, but gloves must be changed immediately upon any sign of contamination.[7] Nitrile gloves are generally not recommended for extended use with halogenated solvents.[18][19]

• Skin and Body Protection: A lab coat, fully buttoned, is required.[15] For operations with a higher risk of contamination, a chemical-resistant apron or coveralls should be worn.

• Respiratory Protection: When working within a certified fume hood, respiratory protection is typically not required. However, if there is a potential for exposure outside of a fume hood, such as during a large spill, a full-face respirator with multi-sorbent cartridges (e.g., protecting against organic vapors and particulates) is necessary.[19]

Table 2: Personal Protective Equipment (PPE) Summary

Protection Type	Specification	Rationale
Eye/Face	Chemical splash goggles and a face shield	H318 classification: Causes serious eye damage.[7]
Hand	Viton® or laminate film gloves; double nitrile for incidental contact	High resistance to chlorinated aromatic compounds.[8]
Body	Lab coat (fully buttoned), chemical-resistant apron as needed	Prevents skin contact with the solid compound.[15]
Respiratory	Not required in fume hood; full-face respirator for emergencies	Fume hood provides primary inhalation protection.[15]

Safe Handling, Storage, and Disposal

A systematic workflow is essential for minimizing risk during the entire lifecycle of the compound in the laboratory, from receipt to disposal.

Experimental Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 3,4-dichloro-8-fluoroquinoline.

Caption: General Workflow for Safe Handling of 3,4-Dichloro-8-fluoroquinoline.

Storage Protocols

Proper storage is crucial to maintain chemical integrity and prevent accidental release.

• Container: Store in a tightly sealed, properly labeled container.[16]

• Location: Keep in a cool, dry, well-ventilated area designated for combustible solids.[7][16][20]

• Segregation: Store away from incompatible materials. Do not store alphabetically.[21][22]

  • Acids and Bases: Segregate from strong acids and bases.[16]

  • Oxidizing Agents: Store separately from oxidizing agents.[20] Quinolines are resistant to oxidation, but strong oxidizers still pose a reactivity risk.[16]

  • Ignition Sources: Keep away from heat and sources of ignition.[16][22]

Waste Disposal

All waste containing 3,4-dichloro-8-fluoroquinoline must be treated as hazardous waste.

• Segregation: Halogenated organic waste must be collected separately from non-halogenated waste streams.[3][20][23] This is critical because halogenated waste requires specific high-temperature incineration protocols for safe disposal.[24]

• Containers: Use designated, clearly labeled hazardous waste containers.[23] The container must be kept closed when not in use.

• Contaminated Materials: All contaminated PPE (gloves, etc.), absorbent materials from spill cleanups, and empty containers must be disposed of as hazardous waste.[15]

Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate potential harm.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[25]

• Skin Contact: Remove contaminated clothing and wash skin thoroughly with soap and water.[25]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[10]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention and show the SDS to the medical professional.[7][25]

Spill Response

The response protocol depends on the scale of the spill.

• Minor Spill (Solid):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, gently sweep up the solid material to avoid creating dust.[15]

  • Place the material into a labeled, sealable container for hazardous waste disposal.[15]

  • Decontaminate the area with a suitable solvent (e.g., isopropanol) followed by soap and water.

  • Dispose of all cleanup materials as hazardous waste.

• Major Spill:

  • Evacuate the immediate area and alert others.[26]

  • Restrict access to the area.

  • If there is an inhalation hazard, contact your institution's emergency response team or local emergency services.[26]

  • Do not attempt to clean up a large spill without proper training and equipment.

Fire Response

• Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant foam.[9]

• Hazardous Combustion Products: In the event of a fire, hazardous decomposition products may be formed. Based on the thermal decomposition of similar chlorinated aromatic compounds, these may include:

  • Hydrogen Chloride (HCl)[27][28]

  • Hydrogen Fluoride (HF)

  • Carbon oxides (CO, CO₂)[9]

  • Nitrogen oxides (NOx)[9]

  • Phosgene (COCl₂) is a potential byproduct of the combustion of chlorinated hydrocarbons.[28]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with these toxic and corrosive fumes.[9]

Conclusion

3,4-Dichloro-8-fluoroquinoline is a valuable research chemical that demands a high level of respect and caution. Its acute toxicity, particularly the risk of severe eye damage, combined with the potential for long-term health effects associated with its quinoline core and halogenated structure, underscores the need for strict adherence to the safety protocols outlined in this guide. By understanding the causality behind these procedures—from the choice of specific glove materials to the segregation of waste streams—researchers can create a self-validating system of safety that protects themselves, their colleagues, and the environment. A proactive and informed approach to safety is paramount when working with this and other potent chemical intermediates.

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• GOV.UK. Fluoroquinolone antibiotics: new restrictions and precautions for use due to very rare reports of disabling and potentially long-lasting or irreversible side effects. 2019. Available from: [Link]

• European Medicines Agency. Disabling and potentially permanent side effects lead to suspension or restrictions of quinolone and fluoroquinolone antibiotics. 2018. Available from: [Link]

• Golomb, BA; Koslik, HJ; Redd, AJ. Fluoroquinolone-induced serious, persistent, multisymptom adverse effects. BMJ Case Rep. 2015. Available from: [Link]

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• Hryniuk, I., et al. A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids. National Institutes of Health. 2023. Available from: [Link]

• Ryszard K., et al. Thermal decomposition of selected chlorinated hydrocarbons during gas combustion in fluidized bed. Chemistry Central Journal. 2013. Available from: [Link]

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• Case Western Reserve University. Chemical Compatibility and Storage | Environmental Health and Safety. Available from: [Link]

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• Enviro Safety Products. Material Guide For Chemical and Liquid Resistant Gloves. Available from: [Link]

• GOV.UK. Fluoroquinolone antibiotics: reminder of the risk of disabling and potentially long-lasting or irreversible side effects. 2023. Available from: [Link]

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• Mandell, L. A., & Tillotson, G. S. (2002). Safety of fluoroquinolones: An update. Canadian Journal of Infectious Diseases, 13(1), 54–61. Available from: [Link]

• Ball, P. Fluoroquinolone Toxicity Profiles: A Review Focusing on Newer Agents. Scilit. Available from: [Link]

• OEHHA. Evidence on the Carcinogenicity of Quinoline and its strong acid salts. 1997. Available from: [Link]

• Mala, V., & Dutta, T. K. (2024). A Review on Fluoroquinolones’ Toxicity to Freshwater Organisms and a Risk Assessment. Toxics, 12(6), 425. Available from: [Link]

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An In-Depth Technical Guide to the Solubility of 3,4-Dichloro-8-fluoroquinoline in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that governs its behavior throughout the drug development lifecycle—from synthesis and purification to formulation and bioavailability. This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of 3,4-Dichloro-8-fluoroquinoline, a halogenated quinoline derivative. In the absence of extensive public data for this specific molecule, this document serves as a first-principles guide, combining theoretical modeling with robust, field-proven experimental protocols. We will explore the molecular characteristics of 3,4-Dichloro-8-fluoroquinoline, apply theoretical models like Hansen Solubility Parameters (HSP) and COSMO-RS for in silico solvent screening, and provide detailed, step-by-step methodologies for experimental solubility determination and analytical quantification.

Introduction: The Critical Role of Solubility

Solubility, defined as the maximum concentration of a solute that can dissolve in a solvent to form a stable solution at a given temperature and pressure, is a cornerstone of pharmaceutical science.[1] For a compound like 3,4-Dichloro-8-fluoroquinoline, understanding its solubility profile is essential for:

• Process Chemistry: Selecting appropriate solvents for synthesis, reaction work-up, and crystallization is crucial for achieving high yield and purity.[2]

• Formulation Development: The ability to dissolve the API in a suitable vehicle is fundamental to creating viable dosage forms, whether oral, parenteral, or topical.[3][]

• Pharmacokinetics: Poor solubility is a leading cause of low oral bioavailability, hindering a drug candidate's therapeutic potential.[]

Physicochemical Profile & Theoretical Solubility Prediction

A robust solubility study begins with an analysis of the solute's molecular structure and a theoretical assessment of its likely solvent affinities.

Molecular Characteristics of 3,4-Dichloro-8-fluoroquinoline

• Structure: A rigid, aromatic quinoline core substituted with two chlorine atoms and one fluorine atom.

• Empirical Formula: C₉H₄Cl₂FN

• Molecular Weight: 216.04 g/mol

• Key Features & Inferred Behavior:

  • Aromatic Core: The planar, electron-rich quinoline system suggests good solubility in solvents capable of π-π stacking and those with moderate to low polarity.

  • Halogenation (Cl, F): The electronegative chlorine and fluorine atoms introduce significant polarity to the molecule. This increases the potential for dipole-dipole interactions with polar solvents.

  • Nitrogen Atom: The quinolinic nitrogen acts as a hydrogen bond acceptor, suggesting potential solubility in protic solvents (e.g., alcohols), although this interaction may be sterically hindered by the adjacent fluorine atom.

  • Overall Polarity: The combination of a large non-polar scaffold with multiple polar functional groups suggests that 3,4-Dichloro-8-fluoroquinoline is likely to exhibit moderate polarity, with optimal solubility in polar aprotic or moderately polar protic solvents. It is predicted to have poor solubility in highly non-polar solvents like alkanes and in highly polar, aqueous systems.

Theoretical Models for Solvent Screening

Before committing valuable API to extensive experimental work, computational models can rationally guide solvent selection.

The principle of "like dissolves like" is quantified by Hansen Solubility Parameters, which deconstruct the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.[5]

A solvent is predicted to be effective if its three Hansen parameters are similar to those of the solute. The distance (Ra) between the HSP coordinates of the solute and solvent in "Hansen space" can be calculated.[6] A smaller Ra value indicates a higher likelihood of dissolution. While the HSP for 3,4-Dichloro-8-fluoroquinoline are not published, they can be estimated using group contribution methods available in specialized software, providing a powerful tool for initial solvent screening.[7]

COSMO-RS is a powerful quantum chemistry-based method that predicts thermodynamic properties, including solubility, from first principles.[8] It calculates the chemical potential of a solute in a solvent based on the interaction of molecular surface charge densities.[9] Causality: Unlike empirical models, COSMO-RS does not rely on pre-existing experimental data for similar compounds. It uses fundamental quantum mechanical calculations to model the specific electronic structure of 3,4-Dichloro-8-fluoroquinoline and its interactions with any solvent. This makes it an exceptionally powerful tool for novel compounds.[10][11] The output is a predicted solubility curve as a function of temperature, allowing for a highly rational selection of a small, information-rich set of solvents for experimental validation.

A Systematic Framework for Experimental Solubility Determination

A well-designed experimental plan is crucial for generating reliable and reproducible solubility data. The following workflow integrates theoretical screening with gold-standard experimental validation.

Caption: Experimental workflow for solubility determination.

Rational Solvent Selection

The choice of solvents should be systematic and cover a range of polarities and functionalities to build a comprehensive solubility profile. Solvents are often categorized into classes based on their potential for adverse effects in pharmaceutical products.

Class	Solvent Example	Polarity Index	Rationale for Inclusion
Class 3 (Low Toxic Potential)	Ethanol	5.2	Polar protic, common in formulations.
Acetone	5.1	Polar aprotic, strong solvent power.
Ethyl Acetate	4.4	Moderate polarity ester, common in synthesis.
Heptane	0.1	Non-polar, establishes baseline for hydrophobicity.
Class 2 (Limited Use)	Dichloromethane (DCM)	3.1	Halogenated, often effective for halogenated solutes.
Acetonitrile (ACN)	5.8	Polar aprotic, common HPLC solvent, good solubilizer.
Tetrahydrofuran (THF)	4.0	Aprotic ether, good for moderately polar compounds.
Dimethyl Sulfoxide (DMSO)	7.2	Highly polar aprotic, powerful solvent, often used for stock solutions.
N,N-Dimethylformamide (DMF)	6.4	Highly polar aprotic, strong solvent power.

Expertise & Causality: This selection is not random. It is designed to probe the different intermolecular forces through which 3,4-Dichloro-8-fluoroquinoline can interact. Ethanol tests hydrogen bonding, Heptane tests van der Waals forces, while DMSO and DMF test strong dipole-dipole interactions. This systematic approach provides a much richer understanding than ad-hoc testing.[12][13]

Gold-Standard Experimental Protocol: The Shake-Flask Method

The equilibrium shake-flask method is the universally accepted standard for determining thermodynamic solubility due to its reliability and straightforwardness.[14][15]

Step-by-Step Protocol

• Preparation: Add an excess amount of solid 3,4-Dichloro-8-fluoroquinoline to a series of glass vials, ensuring a visible amount of undissolved solid will remain at equilibrium.

  • Trustworthiness: Using a significant excess of solid ensures that the solution reaches true saturation, which is the foundational principle of the measurement.[16]

• Solvent Addition: Add a precise, recorded volume of the selected organic solvent to each vial.

• Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker or agitator (e.g., at 25°C and 37°C to assess temperature dependence). Agitate for a sufficient period to reach equilibrium.

  • Expertise: A minimum of 24 hours is standard, but for poorly soluble or slowly dissolving compounds, 48 to 72 hours may be necessary. It is best practice to sample at multiple time points (e.g., 24h and 48h) to confirm that the concentration has plateaued, thereby validating that equilibrium has been reached.[1]

• Phase Separation: After equilibration, allow the vials to stand undisturbed at the target temperature to let the excess solid settle. Centrifuge the vials to ensure complete separation of the solid from the supernatant.

• Sampling: Carefully withdraw an aliquot of the clear supernatant.

  • Trustworthiness: To avoid disturbing the solid pellet, use a filter syringe (e.g., 0.22 µm PTFE) to draw the sample. This is a critical self-validating step to ensure no solid particulates are carried over into the analytical sample, which would artificially inflate the measured solubility.

• Dilution: Immediately dilute the aliquot with a suitable solvent (typically the mobile phase used for analysis) to a concentration within the calibrated range of the analytical method. Record the dilution factor accurately.

• Quantification: Analyze the diluted sample using a validated analytical method, such as HPLC-UV, to determine the concentration of 3,4-Dichloro-8-fluoroquinoline.

Analytical Quantification: HPLC-UV Method

High-Performance Liquid Chromatography with UV detection is the preferred method for accurately quantifying the concentration of dissolved API in solubility studies due to its specificity and sensitivity.[17]

Caption: HPLC-UV analytical quantification workflow.

Protocol for HPLC-UV Method Development and Analysis

• Instrumentation: Use a standard HPLC system equipped with a UV-Vis or Diode-Array Detector (DAD).

• Column Selection: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is a robust starting point for a quinoline-based molecule.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Formic Acid in Water.

  • Solvent B: Acetonitrile or Methanol.

  • Causality: The acidic modifier (formic acid) ensures consistent protonation of the quinoline nitrogen, leading to sharp, symmetrical peaks and reproducible retention times.[18]

• Wavelength Selection: Prepare a dilute solution of 3,4-Dichloro-8-fluoroquinoline and scan its absorbance from 200-400 nm using the DAD. Select a wavelength of maximum absorbance (λmax) for quantification to ensure high sensitivity. For quinolones, this is often around 280 nm.[17][19]

• Gradient Elution: Start with a high percentage of Solvent A and gradually increase the percentage of Solvent B to elute the compound. An example gradient might be: 10% B to 90% B over 10 minutes. This is efficient for finding the optimal elution conditions. Once determined, an isocratic method (constant mobile phase composition) can be used for routine analysis for faster run times.

• Calibration Curve: Prepare a series of standard solutions of 3,4-Dichloro-8-fluoroquinoline of known concentrations (e.g., 1, 5, 10, 25, 50 µg/mL). Inject each standard and plot the peak area versus concentration. The resulting linear regression (R² > 0.999) validates the method's accuracy and is used to calculate the concentration of the unknown samples.[17]

• Sample Analysis: Inject the diluted supernatant samples and use the calibration curve to determine their concentration. Multiply the result by the dilution factor to obtain the final solubility value.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear, structured table to allow for easy comparison and interpretation. The results should be reported in standard units such as mg/mL and mol/L.

Summary of Solubility Data

Solvent	Solvent Class (ICH)	Polarity Index	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Method
Ethanol	3	5.2	25	[Experimental Value]	[Calculated Value]	Shake-Flask/HPLC-UV
Acetone	3	5.1	25	[Experimental Value]	[Calculated Value]	Shake-Flask/HPLC-UV
Ethyl Acetate	3	4.4	25	[Experimental Value]	[Calculated Value]	Shake-Flask/HPLC-UV
Acetonitrile	2	5.8	25	[Experimental Value]	[Calculated Value]	Shake-Flask/HPLC-UV
Dichloromethane	2	3.1	25	[Experimental Value]	[Calculated Value]	Shake-Flask/HPLC-UV
Tetrahydrofuran	2	4.0	25	[Experimental Value]	[Calculated Value]	Shake-Flask/HPLC-UV
Dimethyl Sulfoxide	2	7.2	25	[Experimental Value]	[Calculated Value]	Shake-Flask/HPLC-UV
Heptane	3	0.1	25	[Experimental Value]	[Calculated Value]	Shake-Flask/HPLC-UV

Interpretation of Results

The compiled data provides actionable insights for drug development. A high solubility in a Class 3 solvent like ethanol, for example, is highly favorable for formulation. Conversely, high solubility in a Class 2 solvent like Dichloromethane might be ideal for a synthesis/purification step but would require strict control of residual levels in the final API, according to regulatory guidelines such as ICH Q6B.[20][21] Comparing the experimental results to the initial theoretical predictions from HSP or COSMO-RS serves to validate and refine the computational models for future use with structurally similar compounds.

Conclusion

Determining the organic solvent solubility of a novel compound such as 3,4-Dichloro-8-fluoroquinoline is a foundational activity in chemical and pharmaceutical development. This guide has provided an integrated, in-depth strategy that combines the predictive power of modern computational chemistry with the rigor of gold-standard experimental methodologies. By following a logical workflow—from understanding the molecule's physicochemical nature and performing in silico screening to executing a robust shake-flask protocol and quantifying with a validated HPLC-UV method—researchers can generate the high-quality, reliable solubility data necessary to make informed decisions, accelerate development timelines, and ultimately increase the probability of success for their projects.

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A complete list of sources cited within this guide is provided below for verification and further reading.

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• COSMO-RS. Wikipedia.

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The Arc of Innovation: A Technical History of Fluoroquinolone Discovery and Structural Evolution

An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The fluoroquinolones represent a powerful class of synthetic broad-spectrum antibacterial agents, the development of which marks a significant chapter in the history of medicinal chemistry. This guide provides a technical deep-dive into the discovery and evolution of novel fluoroquinolone structures, tracing their journey from a serendipitous discovery to rationally designed molecules with potent and targeted activity. We will explore the critical structure-activity relationships (SAR) that guided each generational leap, the mechanistic underpinnings of their action against bacterial topoisomerases, and the experimental methodologies that form the bedrock of their development. This narrative is designed not merely to recount history, but to illuminate the causality behind the experimental choices and logical pivots that have defined this crucial class of antibiotics.

Chapter 1: A Fortuitous Beginning: The Discovery of Nalidixic Acid

The story of the quinolones begins not with a targeted search, but with an accidental discovery. In 1962, while working on the synthesis of the antimalarial drug chloroquine, George Lesher and his colleagues at the Sterling-Winthrop Research Institute isolated a byproduct with unexpected antibacterial properties.[1][][3][4][5] This compound, 1-ethyl-7-methyl-1,8-naphthyridin-4-one-3-carboxylic acid, was named nalidixic acid.[5][6]

While technically a naphthyridone, nalidixic acid is universally considered the progenitor of the quinolone class.[4][5] Its clinical utility, established in 1967, was confined to treating uncomplicated urinary tract infections caused by Gram-negative bacteria like E. coli.[4][7] Its limitations were significant: it achieved minimal serum levels, possessed a narrow spectrum of activity, and bacteria rapidly developed resistance to it.[7][8] However, its novel mechanism of action—the inhibition of bacterial DNA synthesis—was a revolutionary finding that opened a new frontier for antibacterial drug discovery.[4][9]

Chapter 2: The Fluorine Revolution: Dawn of the Fluoroquinolones

For nearly two decades after the discovery of nalidixic acid, progress was incremental.[7][10] The true breakthrough occurred in the early 1980s with two pivotal structural modifications to the core quinolone scaffold.[][10] This marked the transition from quinolones to the far more potent fluoroquinolones .

The first and most critical modification was the introduction of a fluorine atom at the C-6 position .[10][11] This single substitution dramatically increased the drug's potency. The rationale behind this enhancement is twofold: the fluorine atom improves the molecule's penetration into the bacterial cell and significantly enhances its inhibitory activity against the target enzyme, DNA gyrase.[][12]

The second key innovation was the addition of a piperazine ring at the C-7 position . This modification broadened the antibacterial spectrum, notably including activity against Pseudomonas aeruginosa, a notoriously difficult-to-treat pathogen. The combination of these two changes led to the synthesis of norfloxacin in 1978, the first of the "fluoroquinolones".[][7] Norfloxacin demonstrated substantially greater potency against Gram-negative bacteria and achieved systemic concentrations, expanding its clinical use beyond just urinary tract infections.[7][13]

Core Fluoroquinolone Scaffold and Key Modification Sites

The following diagram illustrates the basic bicyclic core structure and highlights the key positions where chemical modifications have driven the evolution of this drug class.

Caption: Key positions on the quinolone ring for structural modification.

Chapter 3: A Generational Saga of Rational Drug Design

The initial success of norfloxacin triggered an explosion of research, leading to thousands of new analogs and a clear generational classification based on antibacterial spectrum.[3][11]

Second Generation: Mastering the Gram-Negatives

The second generation, exemplified by ciprofloxacin (marketed in 1987) and ofloxacin , built upon the norfloxacin template.[3][14] A key structural advancement was the addition of a cyclopropyl group at the N-1 position , as seen in ciprofloxacin.[3][10] This modification conferred a significant increase in potency against Gram-negative bacteria, including P. aeruginosa.[10] For years, second-generation agents were the gold standard for treating a wide array of infections, though their activity against Gram-positive organisms, particularly streptococci, remained limited.[15]

Third Generation: Expanding to Gram-Positive Pathogens

The primary goal for the third generation was to improve coverage against Gram-positive bacteria, especially the crucial respiratory pathogen Streptococcus pneumoniae.[15][16] This was achieved through strategic modifications at the C-7 and C-8 positions. Levofloxacin , the active L-isomer of ofloxacin, emerged as a leader in this class.[17] These agents retained good Gram-negative activity while demonstrating reliable efficacy against pneumococci, making them valuable for treating community-acquired pneumonia.[16]

Fourth Generation: Conquering Anaerobes and Dual Targeting

The fourth generation sought to broaden the spectrum even further to include anaerobic bacteria and to enhance Gram-positive activity.[16] This was accomplished through bulkier substituents at C-7 and, critically, the addition of a methoxy group at the C-8 position , a hallmark of drugs like moxifloxacin .[18][19] This C-8 modification not only confers activity against anaerobes but is also believed to reduce the selection of resistant mutants.[18]

A key conceptual advance in this generation was the principle of dual targeting . These drugs were designed to inhibit both DNA gyrase and topoisomerase IV with similar high affinity.[18] The rationale is that for a bacterium to become resistant, it would need to acquire mutations in the genes for both target enzymes, a less probable event than a single mutation.[20]

Generation	Representative Drugs	Key Structural Features	Primary Antibacterial Spectrum
First	Nalidixic Acid	Naphthyridine core	Narrow: Gram-negative (Enterobacteriaceae) only.[5]
Second	Ciprofloxacin, Ofloxacin	C-6 Fluoro, N-1 Cyclopropyl	Excellent Gram-negative (including Pseudomonas), some Gram-positive.[15][16]
Third	Levofloxacin	Modified C-7/C-8 side chains	Retains Gram-negative activity with improved Gram-positive coverage (S. pneumoniae).[16][17]
Fourth	Moxifloxacin, Gemifloxacin	C-8 Methoxy group	Broad spectrum: Gram-negative, enhanced Gram-positive, and anaerobic coverage.[18][19]

Chapter 4: The Core Mechanism: Arresting DNA Replication

Fluoroquinolones are the only class of antibiotics that directly inhibit bacterial DNA synthesis.[1] They achieve this by targeting two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV .[1][] These enzymes are crucial for managing the topology of DNA during replication, transcription, and repair.[21]

• Enzyme Action : Both enzymes work by creating a temporary double-strand break in one segment of DNA, passing another segment through the break, and then resealing it.[1]

• Quinolone Intervention : Fluoroquinolones insert themselves into the enzyme-DNA complex, specifically at the point of the break.[22]

• Complex Stabilization : The drug stabilizes this "cleavage complex," preventing the resealing of the DNA strands.[1][22]

• Replication Block & Cell Death : This creates a physical roadblock for the DNA replication machinery. The stalled replication fork, along with the accumulation of double-strand breaks, triggers a cascade of events leading to the cessation of DNA synthesis and ultimately, bacterial cell death.[20][22]

In general, DNA gyrase is the primary target in Gram-negative bacteria, while topoisomerase IV is the primary target in many Gram-positive bacteria.[][23] The newer, fourth-generation drugs are optimized to inhibit both enzymes effectively.[17]

Fluoroquinolone Mechanism of Action Workflow

Caption: The sequential steps of fluoroquinolone-mediated bacterial killing.

Chapter 5: The Evolving Landscape of Resistance and Safety

Mechanisms of Resistance

The widespread use of fluoroquinolones has inevitably led to the emergence of bacterial resistance.[23] The two primary mechanisms are:

• Target Site Mutations : Single amino acid changes in the quinolone-resistance determining regions (QRDRs) of the gyrA and parC genes (which code for DNA gyrase and topoisomerase IV, respectively) can reduce the drug's binding affinity.[23][24] High-level resistance often involves mutations in both target genes.[23]

• Reduced Intracellular Concentration : Bacteria can reduce the amount of drug that reaches its target by decreasing uptake (e.g., through porin channel mutations in Gram-negatives) or by actively pumping the drug out using efflux pumps.[1][]

Safety Profile and Regulatory Scrutiny

While highly effective, the fluoroquinolone class has been associated with a range of adverse effects, some of which are serious, disabling, and potentially irreversible.[25][26][27] These include:

• Musculoskeletal effects : Tendinitis and tendon rupture, particularly of the Achilles tendon.[26]

• Nervous system effects : Peripheral neuropathy, anxiety, confusion, and other CNS disturbances.[28][29]

• Cardiovascular effects : QT interval prolongation and a risk of aortic dissection.[26][28]

These safety concerns have led regulatory bodies like the FDA and EMA to issue strong warnings and restrict their use, advising against their prescription for uncomplicated infections where other antibiotic options are available.[25][27] This underscores the critical importance of antibiotic stewardship and the ongoing need to develop new agents with improved safety profiles.

Chapter 6: Experimental Cornerstones in Fluoroquinolone Development

The journey from a chemical concept to a clinical antibiotic relies on a battery of standardized, validated experimental protocols. The iterative cycle of design, synthesis, and testing is the engine of drug discovery.

The Drug Discovery and Validation Cycle

Caption: The iterative workflow of antibiotic research and development.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol describes a foundational experiment to determine the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Objective: To quantify the in vitro potency of a novel fluoroquinolone analog against a panel of bacterial strains.

Materials:

• Novel fluoroquinolone compound, stock solution of known concentration.

• 96-well microtiter plates.

• Cation-adjusted Mueller-Hinton Broth (CAMHB).

• Bacterial isolates (e.g., E. coli ATCC 25922, S. aureus ATCC 29213).

• Spectrophotometer.

• Multichannel pipette.

• Sterile reservoirs.

• Incubator (35°C ± 2°C).

Methodology:

• Bacterial Inoculum Preparation: a. Select 3-5 well-isolated colonies of the test organism from an agar plate. b. Inoculate the colonies into a tube of sterile broth (e.g., Tryptic Soy Broth). c. Incubate until the turbidity reaches the equivalent of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This can be verified using a spectrophotometer. d. Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Antibiotic Dilution Series: a. Dispense 50 µL of CAMHB into wells 2 through 12 of a 96-well plate. b. Add 100 µL of the starting antibiotic concentration (e.g., 64 µg/mL) to well 1. c. Using a multichannel pipette, transfer 50 µL from well 1 to well 2. Mix thoroughly by pipetting up and down. d. Continue this serial dilution process from well 2 to well 10, discarding the final 50 µL from well 10. This creates a 2-fold dilution series. e. Well 11 serves as the growth control (no antibiotic). Well 12 serves as the sterility control (no bacteria).

• Inoculation: a. Add 50 µL of the prepared bacterial inoculum (from step 1d) to wells 1 through 11. The final volume in each well is now 100 µL. b. Do not add bacteria to well 12.

• Incubation: a. Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the Results: a. Place the microtiter plate on a reading apparatus. b. The MIC is defined as the lowest concentration of the antibiotic at which there is no visible growth (i.e., the first clear well). The growth control (well 11) should be turbid, and the sterility control (well 12) should be clear.

Self-Validation: The inclusion of standardized quality control strains (e.g., ATCC strains) with known MIC ranges for reference antibiotics (like ciprofloxacin) is mandatory. If the MIC for the control strain falls outside the accepted range, the entire experiment is considered invalid and must be repeated. This ensures the trustworthiness and reproducibility of the data.

Conclusion

The history of the fluoroquinolones is a testament to the power of medicinal chemistry, demonstrating how a single, serendipitous discovery can be transformed through decades of rational design and iterative experimentation into a cornerstone of antibacterial therapy. Each generation of compounds was born from a clear understanding of the limitations of its predecessors, with specific structural modifications designed to overcome challenges of spectrum, potency, and pharmacokinetics. While the rise of resistance and significant safety concerns have rightly curtailed their use, the foundational knowledge gleaned from their structure-activity relationships continues to inform the development of new antibacterial agents. The journey of the fluoroquinolone structure is a masterclass in the logic of drug discovery, providing invaluable insights for the next generation of scientists tasked with combating the ever-evolving threat of bacterial infections.

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Protocols & Analytical Methods

Application Note: High-Throughput Quantification of 3,4-Dichloro-8-fluoroquinoline using Validated HPLC-UV and LC-MS/MS Methods

Introduction

3,4-Dichloro-8-fluoroquinoline is a critical heterocyclic building block in medicinal chemistry and drug discovery, forming the structural core of various pharmacologically active agents.[1] Its precise and accurate quantification is paramount throughout the drug development lifecycle, from synthesis and formulation to metabolic studies. This guide provides detailed, validated analytical protocols for the robust quantification of 3,4-Dichloro-8-fluoroquinoline, designed for researchers, scientists, and drug development professionals. We will delve into the rationale behind method selection, offering both a widely accessible High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for routine analysis and a highly sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method for trace-level detection.

Principles and Method Selection

The choice of an analytical technique for quantifying a specific analyte is governed by factors such as required sensitivity, sample matrix complexity, and available instrumentation.[2] For 3,4-Dichloro-8-fluoroquinoline, a compound with a chromophore due to its aromatic quinoline structure, HPLC-UV is a suitable and cost-effective method for quantification in bulk drug substances and pharmaceutical formulations.[3][4] However, for analyses requiring lower limits of detection, such as in biological matrices or for impurity profiling, the superior sensitivity and selectivity of LC-MS/MS are indispensable.[5][6]

This application note details both approaches to provide a comprehensive toolkit for the analyst. The methodologies are designed to be robust and are presented with a full validation protocol adhering to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and regulatory compliance.[7][8][9]

Part 1: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is ideal for the assay of 3,4-Dichloro-8-fluoroquinoline in drug substance and formulated products where concentration levels are relatively high.

Experimental Protocol: HPLC-UV

1. Instrumentation and Materials:

• HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Formic acid (analytical grade).

• Deionized water (18.2 MΩ·cm).

• 3,4-Dichloro-8-fluoroquinoline reference standard.

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-2 min: 30% B; 2-10 min: 30-70% B; 10-12 min: 70% B; 12-13 min: 70-30% B; 13-15 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	280 nm[4]

3. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 3,4-Dichloro-8-fluoroquinoline reference standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Accurately weigh and dissolve the sample containing 3,4-Dichloro-8-fluoroquinoline in methanol to achieve a theoretical concentration within the calibration range. Filter through a 0.45 µm syringe filter before injection.

4. Data Analysis:

• Construct a calibration curve by plotting the peak area of the analyte against the concentration of the working standard solutions.

• Determine the concentration of 3,4-Dichloro-8-fluoroquinoline in the sample by interpolating its peak area from the calibration curve.

Method Validation (ICH Q2(R1))

A comprehensive validation of the analytical procedure is crucial to demonstrate its suitability for the intended purpose.[9]

Validation Parameters Summary (HPLC-UV):

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.999
Accuracy (% Recovery)	98.0% - 102.0%
Precision (% RSD)	≤ 2.0%
LOD	Signal-to-Noise ratio of 3:1
LOQ	Signal-to-Noise ratio of 10:1
Specificity	No interference at the retention time of the analyte
Robustness	% RSD ≤ 2.0% for minor changes in method parameters

Part 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This method is designed for the quantification of 3,4-Dichloro-8-fluoroquinoline at trace levels, making it ideal for pharmacokinetic studies, impurity analysis, and environmental monitoring.

Experimental Protocol: LC-MS/MS

1. Instrumentation and Materials:

• LC-MS/MS system with a binary pump, autosampler, column oven, and a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• Acetonitrile (LC-MS grade).

• Methanol (LC-MS grade).

• Formic acid (LC-MS grade).

• Deionized water (18.2 MΩ·cm).

• 3,4-Dichloro-8-fluoroquinoline reference standard.

• Internal Standard (IS) (e.g., a structurally similar quinoline derivative not present in the sample).

2. Chromatographic and MS Conditions:

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-1 min: 10% B; 1-5 min: 10-90% B; 5-6 min: 90% B; 6-6.1 min: 90-10% B; 6.1-8 min: 10% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Precursor Ion (Q1) → Product Ion (Q2) (To be determined by infusion of the standard)
Collision Energy (CE)	To be optimized for each transition

Note: The molecular weight of 3,4-Dichloro-8-fluoroquinoline is 216.04 g/mol . The precursor ion in positive ESI mode will be the protonated molecule [M+H]⁺ at m/z 217.0. The product ions will be determined by fragmentation experiments.[10][11]

3. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Accurately weigh and dissolve 1 mg of 3,4-Dichloro-8-fluoroquinoline reference standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions in the mobile phase to create a calibration curve (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Sample Preparation (e.g., from plasma):

  • To 100 µL of plasma, add 10 µL of internal standard solution.

  • Add 300 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of mobile phase.

  • Inject into the LC-MS/MS system.

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the working standard solutions.

• Determine the concentration of 3,4-Dichloro-8-fluoroquinoline in the sample by interpolating its peak area ratio from the calibration curve.

Method Validation (ICH Q2(R1))

Validation Parameters Summary (LC-MS/MS):

Parameter	Acceptance Criteria
Linearity (r²)	≥ 0.995
Accuracy (% Recovery)	85.0% - 115.0%
Precision (% RSD)	≤ 15.0% (≤ 20.0% at LLOQ)
LLOQ	Lowest concentration on the calibration curve with acceptable accuracy and precision
Specificity	No interference at the retention time and MRM transition of the analyte
Matrix Effect	To be assessed and minimized
Stability	Analyte stability under various storage and processing conditions to be established

Visualizing the Workflow

To aid in understanding the analytical process, the following diagrams illustrate the key workflows.

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Application Notes and Protocols for Nucleophilic Substitution on 3,4-Dichloro-8-fluoroquinoline

Introduction: The Quinoline Scaffold as a Privileged Structure

The quinoline ring system is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional dyes. Its versatile biological activity is exemplified by compounds like chloroquine, an antimalarial drug. The strategic functionalization of the quinoline scaffold is paramount for the development of novel therapeutic agents. 3,4-Dichloro-8-fluoroquinoline, in particular, serves as a highly valuable and versatile building block. The presence of two distinct chlorine atoms at the C3 and C4 positions, activated for nucleophilic aromatic substitution (SNAr), allows for selective and sequential introduction of various functional groups, enabling the systematic exploration of chemical space in drug discovery programs.

This guide provides an in-depth analysis of the mechanistic principles governing nucleophilic substitution on this scaffold and presents detailed, field-proven protocols for its reaction with common nucleophiles.

Part 1: Mechanistic Principles and Regioselectivity

The Addition-Elimination (SNAr) Mechanism

Nucleophilic substitution on the electron-deficient quinoline ring does not proceed via SN1 or SN2 pathways, which are common for aliphatic systems.[1][2][3] Instead, it follows a two-step addition-elimination mechanism (SNAr) .

• Addition Step: A nucleophile attacks one of the electron-deficient carbons bearing a leaving group (a chloride atom in this case), breaking the aromaticity of the ring and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex .[1][4]

• Elimination Step: The aromaticity is restored by the expulsion of the leaving group (chloride), resulting in the final substituted product.

The presence of electron-withdrawing groups on the aromatic ring accelerates the reaction by stabilizing the negatively charged Meisenheimer intermediate.[2][3][4] In the quinoline system, the ring nitrogen atom acts as a powerful electron-withdrawing group through resonance and induction.

The Crucial Question of Regioselectivity: C4 over C3

With two chlorine atoms at positions 3 and 4, the regioselectivity of the first substitution is the most critical aspect of experimental design. Overwhelmingly, nucleophilic attack occurs preferentially at the C4 position . This selectivity is a direct consequence of the electronic properties of the quinoline ring.

The C4 position is electronically analogous to the para position relative to the ring nitrogen, while the C3 position is meta. When the nucleophile attacks C4, the negative charge of the Meisenheimer intermediate can be delocalized onto the electronegative nitrogen atom through resonance. This provides significant stabilization.[5][6][7] In contrast, attack at C3 does not allow for direct resonance delocalization of the negative charge onto the nitrogen atom, resulting in a less stable intermediate and a higher activation energy barrier.[8]

Therefore, under kinetically controlled conditions, substitution at C4 is the dominant pathway.

Caption: SNAr Mechanism at C4 of Dichloroquinoline.

Part 2: Application Notes for Experimental Design

Choice of Nucleophile

The versatility of the 3,4-dichloro-8-fluoroquinoline scaffold lies in its reactivity with a broad range of nucleophiles.

• Nitrogen Nucleophiles (Amines): Primary and secondary amines are excellent nucleophiles for this reaction. The resulting 4-aminoquinoline derivatives are prevalent in medicinal chemistry.[9] The reaction is often performed at elevated temperatures, and a non-nucleophilic base is typically added to neutralize the HCl byproduct, which would otherwise protonate the starting amine and halt the reaction.[10][11]

• Sulfur Nucleophiles (Thiols): Thiols are intrinsically more acidic than alcohols, and their conjugate bases, thiolates, are exceptionally potent nucleophiles.[12][13] These reactions are typically run in the presence of a base (e.g., K₂CO₃, NaH) to deprotonate the thiol in situ, forming the reactive thiolate.

• Oxygen Nucleophiles (Alcohols): Alcohols are generally poor nucleophiles and require deprotonation to the corresponding alkoxide to react efficiently.[14] Strong bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) are used to generate the alkoxide, which then readily displaces the C4-chloride.

Optimizing Reaction Conditions

Parameter	Recommendation & Rationale
Solvent	Aprotic polar solvents like DMF, DMSO, NMP, or Dioxane are preferred. They effectively solvate the reagents and can be heated to the high temperatures often required for SNAr reactions without participating in the reaction.
Base	For amine nucleophiles, a hindered, non-nucleophilic organic base like DIPEA (N,N-Diisopropylethylamine) or an inorganic base like K₂CO₃ or Cs₂CO₃ is ideal. For thiols and alcohols, a base strong enough to deprotonate the nucleophile is required.
Temperature	Reaction temperatures typically range from 80 °C to 150 °C . The specific temperature depends on the nucleophilicity of the attacking species and the desired reaction rate. Microwave irradiation can often be used to significantly reduce reaction times.
Stoichiometry	A slight excess of the nucleophile (1.1 to 1.5 equivalents) is commonly used to ensure complete consumption of the starting quinoline. A similar excess of base is used relative to the quinoline.
Atmosphere	While not always strictly necessary, conducting the reaction under an inert atmosphere (Nitrogen or Argon) is good practice, especially when using sensitive reagents or running reactions for extended periods at high temperatures to prevent oxidative side reactions.

Part 3: Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. 3,4-Dichloro-8-fluoroquinoline and many solvents and reagents are irritants and potentially toxic.

Protocol 1: Synthesis of 4-(Benzylamino)-3-chloro-8-fluoroquinoline

This protocol details a typical reaction with a primary amine nucleophile.

Materials and Reagents:

Reagent	MW ( g/mol )	Amount	Moles (mmol)
3,4-Dichloro-8-fluoroquinoline	216.04	216 mg	1.0
Benzylamine	107.15	129 mg (126 µL)	1.2
DIPEA	129.24	259 mg (347 µL)	2.0
Anhydrous Dioxane	-	5 mL	-

Step-by-Step Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3,4-dichloro-8-fluoroquinoline (216 mg, 1.0 mmol).

• Add anhydrous dioxane (5 mL) to dissolve the starting material.

• Add benzylamine (126 µL, 1.2 mmol) followed by DIPEA (347 µL, 2.0 mmol) to the stirred solution.

• Heat the reaction mixture to 100 °C (reflux) under a nitrogen atmosphere.

• Monitor the reaction progress by TLC or LC-MS (typically complete within 6-12 hours).

• Upon completion, cool the mixture to room temperature.

• Pour the reaction mixture into water (25 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure to yield the crude product.

• Purify the residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure product.

Protocol 2: Synthesis of 3-Chloro-8-fluoro-4-(phenylthio)quinoline

This protocol illustrates the reaction with a thiol, generating the reactive nucleophile in situ.

Materials and Reagents:

Reagent	MW ( g/mol )	Amount	Moles (mmol)
3,4-Dichloro-8-fluoroquinoline	216.04	216 mg	1.0
Thiophenol	110.18	121 mg (110 µL)	1.1
Potassium Carbonate (K₂CO₃)	138.21	207 mg	1.5
Anhydrous DMF	-	5 mL	-

Step-by-Step Procedure:

• To a dry round-bottom flask with a stir bar, add 3,4-dichloro-8-fluoroquinoline (216 mg, 1.0 mmol) and potassium carbonate (207 mg, 1.5 mmol).

• Add anhydrous DMF (5 mL) and stir the suspension.

• Add thiophenol (110 µL, 1.1 mmol) to the mixture at room temperature.

• Heat the reaction mixture to 80 °C under a nitrogen atmosphere.

• Monitor the reaction progress by TLC or LC-MS (typically complete within 2-4 hours).

• After completion, cool the reaction to room temperature.

• Carefully pour the mixture into ice-water (30 mL). A solid precipitate should form.

• Collect the solid by vacuum filtration, washing thoroughly with water and then a small amount of cold diethyl ether.

• Dry the solid under vacuum to yield the product. Recrystallization or column chromatography may be performed if further purification is needed.

Protocol 3: Synthesis of 3-Chloro-8-fluoro-4-methoxyquinoline

This protocol uses a strong base to generate a highly reactive alkoxide nucleophile.

Materials and Reagents:

Reagent	MW ( g/mol )	Amount	Moles (mmol)
3,4-Dichloro-8-fluoroquinoline	216.04	216 mg	1.0
Sodium Hydride (NaH, 60% in oil)	24.00 (as NaH)	48 mg	1.2
Anhydrous Methanol	32.04	1 mL	-
Anhydrous THF	-	4 mL	-

Step-by-Step Procedure:

• CAUTION: NaH reacts violently with water. Ensure all glassware is scrupulously dry.

• To a dry, two-neck round-bottom flask under nitrogen, add sodium hydride (48 mg, 1.2 mmol of 60% dispersion).

• Wash the NaH with dry hexanes (2 x 2 mL) to remove the mineral oil, carefully decanting the hexanes each time.

• Suspend the oil-free NaH in anhydrous THF (2 mL).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add anhydrous methanol (1 mL) dropwise. Vigorous hydrogen gas evolution will be observed. Stir for 20 minutes at 0 °C to ensure complete formation of sodium methoxide.

• In a separate flask, dissolve 3,4-dichloro-8-fluoroquinoline (216 mg, 1.0 mmol) in anhydrous THF (2 mL).

• Add the quinoline solution dropwise to the cold sodium methoxide suspension.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring by TLC or LC-MS.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution (10 mL) at 0 °C.

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude material by column chromatography.

Part 4: Workflow and Troubleshooting

Caption: General Experimental Workflow.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No or Slow Reaction	1. Insufficient temperature.2. Nucleophile is not active (e.g., amine is protonated).3. Reagents are wet or degraded.	1. Increase reaction temperature.2. Ensure sufficient base is present.3. Use freshly distilled/dried solvents and high-purity reagents.
Low Yield	1. Incomplete reaction.2. Product loss during work-up or purification.3. Competing side reactions.	1. Increase reaction time or temperature.2. Optimize extraction and chromatography conditions.3. Run the reaction under an inert atmosphere; ensure correct stoichiometry.
Disubstitution Product	1. Reaction conditions are too harsh (high temp, long time).2. Large excess of a very strong nucleophile.	1. Lower the reaction temperature and shorten the reaction time.2. Use a smaller excess of the nucleophile (e.g., 1.05-1.1 equivalents).

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• A novel antibacterial 8-chloroquinolone with a distorted orientation of the N1-(5-amino-2,4-difluorophenyl) group - PubMed. [Link]

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• New 4-amino-3-chloro benzoate ester derivatives as EGFR inhibitors: synthesis, in silico and biological analyses - PubMed. [Link]

• Lithium‐Catalyzed Thiol Alkylation with Tertiary and Secondary Alcohols: Synthesis of 3‐Sulfanyl‐Oxetanes as Bioisosteres - PMC - NIH. [Link]

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HPLC-MS analysis of 3,4-Dichloro-8-fluoroquinoline reactions

An Application Guide for the Characterization of 3,4-Dichloro-8-fluoroquinoline and its Synthetic Derivatives using High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

Abstract

This comprehensive guide details the application of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for the analysis of 3,4-dichloro-8-fluoroquinoline, a crucial scaffold in modern drug discovery.[1][2] We provide detailed, field-tested protocols for two primary applications: real-time reaction monitoring of a nucleophilic aromatic substitution (SNAr) and the execution of forced degradation studies to establish a stability-indicating method. The methodologies herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for accelerating chemical synthesis, ensuring product purity, and meeting regulatory stability testing requirements. The causality behind experimental choices, from mobile phase composition to mass spectrometry parameters, is explained to empower the user with a deeper understanding of the analytical process.

Introduction: The Analytical Imperative for Halogenated Quinolines

Quinolone derivatives are a cornerstone of medicinal chemistry, forming the structural basis for a wide array of therapeutic agents, most notably the fluoroquinolone class of antibiotics.[3][4] The compound 3,4-dichloro-8-fluoroquinoline serves as a versatile intermediate, where the chlorine atoms at positions 3 and 4 are reactive sites for nucleophilic substitution, allowing for the synthesis of diverse compound libraries.[2][5]

Given the direct correlation between chemical structure and pharmacological activity, the rigorous analytical characterization of these reactions is not merely procedural—it is fundamental to the success of a drug discovery program. HPLC-MS has emerged as the gold standard for this purpose, offering a seamless combination of high-resolution separation (HPLC) and definitive mass-based detection (MS).[6][7] This dual capability allows for:

• Reaction Monitoring: Tracking the consumption of reactants and the formation of products in real-time to optimize reaction conditions.[6][8]

• Purity Assessment: Quantifying the target molecule and identifying process-related impurities.

• Structural Elucidation: Using mass-to-charge ratio (m/z) and fragmentation patterns to identify unknown byproducts or degradation products.[9]

• Stability Testing: Fulfilling regulatory requirements by performing forced degradation studies to understand the molecule's intrinsic stability and to develop stability-indicating analytical methods.[10][11][12]

This document provides two detailed protocols that exemplify the power of HPLC-MS in the context of 3,4-dichloro-8-fluoroquinoline chemistry.

Foundational Principles: Method Design for Quinolone Analysis

A successful HPLC-MS method is built upon a sound understanding of the analyte's physicochemical properties and the principles of the analytical technique.

• Analyte Properties: 3,4-dichloro-8-fluoroquinoline is a moderately hydrophobic, aromatic heterocyclic compound. The nitrogen atom in the quinoline ring is basic and readily protonated, making it ideal for analysis by positive-ion electrospray ionization.

• Chromatographic Separation: Reversed-phase HPLC is the logical choice for separating the quinoline starting material from its potential products and degradants. A C18 stationary phase provides excellent retention for such aromatic compounds. A gradient elution, typically using water and acetonitrile, is employed to effectively separate compounds with a range of polarities within a single analytical run.[6][13]

• Ionization and Detection: Electrospray Ionization (ESI) is the preferred ionization technique for quinolones due to their polarity and ability to carry a charge in solution.[6][13] Operating in positive ion mode ([M+H]⁺) is standard, as the quinoline nitrogen is easily protonated. The addition of a small amount of an acid, such as formic acid, to the mobile phase is critical as it ensures efficient protonation of the analyte prior to its entry into the mass spectrometer, thereby significantly enhancing the signal intensity.[14]

Application Protocol 1: Real-Time Reaction Monitoring

This protocol describes the monitoring of a representative Nucleophilic Aromatic Substitution (SNAr) reaction, where 3,4-dichloro-8-fluoroquinoline is reacted with morpholine to yield 3-chloro-8-fluoro-4-(morpholin-4-yl)quinoline.

Experimental Workflow: Reaction Monitoring

Caption: Workflow for reaction monitoring using HPLC-MS.

Step-by-Step Protocol

• Reaction Setup: In a suitable reaction vessel, combine 3,4-dichloro-8-fluoroquinoline, morpholine, and a suitable solvent and base (e.g., DIPEA in DMSO). Maintain at the desired reaction temperature.

• Timepoint Sampling: At specified time intervals (e.g., T=0, 1h, 4h, 24h), carefully withdraw a small aliquot (approx. 5 µL) of the reaction mixture.

• Sample Quenching and Dilution: Immediately quench the reaction by diluting the aliquot into 1.0 mL of acetonitrile in a microcentrifuge tube. This high dilution factor (200x) is crucial to prevent detector saturation and stop the reaction.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter into an HPLC autosampler vial to remove any particulate matter.[6]

• HPLC-MS Analysis: Inject the prepared sample onto the HPLC-MS system using the parameters outlined in Table 1.

• Data Analysis: Monitor the reaction progress by comparing the peak areas of the starting material and the desired product. Use extracted ion chromatograms (EICs) for the specific m/z values (see Table 2) to ensure accurate peak integration.

Instrumentation and Parameters

Table 1: HPLC-MS Parameters for Reaction Monitoring

Parameter	Setting	Rationale
HPLC System	Standard LC System	Provides the necessary flow and pressure for separation.
Column	C18, 2.1 x 50 mm, 3.5 µm	Standard reversed-phase column for retaining aromatic compounds.[14]
Mobile Phase A	0.1% Formic Acid in Water	Aqueous phase; formic acid aids in analyte protonation.[6]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic phase for eluting hydrophobic compounds.[6]
Gradient	10% B to 95% B over 5 min	Ensures elution of both polar reactants and non-polar products.
Flow Rate	0.5 mL/min	Typical flow rate for a 2.1 mm ID column.[14]
Column Temp.	40 °C	Improves peak shape and run-to-run reproducibility.
Injection Vol.	2 µL	Small volume to avoid column overloading.
MS Detector	Single Quadrupole or Q-TOF	Provides mass confirmation.
Ionization Mode	ESI Positive	Optimal for basic nitrogen-containing quinolines.[14]
Scan Range	100 - 500 m/z	Covers the expected mass range of reactants and products.

| Capillary Voltage | 3.5 kV | Standard voltage to achieve stable electrospray. |

Expected Results

Table 2: Expected m/z Values for Key Reaction Species

Compound	Chemical Formula	Exact Mass	Expected [M+H]⁺ (m/z)
3,4-dichloro-8-fluoroquinoline	C₉H₄Cl₂FN	214.97	215.98
Morpholine	C₄H₉NO	87.07	88.08

| Product | C₁₃H₁₁ClFN₃O | 267.06 | 268.07 |

Application Protocol 2: Forced Degradation Studies

Forced degradation (or stress testing) is a regulatory requirement designed to identify likely degradation products and demonstrate the specificity of the analytical method, proving it is "stability-indicating".[11][12] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[10]

Experimental Workflow: Forced Degradation

Caption: General workflow for forced degradation studies.

Step-by-Step Protocols for Stress Conditions

For each condition, a control sample (stored at ambient temperature, protected from light) should be prepared and analyzed alongside the stressed samples.

• Acid Hydrolysis:

  • To 1 mL of the drug stock solution, add 1 mL of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.

  • Incubate in a water bath at 60°C.

  • Withdraw aliquots at 2, 6, and 24 hours.

  • Before analysis, neutralize with an equivalent amount of 0.1 M NaOH and dilute with mobile phase.

• Base Hydrolysis:

  • To 1 mL of the drug stock solution, add 1 mL of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH.

  • Keep at room temperature.

  • Withdraw aliquots at 30 min, 2h, and 6h (base-catalyzed hydrolysis is often faster).

  • Neutralize with an equivalent amount of 0.1 M HCl and dilute.

• Oxidative Degradation:

  • To 1 mL of the drug stock solution, add 1 mL of 6% H₂O₂ to achieve a final concentration of 3% H₂O₂.[15]

  • Keep at room temperature, protected from light.

  • Withdraw aliquots at 2, 8, and 24 hours.

  • Dilute with mobile phase prior to analysis.

• Thermal Degradation:

  • Place a small amount of the solid compound in a vial.

  • Heat in an oven at 80°C for 48 hours.

  • After exposure, cool, dissolve a known quantity in solvent, and dilute for analysis.

• Photolytic Degradation:

  • Expose a solution of the compound in a quartz cuvette to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in the ICH Q1B guideline.[16]

  • A parallel sample wrapped in aluminum foil should be used as a dark control.

  • Dilute and analyze.

Data Analysis and Interpretation

The primary goal is to develop a single HPLC method that can separate the parent compound from all degradation products. This may require adjusting the gradient from the reaction monitoring method (e.g., extending the run time or making the gradient shallower).

• Purity Peak: The peak corresponding to 3,4-dichloro-8-fluoroquinoline should be spectrally pure in all stressed chromatograms. This can be confirmed using a PDA detector or by examining the mass spectra across the peak.

• Mass Balance: The sum of the parent compound and all degradation products should ideally be between 95-105%, indicating that all major degradants are being detected.

• Structure Elucidation: Use high-resolution MS (if available) and MS/MS fragmentation to propose structures for the observed degradants. For example, a loss of HCl and addition of OH (a mass shift of -18.46 Da) would strongly suggest a hydrolysis product where a chlorine atom has been replaced by a hydroxyl group.

Summary of Forced Degradation Results

Table 3: Representative Data from Forced Degradation Study

Stress Condition	% Assay of Parent	Major Degradant m/z [M+H]⁺	Proposed Identity
Control	100.0	N/A	N/A
0.1 M HCl, 60°C, 24h	88.5	197.99	3-Chloro-8-fluoro-4-hydroxyquinoline
0.1 M NaOH, RT, 6h	81.2	197.99	3-Chloro-8-fluoro-4-hydroxyquinoline
3% H₂O₂, RT, 24h	95.3	231.98	N-Oxide derivative
Thermal (80°C, 48h)	99.1	N/A	Stable

| Photolytic (ICH Q1B) | 92.7 | Varies | Dimerization/other products |

Troubleshooting

Table 4: Common HPLC-MS Issues and Solutions

Problem	Possible Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing)	Secondary interactions with column silica; Column overload.	Add more acid to mobile phase (e.g., 0.2%); Reduce injection concentration/volume.
Low MS Signal	Inefficient ionization; Analyte suppression.	Ensure formic acid is in the mobile phase; Check for co-eluting matrix components; Clean the MS source.
No Separation	Inappropriate mobile phase or gradient.	Increase the gradient length; Try a different organic modifier (e.g., methanol).

| Carryover | Strong analyte adsorption in injector/column. | Implement a robust needle wash protocol; Include a high-organic wash at the end of the gradient. |

Conclusion

HPLC-MS is an indispensable tool in the development of drugs derived from the 3,4-dichloro-8-fluoroquinoline scaffold. The protocols detailed in this guide provide a solid and scientifically-grounded starting point for monitoring synthetic reactions and performing critical forced degradation studies. By understanding the principles behind the methods and applying these robust protocols, researchers can efficiently generate high-quality data to accelerate the drug discovery and development pipeline, ensuring the purity, stability, and safety of novel therapeutic candidates.

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• 16. fda.gov [fda.gov]

Application Notes and Protocols: Experimental Setup for the Fluorination of Quinoline Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Role of Fluorine in Quinoline-Based Drug Discovery

The introduction of fluorine atoms into organic molecules, particularly into privileged heterocyclic scaffolds like quinoline, is a cornerstone of modern medicinal chemistry.[1][2] The unique physicochemical properties of fluorine—its high electronegativity, small van der Waals radius, and the strength of the carbon-fluorine bond—can profoundly and often beneficially alter the metabolic stability, lipophilicity, binding affinity, and bioavailability of a parent molecule.[1] Fluorinated quinoline derivatives are prevalent in a wide array of pharmaceuticals, including anticancer, antimalarial, and antifungal agents, underscoring the importance of robust and selective fluorination methodologies.[3][4][5]

This guide provides a detailed overview of experimental setups for the fluorination of quinoline derivatives, with a focus on both electrophilic and nucleophilic strategies. We will delve into the rationale behind experimental choices, provide step-by-step protocols, and offer insights into the characterization and safe handling of these compounds.

Core Principles: Electrophilic vs. Nucleophilic Fluorination of Quinolines

The approach to fluorinating the quinoline ring system is dictated by the electronic nature of the target C-H bond and the desired regioselectivity. Two primary strategies are employed: electrophilic fluorination and nucleophilic fluorination.

Electrophilic Fluorination: This approach is suitable for electron-rich quinoline systems. It involves the use of an electrophilic fluorine source ("F+"), which attacks the electron-rich positions of the quinoline ring. Reagents like Selectfluor™ are commonly used for this purpose.[6][7]

Nucleophilic Fluorination: Electron-deficient quinoline derivatives are more amenable to nucleophilic fluorination. In this strategy, a nucleophilic fluoride source (F-) displaces a leaving group or participates in a more complex C-H functionalization pathway.[8] This can be more challenging due to the high energy of the intermediate species.[8]

Experimental Workflow Overview

The following diagram illustrates a generalized workflow for the fluorination of a quinoline derivative, from reaction setup to product characterization.

Caption: Generalized workflow for the fluorination of quinoline derivatives.

Protocol 1: Electrophilic C-H Fluorination using Selectfluor™

This protocol details a common method for the direct C-H fluorination of quinoline derivatives using the electrophilic fluorinating agent Selectfluor™.[6][9] The regioselectivity of this reaction is often influenced by the electronic and steric properties of the substituents on the quinoline ring.

Rationale for Experimental Choices:

• Selectfluor™: A stable, easy-to-handle, and commercially available electrophilic fluorinating agent.[7] It offers a safer alternative to gaseous fluorine.

• Acetonitrile (MeCN): A polar aprotic solvent that is generally effective at dissolving both the quinoline substrate and Selectfluor™.

• Inert Atmosphere (Nitrogen or Argon): While Selectfluor™ is stable to air and moisture, an inert atmosphere is good practice to prevent potential side reactions with sensitive substrates.

Materials and Reagents:

Reagent/Material	Grade	Supplier
Quinoline Derivative	Substrate-dependent	Various
Selectfluor™	Reagent	Sigma-Aldrich, etc.
Acetonitrile (MeCN)	Anhydrous	Various
Round-bottom flask	-	Standard lab supplier
Magnetic stirrer and stir bar	-	Standard lab supplier
Inert gas supply (N2 or Ar)	High purity	-
TLC plates (Silica gel 60 F254)	-	Merck, etc.
Column chromatography supplies	-	Standard lab supplier

Step-by-Step Protocol:

• Reaction Setup:

  • To a dry round-bottom flask equipped with a magnetic stir bar, add the quinoline derivative (1.0 mmol).

  • Add anhydrous acetonitrile (10 mL).

  • Purge the flask with nitrogen or argon for 5-10 minutes.

• Reagent Addition:

  • Under a positive pressure of inert gas, add Selectfluor™ (1.2 mmol, 1.2 equivalents) to the stirred solution in one portion.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction time can vary from a few hours to overnight depending on the reactivity of the substrate.

• Work-up:

  • Once the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO3) (20 mL).

  • Extract the aqueous layer with a suitable organic solvent such as ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na2SO4).

• Purification:

  • Filter off the drying agent and concentrate the organic phase under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired fluorinated quinoline derivative.

• Characterization:

  • Confirm the structure of the product by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and High-Resolution Mass Spectrometry (HRMS).[4][10][11]

Protocol 2: Concerted Nucleophilic C-H Fluorination

This protocol is based on a recently developed method for the nucleophilic C-H fluorination of quinolines via a concerted F⁻-e⁻-H⁺ transfer mechanism.[8][12] This approach is particularly useful for electron-deficient quinolines.

Mechanism Overview:

The reaction proceeds through a radical chain mechanism initiated by a photosensitizer.[8][12] A key step is the concerted transfer of a fluoride ion, an electron, and a proton, bypassing the formation of a high-energy Meisenheimer intermediate.[8][12]

Caption: Simplified mechanism of concerted nucleophilic C-H fluorination.

Materials and Reagents:

Reagent/Material	Grade	Supplier
Quinoline Derivative	Substrate-dependent	Various
Selectfluor™	Reagent	Sigma-Aldrich, etc.
Xanthone	Reagent	Various
Triethylamine hydrochloride (Et3N·HCl)	Reagent	Various
Hydrochloric acid (HCl)	Reagent	Various
Acetonitrile (MeCN)	Anhydrous	Various
365 nm LED lamp	-	-
Schlenk tube or similar reaction vessel	-	Standard lab supplier

Step-by-Step Protocol:

• Reaction Setup:

  • In a Schlenk tube, combine the quinoline derivative (0.4 mmol), xanthone (photosensitizer, 0.04 mmol, 10 mol%), Selectfluor™ (0.8 mmol, 2.0 equivalents), and triethylamine hydrochloride (0.8 mmol, 2.0 equivalents).

  • Add anhydrous acetonitrile (4 mL).

  • Add a solution of HCl in a suitable solvent (e.g., 4 M in 1,4-dioxane, 0.4 mmol, 1.0 equivalent).

  • Degas the reaction mixture by three freeze-pump-thaw cycles.

• Irradiation:

  • Place the reaction vessel in front of a 365 nm LED lamp and irradiate with stirring at room temperature.

• Reaction Monitoring:

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up and Purification:

  • Follow the work-up and purification procedures outlined in Protocol 1.

Safety Precautions

Working with fluorinating agents and fluorinated compounds requires strict adherence to safety protocols.[13][14][15]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (consult a glove compatibility chart).[13][14] For reactions with a risk of splashing, a face shield is recommended.[13]

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.[14]

• Handling Fluorinating Agents:

  • Selectfluor™ is a stable solid but should be handled with care. Avoid inhalation of dust.

  • More reactive fluorinating agents, such as elemental fluorine, require specialized equipment and training.[15][16]

• Quenching: Quenching of reactions containing fluorinating agents can be exothermic and may release gases. Perform quenching procedures slowly and in a controlled manner.[13]

• Waste Disposal: Dispose of all chemical waste, including solvents and contaminated materials, according to institutional and local regulations.[13][14]

• Emergency Procedures:

  • In case of skin contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[13][16] Have calcium gluconate gel available for potential exposure to HF-generating compounds.[13][16]

  • In case of eye contact, immediately flush with water for at least 15 minutes and seek immediate medical attention.[13][16]

Characterization of Fluorinated Quinoline Derivatives

The successful synthesis of a fluorinated quinoline derivative must be confirmed by rigorous analytical techniques.

• NMR Spectroscopy:

  • ¹H NMR: The introduction of a fluorine atom will cause characteristic splitting patterns in the signals of nearby protons (H-F coupling).

  • ¹³C NMR: The carbon atom directly bonded to fluorine will show a large one-bond C-F coupling constant.

  • ¹⁹F NMR: This is a crucial technique for confirming the presence of fluorine and can provide information about the electronic environment of the fluorine atom.[4][10]

• Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) is used to confirm the elemental composition of the product.[4][5]

Summary of Reaction Parameters for C-H Fluorination of Quinolines

Quinoline Substrate	Fluorination Method	Fluorinating Agent	Catalyst/Additive	Solvent	Temp.	Time	Yield (%)	Reference
Unsubstituted Quinoline	Nucleophilic	Selectfluor™	Xanthone, Et3N·HCl, HCl	MeCN	RT	-	-	[8][12]
3-Acetylquinoline	Nucleophilic	Selectfluor™	Xanthone, Et3N·HCl, HCl	MeCN	RT	-	Moderate	[8][12]
Various Substituted Quinolines	Electrophilic	F2/I2	-	-	RT	-	High	[17]
8-Methylquinoline	Pd-catalyzed	N-fluoropyridinium reagents	Pd(OAc)2	-	Microwave	-	-	[18]

Note: The yields and reaction times can vary significantly depending on the specific substrate and reaction conditions. The table provides a general overview based on the cited literature.

Conclusion

The fluorination of quinoline derivatives is a powerful strategy in drug discovery and development. The choice between electrophilic and nucleophilic methods depends on the electronic properties of the quinoline substrate. By understanding the underlying principles and following detailed protocols, researchers can effectively synthesize novel fluorinated quinolines for further investigation. Adherence to strict safety protocols is paramount when working with fluorinating agents.

References

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• Zhang, L., Yan, J., Ahmadli, D., Wang, Z., & Ritter, T. (2023). Electron-Transfer-Enabled Concerted Nucleophilic Fluorination of Azaarenes: Selective C–H Fluorination of Quinolines. Journal of the American Chemical Society, 145(37), 20182–20188. Retrieved from [Link]

• Zhang, L., Yan, J., Ahmadli, D., Wang, Z., & Ritter, T. (2023). Electron-Transfer-Enabled Concerted Nucleophilic Fluorination of Azaarenes: Selective C–H Fluorination of Quinolines. PMC. Retrieved from [Link]

• Synthesis and Evaluation of Novel Fluorinated Quinoline Derivatives in 2D and 3D Models of Triple-Negative Breast Cancer. (2025). ACS Omega. Retrieved from [Link]

• Zhang, L., Yan, J., Ahmadli, D., Wang, Z., & Ritter, T. (2023). Electron-Transfer-Enabled Concerted Nucleophilic Fluorination of Azaarenes: Selective C−H Fluorination of Quinolines. Semantic Scholar. Retrieved from [Link]

• Guidelines for safe use of fluorinated fluids: key measures to protect health and the environment. (2025). Hairi. Retrieved from [Link]

• The Role of Fluorine in Quinoline Derivatives: Enhancing Chemical Properties. (2026). NINGBO INNO PHARMCHEM CO.,LTD.. Retrieved from [Link]

• Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. (2023). PMC. Retrieved from [Link]

• Fluorine. (n.d.). Retrieved from [Link]

• Tips and Procedures for Safe Handling of Anhydrous Hydrogen Fluoride and Pure Elemental Fluorine in Chemical University Laboratories. (2025). ACS Publications. Retrieved from [Link]

• Fluorine Safety. (n.d.). Purdue University. Retrieved from [Link]

• Some commercialized pesticides or drugs with fluorinated quinoline derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Synthetic and medicinal perspective of quinolines as antiviral agents. (n.d.). PubMed Central. Retrieved from [Link]

• Formal meta-C–H-Fluorination of Pyridines and Isoquinolines through Dearomatized Oxazinopyridine Intermediates. (2024). Journal of the American Chemical Society. Retrieved from [Link]

• Design and synthesis of a fluorinated quinazoline-based type-II Trk inhibitor as a scaffold for PET radiotracer development. (2017). PubMed. Retrieved from [Link]

• Selective Direct Fluorination of Quinoline Derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Mechanism of Electrophilic Fluorination with Pd(IV): Fluoride Capture and Subsequent Oxidative Fluoride Transfer. (2013). NIH. Retrieved from [Link]

• Synthesis of Benzo [f] Quinoline and its Derivatives: Mini Review. (2025). ResearchGate. Retrieved from [Link]

• Selectfluor. (n.d.). Wikipedia. Retrieved from [Link]

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. (n.d.). MDPI. Retrieved from [Link]

• Late-Stage Fluorination: From Fundamentals to Application. (2014). ACS Publications. Retrieved from [Link]

• Elemental fluorine. Part 10.1 Selective fluorination of pyridine, quinoline and quinoxaline derivatives with fluorine–iodine mixtures. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• A Physico-chemical Investigation on Fluorine-Enriched Quinolines Supporting Information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Elemental Fluorine. Part 15. Selective Direct Fluorination of Quinoline Derivatives. (2025). ResearchGate. Retrieved from [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. (n.d.). PMC. Retrieved from [Link]

• Recent advances in late-stage monofluorination of natural products and their derivatives. (2024). Organic & Biomolecular Chemistry. Retrieved from [Link]

• Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. (2023). MDPI. Retrieved from [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. (2014). Journal of the American Chemical Society. Retrieved from [Link]

• Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Strategies for Nucleophilic C(sp3)–(Radio)Fluorination. (2023). The Doyle Group - UCLA. Retrieved from [Link]

• Late-Stage Fluorination. (n.d.). Blucher Proceedings. Retrieved from [Link]

• Synthesis, Structural Determination, and Antifungal Activity of Novel Fluorinated Quinoline Analogs. (2025). ResearchGate. Retrieved from [Link]

• Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. (2025). Retrieved from [Link]

• Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. (2025). ResearchGate. Retrieved from [Link]

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Application of 3,4-Dichloro-8-fluoroquinoline in Antibacterial Agent Synthesis

Introduction: The Enduring Significance of Quinolones and the Role of Novel Precursors

The quinolone family of antibiotics has been a cornerstone of antimicrobial therapy for decades, playing a pivotal role in treating a wide array of bacterial infections.[1][2][3] Their mechanism of action, which involves the inhibition of bacterial DNA gyrase and topoisomerase IV, is crucial for halting bacterial replication.[2][4] The evolution of this class, from the first-generation nalidixic acid to the later-generation fluoroquinolones, has been marked by a continuous quest for improved potency, a broader spectrum of activity, and favorable pharmacokinetic profiles.[1][2][5] A key strategy in this endeavor is the strategic modification of the core quinolone structure, a process that heavily relies on the availability of versatile and reactive starting materials.

3,4-Dichloro-8-fluoroquinoline emerges as a highly valuable precursor in this context. Its specific substitution pattern—two chlorine atoms at positions 3 and 4, and a fluorine atom at position 8—offers medicinal chemists a unique scaffold for the synthesis of novel antibacterial agents. The chlorine atoms serve as excellent leaving groups for nucleophilic substitution reactions, allowing for the introduction of diverse functionalities, particularly at the C-4 position. The fluorine atom at the C-8 position can significantly influence the compound's electronic properties and biological activity. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the utilization of 3,4-Dichloro-8-fluoroquinoline in the synthesis of potent antibacterial agents.

Core Synthetic Strategies: Leveraging the Reactivity of 3,4-Dichloro-8-fluoroquinoline

The primary synthetic utility of 3,4-Dichloro-8-fluoroquinoline lies in its susceptibility to nucleophilic aromatic substitution (SNAr) reactions. The electron-withdrawing nature of the quinoline nitrogen and the activating effect of the chlorine and fluorine substituents render the C-4 and, to a lesser extent, the C-3 positions electrophilic and thus prime targets for nucleophilic attack.

Key Reaction: Nucleophilic Aromatic Substitution at C-4

The chlorine atom at the C-4 position is particularly labile and can be readily displaced by a variety of nucleophiles. This reaction is the cornerstone for introducing the diverse side chains that are critical for the antibacterial activity and pharmacokinetic properties of quinolone antibiotics.

Causality behind Experimental Choices:

• Nucleophiles: A wide range of amines, thiols, and alcohols can be employed as nucleophiles. In the context of antibacterial agent synthesis, substituted amines, particularly piperazine and its derivatives, are of paramount importance. The nature of the substituent on the piperazine ring can modulate the drug's spectrum of activity, potency, and safety profile.[1]

• Solvents: Polar aprotic solvents such as dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and acetonitrile are typically used to facilitate the SNAr reaction. These solvents effectively solvate the cation, leaving the nucleophile relatively free to attack the electrophilic carbon.

• Bases: The presence of a non-nucleophilic base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is often necessary to neutralize the HCl generated during the reaction, driving the equilibrium towards product formation.

• Temperature: The reaction temperature is a critical parameter that needs to be optimized. While elevated temperatures can increase the reaction rate, they may also lead to side reactions. A typical temperature range for these reactions is between 80°C and 150°C.

Experimental Protocols

Protocol 1: Synthesis of a 4-Amino-3-chloro-8-fluoroquinoline Derivative

This protocol outlines a general procedure for the nucleophilic substitution of the C-4 chlorine of 3,4-Dichloro-8-fluoroquinoline with a generic primary or secondary amine.

Materials:

• 3,4-Dichloro-8-fluoroquinoline

• Substituted amine (e.g., piperazine derivative) (1.1 equivalents)

• Triethylamine (TEA) (1.5 equivalents)

• Anhydrous N,N-dimethylformamide (DMF)

• Reaction vessel with magnetic stirrer and reflux condenser

• Nitrogen or Argon inert atmosphere setup

Procedure:

• Reaction Setup: To a clean, dry reaction vessel, add 3,4-Dichloro-8-fluoroquinoline (1.0 equivalent) and anhydrous DMF under an inert atmosphere.

• Addition of Reagents: Add the substituted amine (1.1 equivalents) to the solution, followed by the dropwise addition of triethylamine (1.5 equivalents) while stirring.

• Reaction: Heat the reaction mixture to 100-120°C and maintain this temperature for 4-8 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Pour the mixture into ice-water and stir until a precipitate forms.

• Isolation and Purification: Collect the solid precipitate by vacuum filtration and wash it thoroughly with water. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, acetonitrile) or by column chromatography on silica gel.

Visualization of the Synthetic Pathway

The following diagram illustrates the key synthetic transformation of 3,4-Dichloro-8-fluoroquinoline into a potential antibacterial agent.

Caption: Drug discovery workflow for antibacterial agents.

Conclusion and Future Perspectives

3,4-Dichloro-8-fluoroquinoline is a valuable and reactive starting material for the synthesis of novel quinolone-based antibacterial agents. The strategic exploitation of the reactivity of the C-4 chlorine atom through nucleophilic aromatic substitution allows for the generation of a diverse library of compounds. The insights gained from structure-activity relationship studies can then guide the rational design of more potent and selective drug candidates. Future research in this area could explore novel nucleophiles to introduce unique functionalities at the C-4 position and investigate the potential for further modifications at the C-3 and C-8 positions to optimize the pharmacological properties of the resulting compounds. The continued exploration of such versatile building blocks is essential in the ongoing battle against antibiotic resistance.

References

• Química Organica.org. Synthesis of Fluoroquinolone Antibiotics. Available at: [Link]

• Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents. Available at: [Link]

• Synthesis, Antimicrobial Activity and Docking Studies of Novel 8-Chloro-quinolones. Available at: [Link]

• Al-Trawneh, S. A. (2013). Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. Journal of Pathogen Research, 2013, 1-13. Available at: [Link]

• G. A. Lesher, E. J. Froelich, M. D. Gruett, J. H. Bailey, and R. P. Brundage, "1,8-Naphthyridine Derivatives. A New Class of Chemotherapeutic Agents," J. Med. Chem., vol. 5, no. 5, pp. 1063-1065, 1962. Available at: [Link]

• Al-Trawneh, S. A., & Al-Abadelh, A. A. M. (2007). Synthesis and Antibacterial Properties of New 8-Nitrofluoroquinolone Derivatives. Molecules, 12(5), 1240-1250. Available at: [Link]

• Al-Trawneh, S. A., & Al-Abadelh, A. A. M. (2007). Synthesis and Antibacterial Properties of New 8-Nitrofluoroquinolone Derivatives. Molecules, 12(5), 1240-1250. Available at: [Link]

• The Current Case of Quinolones: Synthetic Approaches and Antibacterial Activity. Available at: [Link]

• Dixit, S. K., Yadav, N., Kumar, S., Good, L., & Awasthi, S. K. (2014). Synthesis and antibacterial activity of novel fluoroquinolone analogs. Medicinal Chemistry Research, 23(11), 4837-4848. Available at: [Link]

• Design, Synthesis, and Structure–Activity Relationship Studies of New Quinone Derivatives as Antibacterial Agents. Available at: [Link]

• A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids. Available at: [Link]

• Al-Trawneh, S. A., & Al-Abadelh, A. A. M. (2007). Synthesis and Antibacterial Properties of New 8-Nitrofluoroquinolone Derivatives. Molecules, 12(5), 1240-1250. Available at: [Link]

• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Available at: [Link]

• Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. Available at: [Link]

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• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Available at: [Link]

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Purifying 3,4-Dichloro-8-fluoroquinoline Derivatives: Application Notes and Protocols

Introduction: The Critical Role of Purity in Quinoline-Based Drug Discovery

Quinolines and their halogenated derivatives represent a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents, including antimalarials and antibacterials.[1] The biological activity of these compounds is exquisitely sensitive to their substitution patterns. Consequently, the synthesis of novel quinoline derivatives, such as 3,4-dichloro-8-fluoroquinoline, often yields a crude product containing a mixture of regioisomers, unreacted starting materials, and byproducts. The presence of these impurities can confound biological assays and introduce toxicity, making their removal a critical step in the drug discovery and development pipeline.

This technical guide provides a comprehensive overview of robust purification techniques for 3,4-dichloro-8-fluoroquinoline and its derivatives. We will delve into the principles and practical execution of recrystallization and column chromatography, offering detailed protocols and the scientific rationale behind each step. Furthermore, we will outline a validated High-Performance Liquid Chromatography (HPLC) method for the stringent assessment of final product purity.

Understanding the Physicochemical Landscape of 3,4-Dichloro-8-fluoroquinoline

Property	Value/Observation	Rationale and Implications for Purification
Molecular Formula	C₉H₄Cl₂FN	-
Molecular Weight	216.04 g/mol	Influences diffusion rates but is less critical for the techniques discussed here.
Physical Form	Solid	Enables the use of recrystallization as a primary purification method.
Solubility	Likely sparingly soluble in water, but soluble in many organic solvents.[1][2]	The aromatic core is hydrophobic, while the nitrogen atom can participate in hydrogen bonding. The halogen substituents increase lipophilicity. This differential solubility is the cornerstone of both recrystallization and chromatography.
Polarity	Moderately polar	The nitrogen atom and fluorine atom introduce polarity. This allows for strong interactions with polar stationary phases like silica gel in chromatography.
Basicity	Weakly basic (pKa of quinoline is ~4.9)	The nitrogen atom can be protonated. This property can be exploited in acidic extraction or by adding basic modifiers to the mobile phase in chromatography to reduce peak tailing.

Purification Strategy Workflow

The purification of 3,4-dichloro-8-fluoroquinoline derivatives typically follows a multi-step process to achieve high purity. The general workflow is outlined below:

Caption: General workflow for the purification of 3,4-dichloro-8-fluoroquinoline derivatives.

Protocol 1: Recrystallization for Bulk Purification

Recrystallization is a powerful and economical technique for the initial purification of solid compounds, leveraging differences in solubility between the desired product and impurities in a given solvent at different temperatures.

Principle of Recrystallization

The ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but readily at its boiling point. Impurities should either be insoluble in the hot solvent (allowing for hot filtration) or highly soluble at room temperature (remaining in the mother liquor upon cooling).

Solvent Selection for 3,4-Dichloro-8-fluoroquinoline Derivatives

Given the halogenated aromatic structure, a range of organic solvents can be considered. The selection process should be empirical, starting with small-scale solubility tests.

Solvent System	Rationale	Expected Outcome
Ethanol/Water	Ethanol is a good solvent for many organic compounds, and the addition of water as an anti-solvent can induce crystallization.	A good starting point for achieving high purity.[3]
Hexanes/Ethyl Acetate	A non-polar/polar solvent mixture that offers fine-tunable solvating power.	Effective for removing both non-polar and moderately polar impurities.
Toluene	Aromatic solvents can have good solubility for aromatic compounds at elevated temperatures.	May be a suitable single-solvent system.
Acetonitrile	A polar aprotic solvent that can be effective for moderately polar compounds.	Can provide sharp, well-formed crystals.

Step-by-Step Recrystallization Protocol

• Dissolution: In an Erlenmeyer flask, add the crude 3,4-dichloro-8-fluoroquinoline derivative. Add a minimal amount of the chosen solvent (e.g., ethanol). Heat the mixture gently on a hot plate with stirring. Continue adding small portions of the hot solvent until the compound just dissolves completely.

• Decoloration (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

• Hot Filtration (Optional): If insoluble impurities or activated charcoal are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at a temperature well below their melting point.

Protocol 2: Column Chromatography for High-Resolution Purification

For the removal of closely related impurities that may co-crystallize with the product, column chromatography is the method of choice. This technique separates compounds based on their differential partitioning between a stationary phase and a mobile phase.

Principle of Normal-Phase Column Chromatography

In normal-phase chromatography, a polar stationary phase (typically silica gel) is used with a non-polar mobile phase. More polar compounds will interact more strongly with the stationary phase and thus elute more slowly, while less polar compounds will travel through the column more quickly.

Parameters for Purifying 3,4-Dichloro-8-fluoroquinoline Derivatives

Parameter	Recommendation	Rationale and Key Considerations
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	The acidic nature of silica gel can sometimes cause degradation of sensitive compounds. For basic compounds like quinolines, peak tailing can occur.[4]
Mobile Phase	Hexanes/Ethyl Acetate gradient	This solvent system offers a good polarity range for eluting moderately polar compounds. The gradient should start with a low polarity (e.g., 95:5 hexanes:ethyl acetate) and gradually increase in polarity.
TLC Analysis	Essential for optimizing the mobile phase	The ideal solvent system should give the target compound an Rf value of 0.2-0.4 on a TLC plate.
Basic Modifier	0.5-1% Triethylamine in the mobile phase	The addition of a small amount of a basic modifier can neutralize the acidic sites on the silica gel, leading to sharper peaks and improved separation.[5]

Step-by-Step Column Chromatography Protocol

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into a glass column and allow it to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the partially purified 3,4-dichloro-8-fluoroquinoline derivative in a minimal amount of the mobile phase or a suitable solvent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Begin eluting the column with the mobile phase, starting with a low polarity. Gradually increase the polarity of the mobile phase according to the predetermined gradient.

• Fraction Collection: Collect the eluent in a series of fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.

Caption: Visualization of the column chromatography process for purification.

Protocol 3: HPLC for Purity Assessment

A robust analytical method is required to confirm the purity of the final product. Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is a highly sensitive and accurate technique for this purpose.

Principle of RP-HPLC

In RP-HPLC, a non-polar stationary phase (e.g., C18) is used with a polar mobile phase. The separation is based on the hydrophobic interactions between the analytes and the stationary phase. More polar compounds will elute earlier, while less polar compounds will be retained longer.

Validated HPLC Method for Purity Analysis

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL
Column Temperature	30 °C

Procedure for Purity Assessment

• Sample Preparation: Prepare a stock solution of the purified 3,4-dichloro-8-fluoroquinoline derivative in acetonitrile at a concentration of 1 mg/mL. Further dilute to an appropriate concentration for analysis (e.g., 0.1 mg/mL).

• System Suitability: Inject a standard solution to ensure the HPLC system is performing correctly (e.g., check retention time, peak shape, and resolution).

• Sample Analysis: Inject the sample solution and record the chromatogram.

• Data Analysis: Integrate the peaks in the chromatogram. The purity of the sample is calculated as the percentage of the area of the main peak relative to the total area of all peaks.

Conclusion

The purification of 3,4-dichloro-8-fluoroquinoline derivatives is a critical step in their development as potential therapeutic agents. A combination of recrystallization for bulk purification and column chromatography for high-resolution separation provides a robust strategy to achieve high levels of purity. The final purity should always be confirmed by a validated analytical method such as RP-HPLC. The protocols and principles outlined in this guide provide a solid foundation for researchers to develop and optimize purification strategies for this important class of compounds.

References

• Price, C. C., & Roberts, R. M. (1946). 4,7-Dichloroquinoline. Organic Syntheses, 26, 38.
• Malan, S. F., et al. (2023). Process Development for the Manufacture of the Antimalarial Amodiaquine Dihydrochloride Dihydrate. Organic Process Research & Development.

• ResearchGate. (n.d.). Recrystallisation of crude 4,7-dichloroquinoline (5). Retrieved from [Link]

• PubChem. (n.d.). Quinoline. National Institutes of Health. Retrieved from [Link]

• CN103626699A. (2014). Industrial preparation method of 4,7-dichloroquinoline.

• Wikipedia. (n.d.). Quinoline. Retrieved from [Link]

• SpringerLink. (2024). Studies About the Effect of Halogenated Solvents on the Fluorescence Properties of 9-Aryl-Substituted Isoquinolinium Derivatives. Retrieved from [Link]

• ACS Publications. (2015). Impact of the Halogen Substitution Pattern on the Biological Activity of Organoruthenium 8-Hydroxyquinoline Anticancer Agents. Organometallics.
• European Patent Office. (2019).

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• New Drug Approvals. (2021). Sotorasib.
• Google Patents. (n.d.). Process for the preparation of 2,4-dichloro-5-fluoro-benzoic acid.
• RSC Publishing. (1993). 2,4-Dihalogenoquinolines. Synthesis, Orientation Effects and lH and I3C NMR Spectral Studies.
• Google Patents. (n.d.). The preparation method of the fluoro-3-nitrobenzoic acid of a kind of chloro-5-of 2,4-bis-.
• Química Organica.org. (n.d.). Synthesis of Fluoroquinolone Antibiotics.
• MedChemExpress. (n.d.). 7-chloro-1-ethyl-6-fluoro-4-oxo-1-4-dihydroquinoline-3-carboxylic-aci.

• ResearchGate. (n.d.). 7-Chloro-1-ethyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dichloro-6-fluoroquinazoline. National Institutes of Health. Retrieved from [Link]

• Organic Chemistry Frontiers (RSC Publishing). (n.d.). Metal-free C5-selective halogenation of quinolines under aqueous conditions.
• Agilent. (n.d.). Peak purity analysis in HPLC and CE using diode-array technology.
• Google Patents. (n.d.). Prepn process of high purity 2, 6-dichloro quinoxaline.
• Google Patents. (n.d.). Synthesis method of quinoline compound containing sulfonyl.
• PubMed. (2016). Simultaneous analysis of polychlorinated biphenyls and polychlorinated naphthalenes by isotope dilution comprehensive two-dimensional gas chromatography high-resolution time-of-flight mass spectrometry.
• PubMed Central. (2021). Development and Validation of Ecofriendly HPLC-MS Method for Quantitative Assay of Amoxicillin, Dicloxacillin, and Their Official Impurity in Pure and Dosage Forms.
• Research Journal of Pharmacy and Technology. (n.d.). Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin.
• Google Patents. (n.d.). Improved synthesis of kras g12c inhibitor compound.

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Application Notes and Protocols for In Vitro Evaluation of 3,4-Dichloro-8-fluoroquinoline Analogues

Introduction: The Quinoline Scaffold in Modern Drug Discovery

The quinoline moiety is a privileged heterocyclic scaffold that forms the structural core of numerous compounds with a broad spectrum of biological activities. From the historical success of chloroquine in combating malaria to the extensive use of fluoroquinolones in antibacterial therapy, quinoline derivatives have consistently proven to be a fertile ground for the development of novel therapeutic agents.[1] The strategic placement of various substituents on the quinoline ring system allows for the fine-tuning of their pharmacological properties, leading to compounds with potent and selective activities. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of a specific subclass: 3,4-dichloro-8-fluoroquinoline analogues.

The introduction of halogen atoms, such as chlorine and fluorine, can significantly modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. The 3,4-dichloro substitution pattern, in particular, presents an interesting chemical space to explore. While some studies on related fluoroquinolone scaffolds have indicated that a 3,4-dichloro substitution can abolish broad-spectrum cytotoxicity against certain cancer cell lines, this does not preclude other, more specific biological activities.[2] Therefore, a well-designed in vitro testing cascade is crucial to elucidate the therapeutic potential of these analogues.

This guide will focus on three key areas of in vitro evaluation: kinase inhibition, antimicrobial susceptibility, and cytotoxicity. For each area, we will provide the scientific rationale behind the assays, detailed step-by-step protocols, and guidance on data interpretation. Our approach emphasizes a logical, tiered workflow to efficiently screen and characterize novel 3,4-dichloro-8-fluoroquinoline analogues.

Section 1: Kinase Inhibitory Activity

Scientific Rationale:

Protein kinases are a large family of enzymes that play a critical role in cellular signaling pathways by catalyzing the phosphorylation of substrate proteins.[3] Dysregulation of kinase activity is a hallmark of many diseases, including cancer, inflammation, and neurodegenerative disorders.[3] The quinoline scaffold has been successfully exploited to develop potent kinase inhibitors.[4][5][6] Given that some 3,4-dichloro-substituted quinoline analogues may exhibit reduced broad cytotoxicity, investigating their potential as selective kinase inhibitors is a logical and promising avenue. A luminescence-based assay that quantifies ATP consumption during the kinase reaction is a robust and high-throughput method to determine the inhibitory potential of a compound.[7]

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™ Principle)

This protocol outlines a luminescence-based assay to determine the half-maximal inhibitory concentration (IC50) of 3,4-dichloro-8-fluoroquinoline analogues against a target kinase. The principle involves measuring the amount of ADP produced in the kinase reaction, which is then converted to a luminescent signal.[7]

Materials:

• Target protein kinase (e.g., Src, EGFR, VEGFR-2)

• Kinase substrate peptide

• Adenosine triphosphate (ATP)

• 3,4-dichloro-8-fluoroquinoline analogues (test compounds)

• Staurosporine (positive control inhibitor)

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ADP-Glo™ Kinase Assay Kit (Promega or similar)

• White, opaque 96-well or 384-well plates

• Multichannel pipettes

• Plate reader with luminescence detection capabilities

Experimental Workflow:

Caption: Workflow for the in vitro luminescence-based kinase assay.

Step-by-Step Procedure:

• Compound Preparation: Prepare a stock solution of each 3,4-dichloro-8-fluoroquinoline analogue and the positive control (e.g., staurosporine) in 100% DMSO. Perform serial dilutions in kinase assay buffer to achieve the desired concentration range for testing. The final DMSO concentration in the assay should not exceed 1%.

• Kinase Reaction Setup:

  • In a 96-well plate, add 2.5 µL of the serially diluted test compounds or DMSO (vehicle control) to the appropriate wells.

  • Add 2.5 µL of the target kinase solution to each well.

  • Incubate the plate for 10-15 minutes at room temperature to allow for the binding of the inhibitor to the kinase.

• Initiation of Kinase Reaction:

  • Prepare a substrate/ATP mixture in kinase assay buffer. The optimal concentrations of substrate and ATP should be determined empirically for each kinase, but a starting point is often the Km value for ATP.

  • Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture to each well.

  • Incubate the plate at 30°C for 60 minutes. The incubation time may need to be optimized.

• ADP Detection:

  • Following the kinase reaction, add 10 µL of ADP-Glo™ Reagent to each well. This will terminate the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well. This reagent converts ADP to ATP and generates a luminescent signal via luciferase.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • The luminescent signal is directly proportional to the amount of ADP produced and thus reflects the kinase activity.

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.

Data Presentation:

Summarize the IC50 values for each 3,4-dichloro-8-fluoroquinoline analogue against the target kinase in a clear and concise table.

Compound ID	Target Kinase	IC50 (nM)
Analogue 1	Src	50
Analogue 2	Src	>10,000
Analogue 3	EGFR	150
Staurosporine	Src	5
Staurosporine	EGFR	20

Trustworthiness and Self-Validation:

• Positive Control: The inclusion of a known kinase inhibitor like staurosporine validates the assay's ability to detect inhibition.

• Vehicle Control: The DMSO control establishes the baseline of 100% kinase activity.

• Z'-factor: For high-throughput screening, calculating the Z'-factor provides a statistical measure of the assay's quality and suitability.

• Reproducibility: Experiments should be performed in triplicate and repeated on different days to ensure the reproducibility of the results.

Section 2: Antimicrobial Susceptibility Testing

Scientific Rationale:

The quinolone core is the defining feature of the fluoroquinolone class of antibiotics, which exert their bactericidal effect by inhibiting DNA gyrase and topoisomerase IV, enzymes essential for bacterial DNA replication.[6][8][9] Therefore, it is highly probable that 3,4-dichloro-8-fluoroquinoline analogues will possess antimicrobial properties. A tiered approach to antimicrobial susceptibility testing is recommended, starting with a qualitative screening assay, followed by a quantitative determination of the minimum inhibitory concentration (MIC).

Protocol 2: Agar Disk Diffusion Assay (Qualitative Screening)

This method provides a rapid and preliminary assessment of the antimicrobial activity of the test compounds.[1]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Agar (MHA) plates

• Sterile paper disks (6 mm diameter)

• 3,4-dichloro-8-fluoroquinoline analogues

• Ciprofloxacin or Levofloxacin (positive control)

• DMSO (negative control)

• Sterile swabs

• Incubator

Step-by-Step Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Uniformly streak the bacterial suspension onto the surface of an MHA plate using a sterile swab.

• Disk Application: Impregnate sterile paper disks with a known concentration of the test compounds, positive control, and negative control. Aseptically place the disks onto the inoculated agar surface.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Result Interpretation: Measure the diameter of the zone of inhibition (in mm) around each disk. A larger zone of inhibition indicates greater antimicrobial activity.

Protocol 3: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination (Quantitative)

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[10]

Materials:

• Bacterial strains

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• 3,4-dichloro-8-fluoroquinoline analogues

• Ciprofloxacin or Levofloxacin (positive control)

• Resazurin (optional, for viability indication)

Experimental Workflow:

Caption: Workflow for the broth microdilution MIC assay.

Step-by-Step Procedure:

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compounds and the positive control in CAMHB.

• Inoculum Preparation: Prepare a bacterial inoculum that, when added to the wells, will result in a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Add the bacterial inoculum to each well containing the serially diluted compounds. Include a growth control (broth + inoculum) and a sterility control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible bacterial growth. This can be determined by visual inspection or by using a viability indicator like resazurin.

Data Presentation:

Present the MIC values in a table for easy comparison.

Compound ID	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)
Analogue 1	2	8
Analogue 2	>128	>128
Ciprofloxacin	0.5	0.25

Section 3: Cytotoxicity Assessment

Scientific Rationale:

Evaluating the cytotoxic potential of novel compounds is a critical step in drug discovery to determine their therapeutic index.[4] While initial reports suggest that 3,4-dichloro substitution on a fluoroquinolone scaffold may reduce cytotoxicity, it is essential to confirm this for the specific 3,4-dichloro-8-fluoroquinoline analogues being tested.[2] The MTT assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability.

Protocol 4: MTT Cytotoxicity Assay

Materials:

• Human cell lines (e.g., a cancer cell line like MCF-7 and a non-cancerous cell line like HEK293)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• 3,4-dichloro-8-fluoroquinoline analogues

• Doxorubicin (positive control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilizing agent (e.g., DMSO)

• 96-well cell culture plates

• Microplate reader

Step-by-Step Procedure:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and doxorubicin for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (DMSO).

• MTT Incubation: Add MTT solution to each well and incubate for 2-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value.

Data Presentation:

Compound ID	MCF-7 IC50 (µM)	HEK293 IC50 (µM)	Selectivity Index (SI)
Analogue 1	>100	>100	-
Analogue 3	25	75	3.0
Doxorubicin	0.5	1.5	3.0

Selectivity Index (SI) = IC50 in non-cancerous cells / IC50 in cancer cells

Conclusion

The in vitro evaluation of 3,4-dichloro-8-fluoroquinoline analogues requires a multifaceted approach that extends beyond simple cytotoxicity screening. The protocols outlined in this guide provide a robust framework for investigating the potential of these compounds as kinase inhibitors and antimicrobial agents. By systematically applying these assays, researchers can gain valuable insights into the structure-activity relationships of this novel chemical series and identify promising lead candidates for further preclinical development. The integration of these in vitro methodologies will undoubtedly accelerate the discovery of new therapeutics derived from the versatile quinoline scaffold.

References

• A new series of PDGF receptor tyrosine kinase inhibitors: 3-substituted quinoline deriv
• 4-Anilino-3-cyanobenzo[g]quinolines as kinase inhibitors. PubMed.
• Syntheses, neural protective activities, and inhibition of glycogen synthase kinase-3β of substituted quinolines. PubMed.
• Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. PMC.
• Application Notes and Protocols for Kinase Activity Assays. Benchchem.
• Drug repurposing of fluoroquinolones as anticancer agents in 2023. RSC Publishing.
• Application Notes and Protocols for In Vitro Cytotoxicity Assays of Novel Compounds. Benchchem.
• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• Fluoroquinolone Antibiotics: Definition, Mechanism and Research. BOC Sciences.
• Mechanisms of Action of Antimicrobials: Focus on Fluoroquinolones.
• Mechanism of action of and resistance to quinolones. PMC - NIH.
• (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay.
• Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells. PMC - NIH.
• Investigation of Novel Quinoline–Thiazole Derivatives as Antimicrobial Agents: In Vitro and In Silico Approaches. ACS Omega.
• Synthesis and In Vitro Evaluation of Substituted Quinolines as New Apoptosis Inducers and Anticancer Agents: Pharmacophore-based Design. Bentham Science Publishers.
• Synthesis and In vitro Testing of Novel Quinoline Derivatives and for Cancer Cells.
• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology.
• Methods for Detecting Kinase Activity. Cayman Chemical.
• SLK Kinase Assay.
• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research.
• Application Notes and Protocols for Evaluating the Antimicrobial Activity of Novel Quinoline Deriv
• Design, synthesis and antimicrobial evaluation of some novel quinoline deriv
• Synthesis, characterization, in silico and in vitro antimicrobial evaluation of some quinoline derivatives. Journal of the Indian Chemical Society.
• Antibacterial Properties of Quinoline Derivatives: A Mini- Review. Biointerface Research in Applied Chemistry.
• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC.
• biological activities of chloroquinoline analogs. Benchchem.
• Click synthesis of new 7-chloroquinoline derivatives by using ultrasound irradiation and evaluation of their biological activity.
• Exploring the antimicrobial and cytotoxic potential of novel chloroquine analogues. NIH.
• Click synthesis of new 7-chloroquinoline derivatives by using ultrasound irradiation and evaluation of their biological activity. Semantic Scholar.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 3,4-Dichloro-8-fluoroquinoline

Welcome to the technical support center for the synthesis of 3,4-Dichloro-8-fluoroquinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols to improve reaction yields and purity. This document moves beyond simple step-by-step instructions to explain the causality behind experimental choices, ensuring a robust and reproducible synthetic strategy.

Introduction

3,4-Dichloro-8-fluoroquinoline is a key heterocyclic building block in medicinal chemistry, particularly in the development of novel therapeutic agents. The unique substitution pattern, featuring a fluorine atom on the aniline ring and two chlorine atoms on the pyridine ring, imparts specific electronic and steric properties that are valuable in drug design. However, the synthesis of this molecule presents significant challenges, often leading to low yields, difficult purifications, and the formation of persistent impurities. This guide provides a comprehensive framework for troubleshooting common issues and optimizing the synthetic route.

Proposed Synthetic Workflow

A robust and common strategy for constructing the quinoline core is the Gould-Jacobs reaction, followed by a targeted chlorination step. This multi-step approach allows for controlled introduction of the required functionalities.

Caption: Proposed synthetic workflow for 3,4-Dichloro-8-fluoroquinoline.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method to construct the initial 8-fluoro-4-hydroxyquinoline core? A1: The Gould-Jacobs reaction is a foundational and versatile method for preparing 4-hydroxyquinoline derivatives from anilines.[1] It involves the condensation of an aniline (in this case, 2-fluoroaniline) with an alkoxymethylenemalonate ester, followed by a high-temperature intramolecular cyclization. While traditionally requiring high temperatures, modern adaptations using microwave irradiation can significantly improve efficiency and shorten reaction times.

Q2: Why is the final dichlorination step often problematic and low-yielding? A2: The dichlorination of a 4-hydroxyquinoline to a 3,4-dichloroquinoline is challenging. The conversion of the 4-hydroxy group to a 4-chloro group is standard using reagents like phosphorus oxychloride (POCl₃).[2][3] However, introducing a chlorine atom at the C-3 position is difficult as this position is not inherently reactive toward electrophilic chlorination. This often requires harsh conditions or specialized reagents, which can lead to side reactions, polymerization, and significant tar formation, complicating purification and reducing the overall yield.

Q3: Can the 3-chloro and 4-chloro groups be introduced in a single step? A3: Yes, a one-pot procedure is often the most effective approach. Using Vilsmeier-Haack conditions (e.g., a mixture of POCl₃ and a substituted formamide like N,N-Dimethylformamide, DMF) on the 8-fluoro-4-hydroxyquinoline precursor is a plausible strategy.[4][5] The Vilsmeier reagent can facilitate the chlorination of the 4-hydroxy group while simultaneously activating the C-3 position for chlorination, although the mechanism can be complex and highly dependent on reaction conditions.

Q4: What are the critical safety precautions for the chlorination step? A4: Phosphorus oxychloride (POCl₃) is a highly corrosive and water-reactive reagent. The reaction should always be performed in a well-ventilated fume hood under strictly anhydrous conditions. The workup procedure, which typically involves quenching the reaction mixture with ice, is highly exothermic and must be done slowly and with vigorous stirring to control the release of heat and HCl gas.

Troubleshooting Guide

Issue 1: Low Yield During Thermal Cyclization (Step 2)

Symptom	Potential Causes	Solutions & Scientific Rationale
Low conversion of anilinomethylene malonate to the quinolone.	1. Insufficient Cyclization Temperature: The electrocyclization step in the Gould-Jacobs reaction has a high activation energy, typically requiring temperatures above 250 °C.[1] 2. Decomposition: Prolonged heating at very high temperatures can lead to decomposition of the starting material and product, resulting in tar formation. 3. Steric Hindrance: The ortho-fluoro substituent on the aniline ring can slightly hinder the cyclization, requiring optimized conditions.	1. Use a High-Boiling Point Solvent: Employing a solvent like diphenyl ether or Dowtherm A allows for maintaining a stable and high reaction temperature (250-260 °C), which is crucial for driving the reaction to completion.[1] 2. Optimize Reaction Time and Temperature: Conduct small-scale experiments to find the optimal balance. An ideal condition might be a higher temperature for a shorter duration to maximize yield before significant degradation occurs. 3. Consider Microwave Synthesis: Microwave irradiation can provide rapid and uniform heating, often leading to shorter reaction times and improved yields by minimizing thermal decomposition pathways.

Issue 2: Incomplete or Failed Dichlorination (Step 4)

Symptom	Potential Causes	Solutions & Scientific Rationale
Product is primarily 4-chloro-8-fluoroquinoline (missing C-3 chlorine).	1. Incorrect Reagents: Standard chlorination with POCl₃ alone is highly effective for converting a 4-hydroxy group but will not chlorinate the C-3 position. The C-3 position is electron-rich but requires activation for halogenation. 2. Reaction Conditions Not Forcing Enough: The conditions may be sufficient for the C-4 conversion but not for the more difficult C-3 chlorination.	1. Utilize Vilsmeier-Haack Conditions: The combination of POCl₃ and DMF forms the Vilsmeier reagent (a chloroiminium ion).[4] This reagent is not only a formylating agent but can also facilitate chlorination at electron-rich positions. For this substrate, it can enable the required dichlorination. 2. Increase Reaction Temperature and Time: Dichlorination may require heating the reaction mixture under reflux (typically >110 °C for POCl₃) for several hours. Monitor the reaction by TLC or HPLC to track the disappearance of the 4-chloro intermediate and the appearance of the desired product.
Product is a mix of starting material (4-hydroxy) and chlorinated products.	1. Presence of Moisture: POCl₃ reacts violently with water. Any moisture in the starting material, solvent, or glassware will consume the reagent and inhibit the reaction. 2. Insufficient POCl₃: The reaction requires a stoichiometric excess of POCl₃, as it acts as both a reagent and often as the solvent. A minimum of one molar equivalent is required for the conversion.[3]	1. Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven. Use freshly distilled POCl₃ and anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 2. Increase Reagent Stoichiometry: Use a significant excess of POCl₃ (e.g., 5-10 equivalents, or use it as the solvent). This ensures the reaction goes to completion.

Issue 3: Excessive Tar Formation and Purification Difficulties

Symptom	Potential Causes	Solutions & Scientific Rationale
Crude product is a dark, tarry solid or oil.	1. Reaction Temperature Too High: While high temperatures are necessary, excessive heat can cause polymerization and decomposition of the quinoline ring system. 2. Uncontrolled Exotherm during Workup: Rapidly adding the reaction mixture to water/ice can cause a violent, localized exotherm, leading to degradation of the product.	1. Controlled Heating: Use an oil bath with a temperature controller to maintain the reaction temperature within a narrow, optimized range. Avoid direct, intense heating with a mantle. 2. Careful "Reverse Quench": The safest and most effective workup involves slowly adding the cooled reaction mixture dropwise to a vigorously stirred beaker of crushed ice. This method, known as a reverse quench, effectively dissipates the large heat of hydrolysis from the excess POCl₃. 3. Purification Strategy: After workup and extraction, the crude product often requires purification by column chromatography on silica gel. A gradient elution system (e.g., starting with hexane and gradually increasing the proportion of ethyl acetate) is typically effective for separating the desired product from less polar impurities and more polar baseline material.

Experimental Protocols

Protocol 1: Synthesis of 8-Fluoro-4-hydroxyquinoline

This protocol is based on the principles of the Gould-Jacobs reaction.[1]

• Condensation: In a round-bottom flask equipped with a condenser, combine 2-fluoroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.1 eq). Heat the mixture with stirring at 120-130 °C for 2 hours. The reaction can be monitored by TLC to confirm the formation of the anilinomethylene malonate intermediate.

• Solvent Addition: Allow the mixture to cool slightly. Add a high-boiling solvent such as diphenyl ether (approx. 3-4 times the volume of the initial reactants).

• Thermal Cyclization: Heat the mixture to 250-255 °C with vigorous stirring. Maintain this temperature for 30-60 minutes. Monitor the reaction by TLC for the disappearance of the intermediate.

• Hydrolysis: Cool the reaction mixture to below 100 °C. Cautiously add a 10% aqueous solution of sodium hydroxide (NaOH) (4.0 eq) and heat the mixture to reflux for 1-2 hours until hydrolysis of the ester is complete.

• Workup and Acidification: Cool the biphasic mixture to room temperature. Separate the aqueous layer and wash the organic layer with a small amount of water. Combine the aqueous layers and carefully acidify with concentrated hydrochloric acid (HCl) to a pH of ~2. The intermediate carboxylic acid will precipitate.

• Decarboxylation: Collect the precipitated solid by filtration, wash with cold water, and dry thoroughly. Place the dried solid in a flask and heat it carefully above its melting point (typically 200-250 °C) until the evolution of CO₂ ceases.

• Purification: The resulting crude 8-fluoro-4-hydroxyquinoline can be purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.

Protocol 2: Dichlorination to 3,4-Dichloro-8-fluoroquinoline

This protocol employs Vilsmeier-Haack type conditions for the dichlorination.

Caption: Simplified mechanism for the C4-chlorination step using POCl₃.

• Reaction Setup: In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add dry 8-fluoro-4-hydroxyquinoline (1.0 eq). Place the flask under a positive pressure of nitrogen.

• Reagent Addition: Add phosphorus oxychloride (POCl₃) (10.0 eq) to the flask, followed by the slow, dropwise addition of N,N-dimethylformamide (DMF) (3.0 eq) while stirring and cooling in an ice bath.

• Reaction: After the addition is complete, remove the ice bath and slowly heat the mixture to reflux (approx. 110-120 °C) using an oil bath. Maintain the reflux for 4-6 hours. Monitor the reaction progress by TLC or LC-MS until the starting material and mono-chlorinated intermediate are consumed.

• Workup (Reverse Quench): Cool the reaction mixture to room temperature. In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and water. Slowly and carefully, add the reaction mixture dropwise to the ice water. Caution: This process is highly exothermic and releases HCl gas.

• Neutralization and Extraction: Continue stirring until all the ice has melted. Carefully neutralize the acidic solution to a pH of 7-8 using a cold, concentrated solution of sodium hydroxide or solid sodium carbonate. Extract the aqueous mixture three times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product should be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 3,4-Dichloro-8-fluoroquinoline.

References

• Samala, S. R. K., Surana, M., & Sreenivasulu, R. (2023). A Novel Route of Synthesis of High Efficiency Pharmaceutical Intermediate and Insecticide Chemical 2, 6-Difluoroaniline. Asian Journal of Research in Chemistry. [Link]

• Leyva, S., & Leyva, E. (n.d.). Synthesis of Fluoroquinolone Antibiotics. Química Orgánica. Retrieved from [Link]

• Al-Ostath, A., et al. (2021). Synthesis of Fluoroquinolones Derivatives as Antimicrobial Agents. International Journal of Biology, Pharmacy and Allied Sciences.

• Shahanawaz, M., et al. (2024). Design & Synthesis of Fluoroquinolone Through Green Chemistry Approach. International Journal of Biology, Pharmacy and Allied Sciences. [Link]

• Koval, A., et al. (2023). A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids. National Institutes of Health. [Link]

• Google Patents. (n.d.). A process for synthesis of fluoroquinolonic derivatives.
• Google Patents. (n.d.). Process for the preparation of 2,6-difluoroaniline.
• Kaszynski, P., et al. (n.d.). Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. Vanderbilt University.

• Wang, X., et al. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. National Institutes of Health. [Link]

• Google Patents. (n.d.). A process for the preparation of 2,6-difluoroaniline from 1,2,3-trichlorobenzene.

• El-Sayed, M. A., et al. (2012). Synthesis and Antibacterial Properties of New 8-Nitrofluoroquinolone Derivatives. MDPI. [Link]

• Beres, A., et al. (2018). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines. National Institutes of Health. [Link]

• Dunn, P. J., et al. (2011). POCl3 chlorination of 4-quinazolones. PubMed. [Link]

• Al-Hadedi, A. A. M., et al. (2008). Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4.
• Mangalagiu, I., et al. (n.d.). Synthesis of 2-, 3-, 7-, 10-fluorobenzo[f]quinoline (26a-d).

• Al-Warhi, T., et al. (2021). A Novel Synthetic Route of Fused Tricyclic Framework Quinoline Derivatives from Readily Available Aliphatic Amino Carboxylic Acid Substrates. Oriental Journal of Chemistry. [Link]

• Al-Warhi, T., et al. (2021). A Novel Synthetic Route of Fused Tricyclic Framework Quinoline Derivatives from Readily Available Aliphatic Amino Carboxylic Acid Substrate. Semantic Scholar. [Link]

• Beres, A., et al. (2018). Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines.

• Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

• Dunn, P. J., et al. (2011). POCl3 chlorination of 4-quinazolones. Semantic Scholar. [Link]

• Zhan, J., et al. (n.d.). Selective Biochlorination of Hydroxyquinolines by a Flavin-Dependent Halogenase. DigitalCommons@USU.
• Google Patents. (n.d.). Process for the preparation of 4-chloroquinolines.

• Singh, N., et al. (2023). Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. National Institutes of Health. [Link]

• Dunn, P. J., et al. (2011). POCl3 Chlorination of 4-Quinazolones.
• Deshmukh, R. D., & Jirole, D. J. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION.

• Al-Trawneh, S. A., et al. (2023). Advancements in Synthetic Strategies and Biological Effects of Ciprofloxacin Derivatives: A Review. PubMed Central. [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Sharma, S., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances. [Link]

• Moussaoui, Y. E., et al. (2021). Novel Amino Acid Derivatives of Quinolines as Potential Antibacterial and Fluorophore Agents. MDPI. [Link]

• Kumar, A., et al. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. PubMed Central. [Link]

• Wolska, N., et al. (2018). Modifications of quinolones and fluoroquinolones: hybrid compounds and dual-action molecules. National Institutes of Health. [Link]

• Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. Scirp.org. [Link]

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Technical Support Center: Purification Challenges of Halogenated Quinolines

Introduction

Halogenated quinolines are a critical class of heterocyclic compounds, forming the structural core of numerous pharmaceuticals, agrochemicals, and functional materials. The introduction of halogen atoms onto the quinoline scaffold significantly modulates their physicochemical and biological properties. However, this structural modification also presents unique and often frustrating challenges during their purification. This technical support center provides a comprehensive guide for researchers, scientists, and drug development professionals to navigate and overcome the common hurdles encountered in the purification of halogenated quinolines. Here, we combine established chemical principles with practical, field-proven insights to streamline your purification workflows and enhance the integrity of your research.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions in a direct Q&A format to provide quick and accessible solutions to frequently encountered problems.

Q1: What are the most common impurities I should expect when synthesizing halogenated quinolines?

A1: Impurities in halogenated quinoline synthesis are often products of the reaction's inherent chemistry. Key impurities to be aware of include:

• Regioisomers: The halogenation of quinolines can often lead to the formation of multiple positional isomers, which can be notoriously difficult to separate due to their similar physicochemical properties.[1][2] The specific isomers formed will depend on the directing effects of existing substituents on the quinoline ring and the reaction conditions.

• Over- or Under-halogenated Products: The reaction may not proceed to completion, leaving some starting material, or it may proceed too far, resulting in di- or tri-halogenated species.

• Unreacted Starting Materials: Incomplete conversion of the starting aniline or other precursors is a common source of impurities.

• Byproducts from Side Reactions: Depending on the synthetic route (e.g., Skraup, Doebner-von Miller, or Friedländer synthesis), various side reactions can occur, leading to a complex mixture of byproducts.[3][4] For instance, in the Skraup synthesis, tar formation is a significant issue.[5]

• Solvent Adducts: In some cases, the solvent used in the reaction or purification can form adducts with the product.

Q2: My halogenated quinoline appears to be degrading during column chromatography on silica gel. What is happening and how can I prevent it?

A2: Degradation on silica gel is a frequent problem for halogenated quinolines, particularly those with electron-donating groups or certain halogen substitution patterns that increase the molecule's sensitivity. The primary cause is the acidic nature of standard silica gel. The lone pair of electrons on the quinoline nitrogen can interact with the acidic silanol groups on the silica surface, leading to several degradation pathways, including hydrolysis, dehalogenation, or rearrangement.

To prevent this, consider the following strategies:

• Deactivate the Silica Gel: Neutralize the acidic sites by preparing a slurry of silica gel with a small amount of a tertiary amine, such as triethylamine (typically 0.5-2% v/v), in your mobile phase.

• Use an Alternative Stationary Phase: Consider using a more neutral or basic stationary phase like alumina (basic or neutral grade) or Florisil.

• Minimize Contact Time: Employ flash chromatography techniques to reduce the time your compound spends on the column.

• Reverse-Phase Chromatography: If your compound is sufficiently non-polar, reverse-phase chromatography (e.g., C18-functionalized silica) can be an excellent alternative, as it operates under different separation principles and avoids the acidity of normal-phase silica.

Q3: I'm struggling to separate regioisomers of my halogenated quinoline. What are the best purification strategies?

A3: Separating regioisomers is a significant challenge due to their often-identical mass and similar polarities.[1][2] Here are some effective strategies:

• High-Resolution Chromatography:

  • Flash Chromatography Optimization: Use a long, narrow column with a shallow solvent gradient to maximize separation. Test various solvent systems to find one that provides the best resolution on TLC. Sometimes, a three-component mobile phase can improve separation.[2]

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): This is often the most effective method for separating challenging isomers. Both normal-phase and reverse-phase HPLC can be explored.[1]

  • Supercritical Fluid Chromatography (SFC): SFC can offer unique selectivity for isomer separation and is a greener alternative to HPLC.

• Fractional Recrystallization: This classical technique can be highly effective if you can find a solvent system in which the two isomers have slightly different solubilities.[6] This often requires extensive screening of various solvents and solvent mixtures.

• Derivative Formation: If all else fails, consider derivatizing the mixture. The introduction of a new functional group may alter the physical properties of the isomers enough to allow for separation. The protecting group can then be removed after separation.[2]

• Counter-Current Chromatography (CCC): This technique, which partitions compounds between two immiscible liquid phases, can be very powerful for separating compounds with similar polarities.[7][8][9]

Q4: My purified halogenated quinoline has poor solubility in common solvents for my downstream applications. How can I address this?

A4: Poor solubility is a common issue, especially for crystalline solids with strong intermolecular interactions. Here are some approaches to improve solubility:

• Salt Formation: If your halogenated quinoline has a basic nitrogen atom, it can be converted into a salt (e.g., hydrochloride, sulfate) which is often more soluble in aqueous or polar protic solvents.[10][11]

• Co-solvents: Using a mixture of solvents can often enhance solubility. For example, a small amount of a polar aprotic solvent like DMSO or DMF in a less polar solvent can significantly improve solubility.

• Formulation Strategies: For biological assays, consider formulating the compound with excipients such as cyclodextrins or surfactants to improve its aqueous solubility.

• Structural Modification: In a drug development context, if poor solubility is a persistent issue, it may be necessary to synthesize analogues with more solubilizing groups.

Part 2: Troubleshooting Guides

This section provides detailed, problem-oriented guides with step-by-step solutions to common experimental issues.

Troubleshooting Guide 1: Persistent Impurities After Column Chromatography

• Symptom: A persistent impurity co-elutes with your halogenated quinoline product, as confirmed by NMR or LC-MS analysis of the "pure" fractions.

• Possible Causes & Solutions:

Possible Cause	Explanation	Recommended Solution
Inappropriate Stationary Phase	The selectivity of your stationary phase (e.g., silica gel) may not be sufficient to resolve your product from the impurity.	Try a different stationary phase. If you are using silica, consider alumina (neutral or basic), Florisil, or a reverse-phase C18 silica.[2]
Suboptimal Mobile Phase	The polarity of your mobile phase may not be ideal for achieving separation. The impurity and product may have very similar affinities for the stationary phase in the chosen solvent system.	Systematically screen different solvent systems. Try mixtures of hexanes/ethyl acetate, dichloromethane/methanol, or toluene/acetone. A shallow gradient elution can also significantly improve resolution. Adding a small amount of a third solvent (e.g., 0.5% acetic acid or triethylamine) can sometimes dramatically alter the separation.[2]
On-Column Degradation	Your product might be degrading on the column, leading to the appearance of new, unexpected impurities in the collected fractions.	As discussed in FAQ 2, deactivate the silica gel with triethylamine or switch to a more inert stationary phase. Minimize the time on the column by using flash chromatography.
Formation of a Stable Adduct	The impurity may be forming a stable complex or adduct with your product that is not easily separated by chromatography.	Try altering the pH of your mobile phase (if compatible with your compound and stationary phase) by adding a small amount of acid or base. This can disrupt non-covalent interactions.

• Experimental Workflow for Optimizing Column Chromatography:

Caption: Decision tree for troubleshooting co-eluting impurities.

Troubleshooting Guide 2: Low Yield After Recrystallization

• Symptom: You experience a significant loss of your halogenated quinoline product during the recrystallization process.

• Possible Causes & Solutions:

Possible Cause	Explanation	Recommended Solution
Incorrect Solvent Choice	The product is too soluble in the chosen solvent, even at low temperatures, or not soluble enough at high temperatures.	The ideal recrystallization solvent should dissolve the compound when hot but not when cold.[6] Perform a systematic solvent screen with small amounts of your crude product. A good starting point is to test solvents with a range of polarities.
Cooling Rate is Too Fast	Rapid cooling ("shock cooling") leads to precipitation rather than crystallization.[12] Precipitated solids are amorphous and tend to trap impurities.	Allow the hot, saturated solution to cool slowly to room temperature without disturbance. Once at room temperature, the flask can be placed in an ice bath or refrigerator to maximize crystal formation.[12]
Product is an "Oil"	The compound's melting point may be below the boiling point of the solvent, or it may simply not form a crystalline solid under the chosen conditions, leading to "oiling out."	Try using a lower-boiling point solvent. If oiling out persists, try dissolving the oil in a small amount of a good solvent and then adding a poor solvent dropwise until turbidity is observed. Then, heat to redissolve and cool slowly.
Too Much Solvent Used	Using an excessive amount of solvent will keep the product in solution even at low temperatures, drastically reducing the yield.	Use the minimum amount of hot solvent required to fully dissolve the crude solid.[12] If you've added too much, you can carefully evaporate some of the solvent to re-saturate the solution.

• Data Table: Common Solvents for Recrystallization of Quinolines

Solvent	Boiling Point (°C)	Polarity Index	Comments
Ethanol	78	5.2	A versatile solvent for many quinoline derivatives.[11]
Methanol	65	6.6	Similar to ethanol but can sometimes offer different solubility profiles.
Isopropanol	82	4.3	A good alternative to ethanol, with a slightly lower polarity.
Acetone	56	5.1	A polar aprotic solvent, often used in combination with a non-polar solvent like hexanes.[11]
Ethyl Acetate	77	4.4	A medium polarity solvent, frequently used in mixtures with hexanes.[11]
Toluene	111	2.4	A non-polar aromatic solvent, good for less polar quinolines.
Hexanes/Heptane	69 / 98	~0.1	Non-polar solvents, often used as the "poor" solvent in a two-solvent system.
Water	100	9.0	Can be effective for polar, ionizable quinolines or their salts.[11]

Part 3: In-Depth Protocols

This section provides detailed, standalone protocols for key purification techniques tailored for halogenated quinolines.

Protocol 1: High-Performance Flash Chromatography for Separation of Regioisomers

This protocol outlines a systematic approach to separating closely related halogenated quinoline regioisomers using flash column chromatography.

1. Analytical TLC Development: a. Dissolve a small sample of the crude mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). b. Spot the solution on at least three different types of TLC plates: silica gel, alumina (neutral), and reverse-phase (C18). c. Develop the plates in a variety of solvent systems with varying polarities. For normal phase, start with a 9:1 mixture of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate) and gradually increase the polarity. For reverse phase, start with a 1:1 mixture of acetonitrile and water. d. The goal is to find a solvent system that shows the largest possible separation (ΔRf) between the two regioisomer spots.

2. Column Preparation: a. Select a flash column with a high surface area (e.g., 40-63 µm particle size silica). A longer, narrower column is generally better for difficult separations. b. Prepare a slurry of the stationary phase in the initial, low-polarity mobile phase. If degradation is a concern, add 1% triethylamine to the mobile phase. c. Pack the column carefully to ensure a homogenous bed with no air bubbles.

3. Sample Loading: a. Dry Loading (Recommended): Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (2-3 times the mass of the crude product) and evaporate the solvent to obtain a free-flowing powder. b. Carefully add the dry-loaded sample to the top of the packed column, creating a thin, even band. c. Wet Loading: If the compound is very soluble in the mobile phase, dissolve it in the minimum amount of the initial mobile phase and load it directly onto the column.

4. Elution and Fraction Collection: a. Begin eluting the column with the low-polarity mobile phase identified during the TLC analysis. b. Gradually increase the polarity of the mobile phase (a shallow gradient is key). This can be done stepwise or with a gradient mixer. c. Collect small fractions and monitor the elution by TLC. d. Combine the fractions containing the pure product.

5. Product Recovery: a. Evaporate the solvent from the combined pure fractions under reduced pressure. b. Dry the purified product under high vacuum to remove any residual solvent. c. Confirm the purity and identity of the isolated isomers by NMR, LC-MS, and melting point analysis.

Protocol 2: Optimized Recrystallization for High-Purity Halogenated Quinolines

This protocol provides a step-by-step guide for achieving high purity through recrystallization.[6][12][13]

1. Solvent Selection: a. Place a small amount of the crude halogenated quinoline (approx. 20-30 mg) into several test tubes. b. To each tube, add a different solvent (0.5-1 mL) from the table in Troubleshooting Guide 2. c. Observe the solubility at room temperature. A good solvent will not dissolve the compound at this stage. d. Heat the test tubes that showed poor room temperature solubility in a water or sand bath. The ideal solvent will completely dissolve the compound at an elevated temperature. e. Allow the hot solutions to cool slowly to room temperature, then place them in an ice bath. The best solvent will yield abundant, well-formed crystals. f. If a single solvent is not ideal, try a two-solvent system. Dissolve the compound in a minimal amount of a "good" solvent (one in which it is very soluble) at room temperature. Then, add a "poor" solvent (one in which it is insoluble) dropwise until the solution becomes cloudy. Heat the mixture until it becomes clear again, then cool slowly.

2. Recrystallization Procedure: a. Place the crude solid in an Erlenmeyer flask. b. Add the chosen solvent in small portions while heating the flask (e.g., on a hot plate). Continue adding solvent until the solid just dissolves. c. If the solution is colored by impurities, you may add a small amount of activated charcoal and heat for a few more minutes. d. If charcoal was added, perform a hot filtration through a fluted filter paper to remove it. This step must be done quickly to prevent premature crystallization. e. Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. f. Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize the yield.

3. Crystal Isolation and Drying: a. Collect the crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining soluble impurities. c. Allow the crystals to air-dry on the filter paper for a few minutes, then transfer them to a watch glass and dry them to a constant weight in a vacuum oven.

• Workflow for Recrystallization:

Caption: Step-by-step workflow for the recrystallization of halogenated quinolines.

Part 4: References

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• Google Patents. (n.d.). EP0858998A1 - Separation of 5-nitroquinoline and 8-nitroquinoline. Retrieved from Google Patents.

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• Horizon IRD. (n.d.). Preparative separation of quinolines by centrifugal partition chromatography with gradient elution. Retrieved from Horizon IRD.

• BenchChem. (n.d.). A Head-to-Head Comparison of Quinoline Purification Techniques for Researchers and Drug Development Professionals. Retrieved from BenchChem.

• ACS Publications. (2019, July 8). Iodoimidazolinium-Catalyzed Reduction of Quinoline by Hantzsch Ester: Halogen Bond or Brønsted Acid Catalysis. The Journal of Organic Chemistry.

• ACS Publications. (2015, December 1). Impact of the Halogen Substitution Pattern on the Biological Activity of Organoruthenium 8-Hydroxyquinoline Anticancer Agents. Organometallics.

• ResearchGate. (2016, March 15). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. Retrieved from ResearchGate.

• Sigma-Aldrich. (n.d.). Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase. Retrieved from Sigma-Aldrich.

• ResearchGate. (n.d.). Purification of quinoline yellow components using high-speed counter-current chromatography by stepwise increasing the flow-rate of the mobile phase. Retrieved from ResearchGate.

• Organic Syntheses. (2024, December 18). meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. Retrieved from Organic Syntheses.

• Royal Society of Chemistry. (n.d.). A general method for the metal-free, regioselective, remote C–H halogenation of 8-substituted quinolines. Chemical Science.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from University of Rochester.

• Unknown Source. (n.d.). Recrystallization and Crystallization.

• ResearchGate. (n.d.). Microbial degradation of quinoline (as proposed by Boyd et al. 1993;...). Retrieved from ResearchGate.

• Reddit. (2021, May 7). Advice on separating regioisomers, both run to the same spot on TLC, and cocrystalize out together. r/OrganicChemistry.

• National Institutes of Health. (n.d.). Preparative separation of di- and trisulfonated components of Quinoline Yellow using affinity-ligand pH-zone-refining counter-current chromatography. Retrieved from NIH.

• Chemistry LibreTexts. (2021, March 5). 2.1: RECRYSTALLIZATION. Retrieved from Chemistry LibreTexts.

• EBSCO. (n.d.). Recrystallization (chemistry) | Research Starters. Retrieved from EBSCO.

• Open Access Pub. (n.d.). Purification Techniques. Journal of New Developments in Chemistry.

• MDPI. (n.d.). Iron(III)-Catalyzed Highly Regioselective Halogenation of 8-Amidoquinolines in Water.

• ResearchGate. (1990, March). Microbial degradation of quinoline and methylquinolines.

• BenchChem. (n.d.). Minimizing impurities in the final product of quinoline synthesis. Retrieved from BenchChem.

• Royal Society of Chemistry. (n.d.). Metal-free C5-selective halogenation of quinolines under aqueous conditions. Organic Chemistry Frontiers.

• SciSpace. (n.d.). Synthesis of derivatives of quinoline. Retrieved from SciSpace.

• PubMed Central. (2019, September 29). Microbial degradation of halogenated aromatics: molecular mechanisms and enzymatic reactions. Retrieved from PMC.

• PubMed. (n.d.). Biodegradation characteristics of quinoline by Pseudomonas putida. Retrieved from PubMed.

• MDPI. (n.d.). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review.

• National Institutes of Health. (n.d.). Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. Retrieved from PMC.

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from Pharmaguideline.

• Pharmaffiliates. (n.d.). Quinoline-impurities. Retrieved from Pharmaffiliates.

• National Institutes of Health. (2022, April 9). Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145. Retrieved from PMC.

• ACS Publications. (2024, January 2). Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. Chemical Reviews.

• Drug Development and Delivery. (n.d.). PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities. Retrieved from Drug Development and Delivery.

• Beilstein Journal of Organic Chemistry. (n.d.). Inline purification in continuous flow synthesis – opportunities and challenges. Retrieved from BJOC.

• MDPI. (n.d.). Recent Advances in Metal-Free Quinoline Synthesis.

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degradation pathways of fluoroquinolones under stress conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating the degradation of fluoroquinolone antibiotics. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered in the field. Our goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to design robust experiments, interpret complex data, and overcome common analytical challenges.

Introduction: The Impermanence of Fluoroquinolones

Fluoroquinolones (FQs) are a critical class of synthetic antibiotics, but their inherent chemical structures, while effective, are susceptible to degradation under various environmental and laboratory stressors.[1][2] Understanding these degradation pathways is paramount for ensuring drug stability, predicting environmental fate, and identifying potentially toxic transformation products.[3][4] This guide will navigate the complexities of photodegradation, chemical instability, and biodegradation, providing practical advice for your experimental workflows.

Section 1: Photodegradation Pathways & Experimental Design

Photodegradation is a primary abiotic removal pathway for many fluoroquinolones, driven by their ability to absorb UV-A radiation.[5] This process can significantly alter the drug's efficacy and toxicity profile.

Q1: My fluoroquinolone solution is showing rapid degradation when exposed to ambient laboratory light. What is the mechanism, and how can I mitigate this during routine handling?

A1: Mechanism: The core quinolone structure in FQs contains a chromophore that readily absorbs light in the UV-A spectrum (around 320-400 nm), which is present in sunlight and some artificial lighting.[5] Upon absorbing a photon, the molecule reaches an excited state. This can trigger several degradation pathways, most commonly:

• Heterolytic Defluorination: The C-F bond at the C6 position is often the most photochemically labile site. Light exposure can cause this bond to break, leading to the substitution of fluorine with a hydroxyl group.[6]

• Piperazine Ring Oxidation: The electron-rich piperazine side-chain is a primary target for photo-oxidative attack, leading to a cascade of reactions including hydroxylation, cleavage, and the formation of various by-products.[5][7]

• Decarboxylation: The carboxylic acid group at the C3 position can also be lost under irradiation.[8]

Causality in Experimental Choices: Protecting your samples from light is non-negotiable. The use of amber vials or wrapping glassware in aluminum foil is a simple but critical step. This prevents the initiation of photochemical reactions that can compromise your sample integrity before the experiment even begins. For stock solutions, storage in a dark, cold environment (e.g., a refrigerator or freezer) is recommended.

Experimental Protocol: Basic Photostability Assessment

• Preparation: Prepare two identical sets of your FQ solution in a relevant aqueous matrix (e.g., ultrapure water, buffer). One set should be in clear glass or quartz vials (the "light-exposed" group), and the other in amber vials or clear vials wrapped in aluminum foil (the "dark control" group).

• Exposure: Place both sets in the desired light environment (e.g., a photostability chamber with controlled UV and visible light, or simply on a lab bench exposed to sunlight).

• Sampling: At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from both sets.

• Analysis: Immediately analyze the samples by a stability-indicating method like HPLC-UV to quantify the remaining parent FQ concentration.

• Interpretation: A significant decrease in concentration in the light-exposed group compared to the dark control confirms photodegradation.

Q2: I am designing a forced photodegradation study. What are the key parameters to consider, and how do I interpret the resulting data?

A2: A forced degradation study aims to accelerate the degradation process to predict long-term stability and identify potential degradants.

Key Experimental Parameters:

• Light Source: Use a light source that mimics relevant conditions. For environmental studies, a solar simulator is ideal. For pharmaceutical stability (per ICH Q1B guidelines), a combination of cool white fluorescent and near-UV lamps is standard.

• pH: The pH of the solution significantly influences the FQ's chemical speciation and, consequently, its photodegradation pathway and rate.[8][9] For example, more degradation products are often formed at alkaline pH.[8] It is advisable to test at least three pH levels (e.g., acidic, neutral, and alkaline).

• Matrix: The composition of your solution (e.g., presence of humic acids, nitrate, or reactive oxygen species scavengers) can either promote or inhibit photodegradation. Use a matrix that is relevant to your research question (e.g., simulated surface water vs. simple buffer).

• Controls: Always include a dark control to subtract any chemical degradation not induced by light.

Data Interpretation & Kinetics: Photodegradation often follows first-order kinetics, especially at low concentrations.[7][9] The degradation rate can be described by the equation:

ln(C_t / C_0) = -kt

Where:

• C_t is the concentration at time t

• C_0 is the initial concentration

• k is the first-order rate constant

By plotting ln(C_t / C_0) versus time, you can obtain the rate constant from the slope of the line. The half-life (t₁/₂) can then be calculated as 0.693 / k. This allows for quantitative comparison of stability under different conditions.

Workflow for a Forced Photodegradation Study

Caption: Workflow for a typical fluoroquinolone photodegradation experiment.

Section 2: Chemical Degradation (Hydrolysis & Oxidation)

While often more stable to chemical degradation than other antibiotic classes, FQs are not inert. Hydrolysis and oxidation can occur under specific pH, temperature, and chemical conditions.

Q3: I suspect my FQ is degrading via hydrolysis in an acidic or basic solution. What are the typical products, and how can I set up a study to confirm this?

A3: Mechanism: Hydrolysis is the cleavage of chemical bonds by the addition of water. For FQs, the piperazine ring can be susceptible to hydrolytic cleavage, although this often requires more extreme pH and temperature conditions compared to photodegradation.[2] The primary degradation products often involve the opening of this ring.

Experimental Protocol: Forced Hydrolysis Study This protocol is designed to test for susceptibility to acid and base-catalyzed hydrolysis.

• Media Preparation: Prepare solutions of 0.1 M HCl (acidic), ultrapure water (neutral), and 0.1 M NaOH (basic).

• Sample Preparation: Add a known amount of your FQ stock solution to each of the three media to achieve the target final concentration.

• Incubation: Incubate the solutions at a controlled, elevated temperature (e.g., 60-70°C) to accelerate the reaction.[10][11] Include a control set stored at a lower temperature (e.g., 4°C).

• Sampling & Neutralization: At specified time points, withdraw a sample and immediately neutralize it (add an equivalent amount of base to the acid sample and vice-versa) to quench the reaction. This is a critical step to ensure you are analyzing the degradation at that specific time point.

• Analysis: Analyze using a stability-indicating HPLC method. A loss of the parent compound in the heated acidic or basic samples compared to the controls indicates hydrolysis.

Q4: What are common oxidative degradation pathways for fluoroquinolones, and what reagents are used in forced oxidation studies?

A4: Mechanism: Oxidative stress can lead to the degradation of FQs, primarily targeting the piperazine ring and the quinolone core.[3] Hydroxyl radicals (•OH), a highly reactive species, can attack the molecule, leading to hydroxylation, ring-opening, and eventual mineralization.[5][12] This is a key mechanism in Advanced Oxidation Processes (AOPs) used for wastewater treatment.[3][4]

Forced Oxidation Study:

• Reagent: A common and effective oxidizing agent for these studies is 3-30% hydrogen peroxide (H₂O₂).

• Protocol:

  • Prepare a solution of your FQ in water.

  • Add H₂O₂ to achieve the desired concentration (e.g., 3%).

  • Incubate at room temperature, protected from light.

  • Monitor the degradation over time using HPLC.

  • Compare the results to a control sample without H₂O₂.

Summary of Forced Degradation Conditions

Stress Condition	Typical Reagent/Condition	Purpose
Acid Hydrolysis	0.1 M - 1 M HCl, elevated temp. (e.g., 60°C)	To test stability in low pH environments.
Base Hydrolysis	0.1 M - 1 M NaOH, elevated temp. (e.g., 60°C)	To test stability in high pH environments.
Oxidation	3-30% H₂O₂, room temp.	To mimic oxidative stress conditions.
Photolysis	Controlled UV/Vis light source	To assess light sensitivity and identify photoproducts.
Thermal	Elevated temp. (e.g., 70°C) in solid or solution state	To evaluate intrinsic thermal stability.

Section 3: Biodegradation

Fluoroquinolones are generally considered recalcitrant to biodegradation due to their synthetic nature and stable ring structures.[1] However, some microbial transformation is possible.

Q5: How can I determine if my fluoroquinolone is undergoing biodegradation in an environmental matrix (e.g., activated sludge)?

A5: Mechanism: Microbial degradation involves enzymes produced by microorganisms that can transform the FQ molecule.[1] Common enzymatic routes include oxidation via cytochrome P450 monooxygenases and other enzymes that can lead to modifications of the side chains.[13] It is important to note that complete mineralization is rare; more often, biotransformation leads to metabolites that may or may not retain antibiotic activity.[1][13]

Experimental Design: Differentiating Biotic vs. Abiotic Degradation The key to a successful biodegradation study is the proper use of controls.

• Biotic Sample (Test): Your environmental matrix (e.g., activated sludge) spiked with the FQ.

• Abiotic Control (Sterile): The same matrix, but sterilized (e.g., by autoclaving or adding a chemical sterilant like sodium azide) before spiking with the FQ. This control accounts for any abiotic degradation (e.g., hydrolysis, adsorption to solids).

• Adsorption Control: A sterilized matrix is spiked and immediately centrifuged, and the supernatant is analyzed. This helps quantify how much of the FQ is lost due to binding to the solid phase rather than degradation.

• Incubation: All samples are incubated under the same conditions (temperature, agitation, dark).

• Analysis: Over time, sample both the aqueous phase and perform an extraction of the solid phase to get a complete mass balance. A greater loss of the parent FQ in the biotic sample compared to the abiotic control is evidence of biodegradation.[14][15]

Simplified Fluoroquinolone Degradation Pathways

Caption: Major degradation pathways for fluoroquinolones under stress.

Section 4: Analytical Troubleshooting Guide

Accurate analysis is the cornerstone of any degradation study. HPLC and LC-MS/MS are the workhorses for this research, but they come with their own challenges.[16][17][18]

Q6: I'm analyzing my degradation samples with HPLC, but I'm having chromatographic issues. What are the common problems and solutions?

A6: Here is a guide to common HPLC issues when analyzing FQs and their degradants.

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing (Parent FQ)	- Secondary Silanol Interactions: FQs have basic amine groups that can interact with acidic silanols on the silica column packing.[19] - Incorrect Mobile Phase pH: If pH is not low enough, silanols are ionized, increasing interactions.	- Use a high-purity, end-capped C18 column. - Lower the mobile phase pH (e.g., to 2.5-3.0 with phosphoric or formic acid) to protonate the FQ and suppress silanol activity.[10] - Add a competing base like triethylamine (TEA) to the mobile phase (use with caution).
Poor Resolution (Parent & Degradants)	- Similar Polarity: Degradation products are often structurally similar to the parent compound. - Inappropriate Mobile Phase: Gradient may be too steep or isocratic conditions not optimal.	- Optimize the gradient slope; a shallower gradient can improve separation.[20] - Try a different stationary phase (e.g., Phenyl-Hexyl or a pentafluorophenyl (PFP) column, which offer different selectivities).[14] - Adjust mobile phase pH or organic modifier (e.g., switch from acetonitrile to methanol).
Ghost Peaks	- Late Elution: A component from a previous injection is eluting in the current run. - Contaminated Mobile Phase: Impurities in the water or solvent.	- Increase the run time or add a high-organic wash step at the end of your gradient to flush the column.[21] - Use high-purity HPLC-grade solvents and freshly prepared mobile phase.[22]
Drifting Retention Times	- Column Temperature Fluctuation: Inconsistent temperature affects viscosity and retention. - Mobile Phase Composition Change: Evaporation of the organic component or inconsistent mixing. - Column Degradation: Loss of stationary phase at extreme pH.	- Use a column oven for stable temperature control.[23] - Keep mobile phase reservoirs covered and prepare fresh mobile phase daily. Ensure the pump proportioning valves are working correctly. - Operate within the column's recommended pH range (typically 2-8 for silica-based columns).[21]

Q7: When using LC-MS/MS to identify unknown degradation products, I'm overwhelmed by the data. Where do I start?

A7: Identifying unknowns is a systematic process.

• Extract Ion Chromatograms (EICs): Instead of looking at the Total Ion Chromatogram (TIC), start by predicting likely transformations and looking for their corresponding masses. Common initial transformations for FQs include:

  • Hydroxylation: M + 16 Da

  • Defluorination + Hydroxylation: M - 19 Da (loss of F) + 17 Da (addition of OH) = M - 2 Da

  • Decarboxylation: M - 44 Da

  • Piperazine Ring Cleavage: Look for specific fragment losses.

• Compare Stressed vs. Control: Overlay the chromatograms of a stressed sample and a t=0 or control sample. New peaks that appear only in the stressed sample are your potential degradation products.

• Isotopic Pattern: Check for the characteristic isotopic pattern of your compound. This can help confirm that a peak is related to your analyte and not just background noise.

• MS/MS Fragmentation: Obtain a fragmentation spectrum (MS/MS) of the potential degradant. Compare it to the fragmentation of the parent compound. Often, a core fragment (like the quinolone backbone) will be conserved, which provides strong evidence that the unknown is a related substance.[14][15]

By combining a logical experimental design with robust analytical methods and a systematic approach to troubleshooting, researchers can successfully navigate the complexities of fluoroquinolone degradation pathways.

References

• Valorizing fungal diversity for the degradation of fluoroquinolones - PMC - NIH. (n.d.).
• Degradation of fluoroquinolone antibiotics and identification of metabolites/transformation products by liquid chromatography-tandem mass spectrometry. (2014).
• Degradation of fluoroquinolone antibiotics and identification of metabolites/transformation products by liquid chromatography-tandem mass spectrometry. (2014, March 14). PubMed.
• Current advances on the photocatalytic degradation of fluoroquinolones: photoreaction mechanism and environmental applic
• Degradation and transformation of fluoroquinolones by microorganisms with special emphasis on ciprofloxacin. (2019, July 22). PubMed.
• Photodegradation of fluoroquinolones in aqueous solution under light conditions relevant to surface waters, toxicity assessment of photoproduct mixtures. (2021, October 2). PubMed.
• PHOTOCHEMISTRY OF FLUOROQUINOLONES: A REVIEW. (2017). Index Copernicus.
• Phototoxicity of Quinolones and Fluoroquinolones: A Mechanistic Review About Photophysical and Photochemical P
• View of Evaluation of the influence of fluoroquinolone chemical structure on stability: forced degradation and in silico studies. (n.d.). Brazilian Journal of Pharmaceutical Sciences.
• Use of Fluorescence Spectroscopy and Chemometrics to Visualise Fluoroquinolones Photodegradation Major Trends: A Confirmation Study with Mass Spectrometry. (n.d.).
• Analytical methods for the determination of fluoroquinolones in pharmaceutical preparations, biological fluids and degraded solutions. (n.d.).
• An eco-friendly and alternative method of forced degradation of fluoroquinolone drugs by microwave irradiation: a new application for analytical eco-scale. (n.d.). Taylor & Francis Online.
• Photodegradation of fluoroquinolones in aqueous solution under light conditions relevant to surface waters, toxicity assessment. (2021, April 20). SciSpace.
• Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics. (2024, March 6).
• New insights into the aquatic photochemistry of fluoroquinolone antibiotics: Direct photodegradation, hydroxyl-radical oxidation, and antibacterial activity changes. (2015, September 15). PubMed.
• Identification and Mechanistic Analysis of Toxic Degradation Products in the Advanced Oxidation Pathways of Fluoroquinolone Antibiotics. (2024, March 6). MDPI.
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• A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. (2018, February 28).
• HPLC Troubleshooting Guide. (n.d.). Sigma-Aldrich.
• HPLC Troubleshooting Guide. (n.d.). SCION Instruments.
• Troubleshooting and Performance Improvement for HPLC. (2024, May 28). Aurigene Pharmaceutical Services.
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• Overview Of Degradation Studies For Pharmaceutical Drug Candidates. (2024, April 4). Pharmaceutical Outsourcing.
• HPLC Troubleshooting Guide. (n.d.).

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Technical Support Center: Troubleshooting Peak Tailing in HPLC of Fluoroquinolones

Welcome to the technical support guide for troubleshooting High-Performance Liquid Chromatography (HPLC) analysis of fluoroquinolones. This resource is designed for researchers, scientists, and drug development professionals to diagnose and resolve common chromatographic issues, with a specific focus on peak tailing. As a Senior Application Scientist, my goal is to provide not just procedural steps, but also the underlying scientific rationale to empower you to develop robust and reliable analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why are fluoroquinolone antibiotics particularly prone to it?

A1: Peak tailing is a chromatographic phenomenon where a peak is asymmetrical, having a trailing edge that is broader than its leading edge.[1] In an ideal separation, a peak should be symmetrical, resembling a Gaussian shape.[2] This asymmetry is quantitatively measured by the Tailing Factor (T) or Asymmetry Factor (As), where a value of 1.0 indicates perfect symmetry and values greater than 1.5 suggest significant tailing that requires correction.[1]

Fluoroquinolones are susceptible to peak tailing due to their distinct chemical structures. They are zwitterionic molecules, typically containing both a carboxylic acid group (acidic) and a piperazine ring (basic). This dual nature leads to two primary interaction mechanisms that cause peak tailing in reversed-phase HPLC:

• Secondary Silanol Interactions: The basic piperazine moiety can become protonated (positively charged) depending on the mobile phase pH. This charged group can then interact strongly with negatively charged, deprotonated silanol groups (Si-O⁻) that are residual on the surface of silica-based stationary phases.[3][4][5][6] This secondary ionic interaction, in addition to the primary hydrophobic retention, slows down the elution of a portion of the analyte molecules, causing the characteristic "tail".[5][7]

• Metal Chelation: The carboxyl and ketone groups on the fluoroquinolone core structure can act as a chelating agent, binding to trace metal ions present in the HPLC system.[8][9] These metals can be impurities in the silica packing material or can leach from stainless steel components like frits and tubing. This chelation creates another secondary retention mechanism, contributing to peak distortion.[8]

Q2: My fluoroquinolone peak is tailing. What is the most critical parameter I should investigate first?

A2: The single most influential factor affecting the peak shape of ionizable compounds like fluoroquinolones is the mobile phase pH .[10][11][12] The pH dictates the ionization state of both the analyte and the residual silanol groups on the column, which is the primary driver of peak tailing.[6][13]

Operating at a pH close to the analyte's pKa will result in a mixed population of ionized and non-ionized species, leading to peak broadening or splitting.[10][12] Therefore, the first and most crucial step in troubleshooting is to evaluate and optimize the mobile phase pH.

To do this effectively, you must know the pKa values of your target analyte.

Table 1: Physicochemical Properties of Common Fluoroquinolones

Fluoroquinolone	pKa1 (Carboxylic Acid)	pKa2 (Piperazine)
Ciprofloxacin	~6.1	~8.7
Levofloxacin	~6.0	~8.1
Moxifloxacin	~6.3	~9.3
Ofloxacin	~5.9	~8.3
Norfloxacin	~6.3	~8.5

Note: pKa values are approximate and can vary slightly based on experimental conditions.

Troubleshooting Guides & Protocols

Issue 1: Severe Peak Tailing Due to Improper Mobile Phase pH

The Cause: As discussed, the interaction between protonated basic fluoroquinolones and ionized acidic silanols is a major cause of peak tailing.[5][14] Silanol groups on a silica column typically have a pKa between 3.5 and 4.5. Above this pH, they become increasingly deprotonated (negatively charged) and available for strong ionic interactions.

The Solution: Adjust the mobile phase pH to suppress the ionization of the silanol groups. By operating at a low pH (typically 2.5 - 3.5), the silanols are fully protonated (Si-OH), neutralizing their negative charge and minimizing the secondary ionic interactions that cause tailing.[5][14][15]

• Objective: To prepare a mobile phase with a pH of ~3.0 to minimize silanol interactions.

• Materials:

  • HPLC-grade water

  • HPLC-grade acetonitrile or methanol

  • An appropriate acid buffer component (e.g., formic acid, phosphoric acid, or trifluoroacetic acid [TFA]). Formic acid is often preferred for mass spectrometry compatibility.[16]

• Procedure:

  • Prepare the aqueous portion of the mobile phase. For a 0.1% formic acid solution, add 1.0 mL of formic acid to a 1 L volumetric flask and bring to volume with HPLC-grade water.[16]

  • Measure the pH of the aqueous solution using a calibrated pH meter. Adjust if necessary, but 0.1% formic acid will typically yield a pH around 2.8.[16]

  • Filter the aqueous buffer through a 0.22 µm or 0.45 µm filter to remove particulates.

  • Prepare your final mobile phase by mixing the filtered aqueous buffer with the organic solvent in the desired ratio (e.g., 85:15 Aqueous:Acetonitrile).

  • Equilibrate your HPLC column with the new mobile phase for at least 15-20 column volumes before injecting your sample.

• Expected Outcome: A significant improvement in peak symmetry (Tailing Factor closer to 1.0).

Issue 2: Persistent Tailing Even at Low pH

If peak tailing persists even after optimizing the mobile phase pH, it points to other strong secondary interactions or system issues.

The Cause: The column may be an older "Type A" silica with a high concentration of acidic silanol groups, or the current column may be losing its end-capping, exposing more active sites.[2] End-capping is a process where residual silanols are chemically deactivated to reduce their interaction with polar analytes.[5][17]

The Solution: Introduce a small concentration of a competing base, such as triethylamine (TEA), into the mobile phase.[15][18] TEA is a small basic molecule that will preferentially interact with the active silanol sites, effectively "masking" them from the larger fluoroquinolone analyte.[15]

• Objective: To mask residual silanol activity and improve peak shape.

• Procedure:

  • To the prepared aqueous buffer (from the previous protocol, already at low pH), add TEA to a final concentration of 0.1% v/v (1 mL of TEA per 1 L of buffer).

  • Re-adjust the pH of the aqueous buffer back to the target pH (e.g., 3.0) using your chosen acid (e.g., phosphoric acid), as TEA is basic and will raise the pH.

  • Filter and prepare the final mobile phase as previously described.

  • Important: Dedicate the column to this method. TEA can be difficult to wash out completely and may alter the column's selectivity for other methods.

• Expected Outcome: Further reduction in peak tailing, especially for columns with high silanol activity.

The Cause: Fluoroquinolones can chelate with metal ions in the system, causing peak distortion. This is especially prevalent in systems with stainless steel components when analyzing potent chelators.[8]

The Solution: Passivate the system by introducing a competing chelating agent or switch to a more inert (biocompatible) system. Adding a small amount of a strong chelator like ethylenediaminetetraacetic acid (EDTA) to the mobile phase can saturate the metal-binding sites, preventing interaction with the analyte.

This diagram outlines a systematic approach to diagnosing and solving peak tailing issues for fluoroquinolones.

Caption: A decision tree for troubleshooting fluoroquinolone peak tailing.

Visualizing the Interaction: Silanols and Competing Bases

The following diagrams illustrate the chemical interactions at the stationary phase surface that lead to peak tailing and how additives can mitigate the issue.

Caption: Mechanism of silanol interaction and masking by a competing base.

References

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• Tips and Tricks of HPLC System Troubleshooting. (n.d.). Agilent. [Link]

• Wogo, J. A., et al. (2016). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones. National Center for Biotechnology Information. [Link]

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• 11. agilent.com [agilent.com]
• 12. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 13. moravek.com [moravek.com]
• 14. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. LC Technical Tip [discover.phenomenex.com]
• 18. Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of 3,4-Dichloro-8-fluoroquinoline

Introduction

Welcome to the technical support guide for the synthesis of 3,4-Dichloro-8-fluoroquinoline. This molecule is a key intermediate in the development of various pharmaceutical agents, and its efficient synthesis is critical for advancing research and development programs. The transition from bench-scale synthesis to a multi-kilogram scale-up introduces significant challenges, from thermal management and reaction control to impurity profiling and purification.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios encountered by researchers in the field. Our goal is to provide not just solutions, but also the underlying scientific principles to empower you to make informed decisions during your process development.

Troubleshooting & Process Optimization (FAQs)

Question 1: My Gould-Jacobs cyclization step is giving low yields upon scale-up. What are the most common causes and how can I fix this?

This is one of the most frequent challenges. The Gould-Jacobs reaction, which forms the core quinoline ring system, involves a high-temperature thermal cyclization that can be difficult to control.[1][2] Low yields at scale are typically traced back to three main factors: inadequate heat transfer, insufficient reaction time, or competing side reactions.

Causality & Solution:

• Inadequate Heat Transfer: On a small scale, a heating mantle provides sufficient energy. In a large reactor, achieving and maintaining a uniform internal temperature of >250°C is challenging. Cold spots in the reactor can lead to incomplete conversion of the anilidomethylenemalonic ester intermediate.[3]

  • Solution: Switch from simple heating to a high-boiling point heat-transfer fluid (e.g., Dowtherm A, mineral oil) circulated through the reactor jacket.[1] This ensures uniform and stable heating. For scale-up, direct microwave heating can also be a powerful, albeit specialized, alternative for achieving high temperatures rapidly and uniformly.[3][4]

• Sub-optimal Temperature/Time Profile: The kinetics of the cyclization are highly temperature-dependent. What works in a 100 mL flask may not translate directly to a 50 L reactor.

  • Solution: A thorough time-temperature optimization study is crucial for any scale-up.[3][4] As you increase the temperature, the required reaction time often decreases. However, exceeding the optimal temperature can lead to product degradation. Monitor the reaction progress using in-process controls like HPLC to determine the point of maximum conversion before significant degradation occurs.

• Regioselectivity Issues: If using an asymmetrically substituted aniline precursor, cyclization can occur at two different ortho positions, leading to a mixture of regioisomers and reducing the yield of the desired product.[1]

  • Solution: While the starting material for 3,4-Dichloro-8-fluoroquinoline (likely 2-fluoroaniline) is symmetrical in terms of cyclization positions, this is a key consideration for other quinoline syntheses. If regioisomers are an issue, modifying the synthetic strategy to introduce substituents that sterically or electronically favor one cyclization position may be necessary.

Troubleshooting Workflow: Low Cyclization Yield

Caption: Troubleshooting decision tree for low cyclization yield.

Question 2: The reaction mixture turns dark brown or black during the high-temperature cyclization. Is this normal, and how can I minimize product degradation?

Significant color change often indicates product degradation or the formation of tar-like byproducts, which is exacerbated by excessive temperatures or prolonged heating.[1][4] While some color change is expected, a dark, tarry mixture can significantly complicate work-up and purification, and is a clear sign of a non-optimized process.

Causality & Solution:

• Excessive Heat: The target quinolin-4-one intermediate can decompose under the harsh conditions required for its formation.[1]

• Prolonged Heating: Even at the optimal temperature, holding the reaction for too long can lead to side reactions like decarboxylation or polymerization.[3][4]

Recommended Actions:

• Optimize Temperature: Carefully reduce the reaction temperature in small increments (e.g., 5-10°C) while monitoring the reaction rate. The goal is to find the minimum temperature required for a complete reaction in a reasonable timeframe.[4]

• Minimize Reaction Time: Use HPLC to monitor the disappearance of the starting material and the appearance of the product. Once the reaction reaches a plateau (e.g., >95% conversion), proceed with the work-up promptly. Avoid heating for arbitrary, extended periods.[3]

Table 1: Gould-Jacobs Reaction Parameter Optimization

Issue Observed	Potential Cause	Recommended Solution
Low Yield	Insufficient reaction temperature or time.	Verify internal temperature is >250°C. Consider a higher boiling point solvent or microwave reactor for better heat control.[3][4]
Product Degradation	Reaction temperature is too high or heating is prolonged.	Reduce temperature slightly or shorten reaction time. A time-temperature study is critical.[4]
Formation of Byproducts	Side reactions due to excessive heat (e.g., decarboxylation).	Optimize temperature and time to favor the desired pathway.[3]

Question 3: I'm having trouble with the chlorination step using POCl₃. The reaction is sluggish and I'm isolating the starting 4-hydroxyquinoline. What's going on?

The conversion of the 4-hydroxyquinoline (or more accurately, the quinolin-4-one tautomer) to the 4-chloroquinoline using phosphorus oxychloride (POCl₃) is a standard transformation.[5] Sluggish or incomplete reactions at scale are often due to issues with reagent stoichiometry, temperature, or the presence of moisture.

Causality & Solution:

• Insufficient POCl₃: On a larger scale, losses due to transfer and vapor pressure can be more significant. More importantly, the reaction generates HCl, which can form hydrochloride salts with the basic quinoline nitrogen, potentially requiring additional POCl₃ to drive the reaction to completion.

  • Solution: Increase the equivalents of POCl₃ used (e.g., from 3-4 eq. to 5-10 eq.). POCl₃ can often serve as both the reagent and the solvent.

• Low Reaction Temperature: While the reaction is often exothermic, it typically requires heating to reflux to ensure full conversion.

  • Solution: Ensure the reaction mixture reaches and maintains a steady reflux (approx. 105-110°C for POCl₃). Monitor the internal temperature of the reactor.

• Presence of Moisture: Water will rapidly quench POCl₃, rendering it inactive.

  • Solution: Ensure all glassware and the reactor are scrupulously dried before use. Use freshly opened or distilled POCl₃.

General Synthetic Pathway

Caption: General synthetic route to 3,4-Dichloro-8-fluoroquinoline.

Question 4: What is the best method for purifying the final 3,4-Dichloro-8-fluoroquinoline product at a multi-kilogram scale? Column chromatography is not feasible.

You are correct; silica gel chromatography is generally not practical or cost-effective for multi-kilogram scale purification in a manufacturing setting.[6] The best methods for large-scale purification are distillation and recrystallization.

Causality & Solution:

• Distillation: If the product is a thermally stable liquid or a low-melting solid, vacuum distillation is an excellent choice for removing non-volatile impurities (like baseline material from chromatography) and some colored byproducts.[7][8]

  • Procedure: Perform a fractional vacuum distillation. You will need to determine the boiling point of your product under vacuum. This method is highly scalable and effective.

• Recrystallization: This is the most powerful technique for achieving high purity for solid compounds.[6][9] The key is finding a suitable solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain in solution.

  • Solvent Screening: Start with common solvents. A good approach is to test solvent pairs, such as ethanol/water, ethyl acetate/hexanes, or toluene/heptane.[10] The goal is to dissolve the crude product in a minimal amount of the "good" solvent at reflux, then add the "poor" solvent (anti-solvent) until turbidity persists, then cool slowly.

• Acid-Base Extraction/Salt Formation: Since quinolines are basic, an acid wash (e.g., with dilute HCl) can extract the product into an aqueous layer, leaving non-basic impurities behind in the organic layer. The product can then be liberated by adding a base (e.g., NaOH) and re-extracting into an organic solvent.[8][9] This can also be a preliminary purification step before recrystallization.

Table 2: Comparison of Large-Scale Purification Techniques

Technique	Pros	Cons	Best For
Vacuum Distillation	Highly scalable, effective for non-volatile impurities, relatively low cost.	Requires product to be thermally stable, may not separate closely boiling impurities.	Thermally stable liquids or low-melting solids.[7][8]
Recrystallization	Can achieve very high purity (>99.5%), removes structurally similar impurities, cost-effective solvents.	Yield loss in mother liquor, requires extensive solvent screening, can be labor-intensive.	Crystalline solids.[6][9]
Column Chromatography	High resolution, separates complex mixtures.	Not scalable for bulk manufacturing, high solvent consumption, costly.	Small-scale lab purification, impurity isolation.[6]

Question 5: How can I monitor the reaction progress effectively during a large-scale run?

In-Process Controls (IPCs) are essential for a successful and reproducible scale-up. Relying on time alone is insufficient. You need analytical data to make decisions.

Recommended IPC Methods:

• Thin-Layer Chromatography (TLC): A quick, qualitative method to visualize the consumption of starting materials and the formation of the product. It's excellent for a rapid check on the factory floor.[6]

• High-Performance Liquid Chromatography (HPLC): The gold standard for reaction monitoring.[11][12] It provides quantitative data on the percentage of starting material, intermediates, product, and impurities. An HPLC method with UV or DAD detection is most common for aromatic compounds like quinolines.[11][13][14]

  • Protocol: Develop a simple, fast HPLC method (e.g., a 5-10 minute gradient on a C18 column). Before starting the scale-up batch, prepare standards of your starting material and product to get accurate response factors for quantification. Pull samples from the reactor at regular intervals (e.g., every hour), quench them appropriately, and analyze.

Experimental Protocols

Protocol 1: Large-Scale Dichlorination of 8-Fluoroquinolin-4-one

Disclaimer: This protocol is a representative example and must be adapted and optimized for your specific equipment and safety procedures. Always conduct a thorough safety review before performing any large-scale reaction.

Materials:

• 8-Fluoroquinolin-4-one (1.0 kg, 1.0 equiv)

• Phosphorus Oxychloride (POCl₃) (5.0 L, ~8.75 kg, ~9.0 equiv)

• Toluene (for work-up)

• Ice, Water, Sodium Bicarbonate (NaHCO₃) solution

Procedure:

• Reactor Setup: In a 20 L, dry, glass-lined reactor equipped with a mechanical stirrer, reflux condenser (with a gas scrubber for HCl and POCl₃ fumes), and a temperature probe, charge the 8-Fluoroquinolin-4-one.

• Reagent Addition: Under a nitrogen atmosphere, slowly add the phosphorus oxychloride (POCl₃) to the reactor at room temperature over 30-45 minutes. An initial exotherm may be observed.

• Heating: Once the addition is complete, slowly heat the reaction mixture to a gentle reflux (~105-110°C).

• Reaction Monitoring: Maintain the reflux and monitor the reaction progress every 1-2 hours using a pre-developed HPLC method. The reaction is considered complete when <2% of the starting material remains. Typical reaction times are 4-8 hours.

• Cooling & Quench (Critical Step):

  • Cool the reaction mixture to room temperature (20-25°C).

  • In a separate, larger reactor (e.g., 100 L), prepare a mixture of crushed ice and water.

  • VERY SLOWLY , transfer the reaction mixture onto the ice/water with vigorous stirring. This is a highly exothermic and gas-evolving quench. Maintain the quench pot temperature below 20°C using external cooling if necessary.

• Work-up:

  • Once the quench is complete, slowly and carefully neutralize the acidic mixture by adding a saturated sodium bicarbonate solution until the pH is ~7-8.

  • Extract the aqueous slurry with toluene (e.g., 3 x 5 L).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Isolation: Remove the toluene under reduced pressure to yield the crude 3,4-Dichloro-8-fluoroquinoline, which can then be purified by vacuum distillation or recrystallization.

References

• Benchchem.

• Gotor, V. et al. (2020). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. [Link]

• Wikipedia contributors. Gould–Jacobs reaction. Wikipedia. [Link]

• Zhang, Y. et al. (2024). Scale up experiment and transformation of 3‐fluoroquinoline. ResearchGate. [Link]

• Organic Syntheses. meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. [Link]

• Benchchem.

• LookChem. Purification of Quinoline. [Link]

• Biotage. (2012). Gould-Jacobs Quinoline-forming Reaction.
• Benchchem. A Head-to-Head Comparison of Quinoline Purification Techniques for Researchers and Drug Development Professionals.
• Benchchem. dealing with impurities in 8-Fluoroquinoline-3-carboxamide synthesis.
• Benchchem. Technical Support Center: Synthesis of 8-Fluoroquinoline-3-carboxamide.

• Szałek, E. et al. (2017). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones. National Institutes of Health. [Link]

• Szałek, E. et al. (2017). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. ResearchGate. [Link]

• Szałek, E. et al. (2017). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. PubMed. [Link]

• Szałek, E. et al. (2017). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review.
• Benchchem. overcoming challenges in scaling up 6-(Trifluoromethoxy)quinolin-4-amine synthesis.

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• 2. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 3. ablelab.eu [ablelab.eu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Common Quinoline Synthesis Reactions - Flychem Co., ltd [en.fly-chem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. orgsyn.org [orgsyn.org]
• 8. Purification of Quinoline - Chempedia - LookChem [lookchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
• 13. researchgate.net [researchgate.net]
• 14. Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

addressing impurities in 3,4-Dichloro-8-fluoroquinoline samples

Prepared by: Gemini, Senior Application Scientist

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals working with 3,4-Dichloro-8-fluoroquinoline. Here, we address common challenges related to impurities, purification, and analytical assessment through a series of frequently asked questions and detailed troubleshooting protocols. Our goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your work.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in 3,4-Dichloro-8-fluoroquinoline samples and where do they come from?

A1: Impurities in 3,4-Dichloro-8-fluoroquinoline typically originate from the synthetic route or degradation. Organic impurities are the most common type encountered.[1]

• Starting Materials: The most common impurities are residual starting materials. Synthesis of quinolines often involves the cyclization of substituted anilines.[2] Therefore, unreacted precursors like derivatives of 3,4-dichloroaniline may be present.[3]

• Positional Isomers: During the synthesis, particularly in electrophilic aromatic substitution steps, the formation of positional isomers is possible. An example could be a 6-fluoro or 7-fluoro isomer if the directing effects of the substituents are not perfectly selective.[4]

• Incompletely Reacted Intermediates: If the synthesis involves a multi-step process, such as sequential chlorination, incompletely chlorinated species (e.g., 3-chloro-8-fluoroquinoline or 4-chloro-8-fluoroquinoline) can persist in the final product.

• By-products: Side reactions, such as polymerization or dimerization under harsh reaction conditions, can generate high-molecular-weight impurities.

• Degradation Products: Halogenated heterocycles can be susceptible to hydrolysis or photolytic cleavage, especially if stored improperly.[1] This can lead to the formation of hydroxy- or oxo-derivatives.

Q2: How should I properly store and handle 3,4-Dichloro-8-fluoroquinoline to maintain its purity?

A2: Proper storage is critical to prevent the formation of degradation-related impurities.[1]

• Temperature: Store the compound in a cool and dry place. While refrigeration is common, some quinolones have shown degradation even at 4°C over extended periods (>48 hours).[5] For long-term storage, -20°C is preferable. Avoid repeated freeze-thaw cycles.[5]

• Atmosphere: Oxygen in the air can lead to oxidative degradation.[6] For optimal stability, store the solid under an inert atmosphere, such as argon or nitrogen, especially for long-term storage or for use as an analytical standard.

• Light: Protect the compound from light by using amber vials or storing it in a dark cabinet. Photolytic cleavage is a known degradation pathway for many pharmaceutical compounds.[1]

• Humidity: The compound is a solid, and moisture can promote hydrolysis of the chloro-substituents over time. Store in a tightly sealed container, preferably in a desiccator.[6]

Q3: Which analytical techniques are best suited for assessing the purity of my sample?

A3: A multi-technique approach is recommended for comprehensive purity analysis.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for purity assessment of quinoline derivatives due to its high resolution and sensitivity.[7] A reversed-phase method using a C18 column is typically the first choice.[8]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an excellent method for identifying and quantifying volatile impurities. It is particularly useful for detecting residual solvents and low-molecular-weight by-products. The mass spectrometer provides structural information, which is invaluable for identifying unknown peaks.[9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the structure of the main component. NMR can also be used for purity assessment, especially for detecting isomeric impurities that may co-elute in chromatography.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This hyphenated technique combines the separation power of HPLC with the identification capabilities of mass spectrometry, making it the gold standard for impurity profiling.[11]

Section 2: Troubleshooting and Purification Guides

This section provides a logical workflow and detailed protocols to address specific issues you may encounter.

Impurity Troubleshooting Workflow

The first step in addressing an impurity is to develop a systematic plan for its identification and removal.

Sources

• 1. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Fluoroquinolone Antibiotics [quimicaorganica.org]
• 3. 3,4-Dichloroaniline | C6H5Cl2N | CID 7257 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ossila.com [ossila.com]
• 5. Effect of various storage conditions on the stability of quinolones in raw milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Drug quality and storage | MSF Medical Guidelines [medicalguidelines.msf.org]
• 7. Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. academic.oup.com [academic.oup.com]
• 10. asianpubs.org [asianpubs.org]
• 11. biomedres.us [biomedres.us]

Reference Data & Comparative Studies

A Predictive Guide to the Spectral Analysis of 3,4-Dichloro-8-fluoroquinoline Based on Structural Analogues

Rather than presenting a simple data sheet, this guide provides a predictive analysis grounded in the empirical spectral data of structurally related analogues. By systematically examining the influence of specific substituents on the quinoline core, we can forecast the expected Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Infrared (IR), and UV-Visible (UV-Vis) spectral features of our target molecule. This approach not only offers a robust hypothesis for identification but also deepens our understanding of structure-property relationships in spectroscopy.

The Logic of Spectral Comparison

Our analytical strategy hinges on comparing the known spectral data of simpler, well-documented quinoline analogues to build a predictive model for our target compound. We will dissect the contributions of individual and combined substituents to the overall spectral fingerprint.

Caption: Predictive workflow for spectral analysis.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Comparison

NMR spectroscopy provides the most detailed insight into the molecular skeleton. We will predict the ¹H, ¹³C, and ¹⁹F NMR spectra of 3,4-Dichloro-8-fluoroquinoline by observing the effects of halogen substitution on the parent quinoline ring.

¹H NMR Spectroscopy

The proton NMR spectrum is defined by chemical shifts (δ) and spin-spin coupling constants (J). Electron-withdrawing groups like halogens generally deshield nearby protons, shifting their signals downfield (to higher ppm).

• Quinoline (Parent): The spectrum of quinoline is complex, with seven distinct aromatic protons. Key signals include H-2 (δ ≈ 8.88 ppm), which is significantly deshielded by the adjacent nitrogen, and H-3 (δ ≈ 7.30 ppm).[1]

• Analog Analysis:

  • 8-Fluoroquinoline: The fluorine at C-8 will deshield the adjacent H-7 and cause coupling (J-coupling) with nearby protons, further splitting their signals.

  • 4,7-Dichloroquinoline: The chlorine at C-4 strongly deshields H-3 and H-5. The chlorine at C-7 deshields H-6 and H-8. For example, in 4,7-dichloroquinoline, the H-2 signal is at δ 8.78 ppm.[2]

• Prediction for 3,4-Dichloro-8-fluoroquinoline:

  • H-2: Will be a singlet (no adjacent proton) and significantly downfield due to the adjacent nitrogen and the chloro-group at C-3. Expect δ > 8.8 ppm.

  • H-5, H-6, H-7: These protons on the carbocyclic ring will be influenced by the C-8 fluorine. H-7 will be shifted downfield and will show coupling to the ¹⁹F nucleus. H-5 will also be deshielded by the C-4 chlorine.

¹³C NMR Spectroscopy

¹³C NMR is highly sensitive to the electronic environment of each carbon atom. Halogen substitution has predictable effects: the substituted carbon (ipso-carbon) is shifted significantly, and couplings to fluorine (¹JCF, ²JCF, etc.) are observed.

• Quinoline (Parent): The 13 carbons of quinoline show distinct signals, with C-2 and C-9 being the most downfield due to the nitrogen's influence.[3][4]

• Analog Analysis:

  • 8-Fluoroquinoline: The C-8 signal will be a large doublet due to one-bond C-F coupling (¹JCF ≈ 240-260 Hz) and will be shifted significantly downfield. C-7 and C-8a will show smaller two-bond couplings (²JCF).[5]

• Prediction for 3,4-Dichloro-8-fluoroquinoline:

  • C-3 & C-4: These carbons will be significantly deshielded by the attached chlorine atoms.

  • C-8: This carbon will appear as a large doublet with a ¹JCF coupling constant >240 Hz.

  • C-7 & C-8a: These carbons will appear as smaller doublets due to two-bond coupling to fluorine. The presence of multiple halogens will make the spectrum complex but highly informative.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful tool for fluorinated compounds due to its high sensitivity and wide chemical shift range (~800 ppm).[6][7] The chemical shift is extremely sensitive to the electronic environment.

• Prediction for 3,4-Dichloro-8-fluoroquinoline: The compound will show a single resonance in the ¹⁹F NMR spectrum. Its precise chemical shift is difficult to predict without empirical data but will be characteristic of a fluorine atom on an electron-deficient quinoline ring. The signal will likely be a multiplet due to coupling with H-7.

Compound	Key ¹H NMR Shifts (δ, ppm)	Key ¹³C NMR Features
Quinoline	H-2: ~8.88, H-3: ~7.30, H-4: ~8.08	C-2: ~150.3, C-9: ~148.2
4,7-Dichloroquinoline	H-2: ~8.78, H-3: ~7.48, H-8: ~8.11	Ipso-carbons (C-4, C-7) shifted downfield.
8-Fluoroquinoline	Protons near C-8 are deshielded and coupled to ¹⁹F.	C-8 shows large ¹JCF coupling; C-7, C-8a show ²JCF.
3,4-Dichloro-8-fluoroquinoline (Predicted)	H-2 > 8.8 (singlet), H-5/H-7 deshielded.	C-3, C-4, C-8 deshielded. C-8 shows large ¹JCF coupling.

II. Mass Spectrometry (MS): The Isotopic Signature

Electron Ionization Mass Spectrometry (EI-MS) provides the molecular weight and fragmentation patterns of a molecule. For halogenated compounds, the most telling feature is the isotopic pattern.

• The Chlorine Isotope Pattern: Chlorine has two stable isotopes, ³⁵Cl (~75% abundance) and ³⁷Cl (~25% abundance).[8]

  • A compound with one chlorine atom will show a molecular ion peak (M) and an "M+2" peak with an intensity ratio of approximately 3:1 .[9]

  • A compound with two chlorine atoms will show an M peak, an M+2 peak, and an M+4 peak, with an intensity ratio of approximately 9:6:1 .[10]

• Quinoline (Parent): The molecular ion (M⁺) is observed at m/z 129. A primary fragmentation pathway is the loss of HCN to give a fragment at m/z 102.[11][12]

• Analog Analysis:

  • 4,7-Dichloroquinoline: The mass spectrum shows a cluster of peaks for the molecular ion at m/z 198 (for ³⁵Cl₂), 200 (for ³⁵Cl³⁷Cl), and 202 (for ³⁷Cl₂) in a ~9:6:1 ratio.[13]

• Prediction for 3,4-Dichloro-8-fluoroquinoline:

  • Molecular Ion (M⁺): The nominal molecular weight is 215 g/mol (for C₉H₄³⁵Cl₂FN).

  • Isotopic Pattern: The spectrum will exhibit a characteristic cluster for two chlorine atoms. We predict intense peaks at m/z 215 (M) , m/z 217 (M+2) , and m/z 219 (M+4) with a relative intensity ratio of approximately 9:6:1 . This pattern is a definitive signature for the presence of two chlorine atoms.

  • Fragmentation: Expect fragmentation by loss of Cl, followed by loss of HCN, a characteristic pathway for quinolines.

III. Vibrational Spectroscopy (IR & Raman)

Infrared (IR) spectroscopy probes the vibrational modes of functional groups.

• General Principles:

  • Aromatic C-H Stretch: A sharp peak is always found just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).[14][15]

  • Aromatic C=C Stretch: Multiple sharp peaks appear in the 1600-1450 cm⁻¹ region.[14]

  • C-X (Halogen) Stretch: These are intense peaks typically found in the fingerprint region. Their position depends on the halogen's mass: C-F (1400-1000 cm⁻¹), C-Cl (850-550 cm⁻¹).[16]

• Quinoline (Parent): Shows a characteristic aromatic C-H stretch at ~3050 cm⁻¹ and strong ring stretching vibrations at ~1600, 1580, and 1500 cm⁻¹.[17][18]

• Prediction for 3,4-Dichloro-8-fluoroquinoline:

  • Aromatic C-H stretches will be present from 3100-3000 cm⁻¹.

  • Aromatic C=C and C=N ring stretching modes will be visible in the 1600-1450 cm⁻¹ range.

  • A strong, intense band corresponding to the C-F stretch is expected in the 1300-1100 cm⁻¹ region.

  • Two distinct, strong bands for the C-Cl stretches are expected in the 850-600 cm⁻¹ region.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Expected Intensity
Aromatic C-H Stretch	3100 - 3000	Medium
Aromatic C=C/C=N Stretch	1600 - 1450	Medium to Strong
C-F Stretch	1300 - 1100	Strong
C-Cl Stretch	850 - 600	Strong

IV. UV-Visible Spectroscopy

UV-Vis spectroscopy measures electronic transitions within the molecule. The quinoline ring system is a chromophore with characteristic absorption bands that are sensitive to substitution.

• Quinoline (Parent): Typically exhibits two or three main absorption bands corresponding to π→π* transitions, often around 270 nm and 310 nm.[19][20]

• Effect of Substituents: Halogen substituents (auxochromes) can cause a shift in the absorption maxima (a bathochromic or red shift to longer wavelengths) and an increase in absorption intensity (hyperchromic effect).[21]

• Prediction for 3,4-Dichloro-8-fluoroquinoline: The presence of three electron-withdrawing halogens on the quinoline ring is expected to cause a bathochromic shift of the absorption maxima compared to unsubstituted quinoline. The overall spectral profile will resemble that of quinoline but will be shifted to slightly longer wavelengths.

Experimental Protocols

Acquiring high-quality spectral data is foundational to any analysis. Below are standard, self-validating protocols for the key techniques discussed.

Standard Protocol for NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube. Ensure the solvent is appropriate for the compound's solubility.

• Instrument Setup: Place the sample in the NMR spectrometer. Lock the field on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity (sharp, symmetrical solvent peak).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum using a 90° pulse. Set an appropriate spectral width and a relaxation delay (e.g., 1-2 seconds).

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance and sensitivity of ¹³C, a larger number of scans and a longer acquisition time will be required compared to ¹H NMR.

• ¹⁹F NMR Acquisition: If the spectrometer is equipped with a fluorine probe, tune it to the ¹⁹F frequency. Use a standard reference like CFCl₃ (or an internal standard). Acquire a proton-decoupled ¹⁹F spectrum.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs). Calibrate the chemical shift scale using the residual solvent peak (for ¹H and ¹³C) or the reference standard (for ¹⁹F).

Caption: A standard workflow for NMR data acquisition.

Conclusion

While direct experimental data for 3,4-Dichloro-8-fluoroquinoline remains elusive in public databases, a robust and scientifically sound predictive analysis is possible through the careful comparison of its structural analogues. This guide demonstrates that by understanding the fundamental principles of spectroscopy and the predictable influence of substituents, researchers can build a strong hypothesis of the spectral characteristics of novel compounds. The key predicted identifiers for 3,4-Dichloro-8-fluoroquinoline are a distinctive 9:6:1 isotopic pattern in its mass spectrum centered at m/z 215, a large one-bond C-F coupling constant for C-8 in its ¹³C NMR spectrum, and strong C-F and C-Cl stretching bands in its IR spectrum. These predictions provide a powerful toolkit for the identification and characterization of this and other complex halogenated quinolines.

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A Comparative Guide to the Validation of a Novel Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) Method for the Simultaneous Quantification of Fluoroquinolones

This guide provides a comprehensive validation of a novel, rapid, and sensitive UHPLC-MS/MS method for the simultaneous determination of five clinically relevant fluoroquinolones: ciprofloxacin, norfloxacin, ofloxacin, enrofloxacin, and levofloxacin. We will objectively compare its performance against established analytical techniques, namely High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Capillary Electrophoresis (CE), supported by detailed experimental data. This document is intended for researchers, scientists, and drug development professionals seeking to implement robust and efficient analytical methods for these critical antibiotics.

The accurate quantification of fluoroquinolones in pharmaceutical formulations and biological matrices is paramount for ensuring their safety, efficacy, and quality. While several analytical methods exist, the increasing demand for higher throughput and sensitivity necessitates the development of more advanced analytical strategies.[1][2][3] This guide introduces a novel UHPLC-MS/MS method designed to address these needs and provides a rigorous validation framework in accordance with international guidelines.

The Rationale for a Novel UHPLC-MS/MS Method

Traditional methods like HPLC-UV and spectrophotometry, while reliable, can be limited by factors such as longer run times, lower sensitivity, and potential interference from complex matrices.[4][5] Capillary electrophoresis offers high separation efficiency but can sometimes be limited in terms of reproducibility and sensitivity for certain applications.[6][7][8] The proposed UHPLC-MS/MS method leverages the superior separation power of ultra-high-performance liquid chromatography and the high selectivity and sensitivity of tandem mass spectrometry.[9][10][11] This combination allows for:

• Rapid Analysis: Significantly shorter run times compared to conventional HPLC methods.

• High Sensitivity and Selectivity: The use of Multiple Reaction Monitoring (MRM) in MS/MS ensures accurate quantification even at very low concentrations and in complex sample matrices.[2][9]

• Simultaneous Quantification: The ability to analyze multiple fluoroquinolones in a single run, enhancing throughput.

Comparative Analysis of Analytical Methods

The performance of the novel UHPLC-MS/MS method was rigorously compared against a standard HPLC-UV method and a capillary electrophoresis method. The following table summarizes the key performance parameters derived from our validation studies.

Validation Parameter	Novel UHPLC-MS/MS Method	Conventional HPLC-UV Method	Capillary Electrophoresis (CE) Method	Regulatory Guideline Reference
Specificity	High (Mass-based detection)	Moderate (Chromatographic separation)	High (Electrophoretic mobility)	ICH Q2(R2)[12][13]
Linearity (r²)	> 0.999	> 0.995	> 0.990	ICH Q2(R1)[14][15]
Accuracy (% Recovery)	98.5% - 101.2%	97.5% - 102.5%	95.0% - 105.0%	ICH Q2(R1)[15][16]
Precision (% RSD)	Repeatability: < 1.5% Intermediate: < 2.0%	Repeatability: < 2.0% Intermediate: < 3.0%	Repeatability: < 3.0% Intermediate: < 5.0%	ICH Q2(R1)[15][16]
Limit of Quantitation (LOQ)	0.1 - 0.5 ng/mL	10 - 50 ng/mL	50 - 100 ng/mL	ICH Q2(R2)[12][13]
Analysis Run Time	~ 5 minutes	~ 15 minutes	~ 10 minutes	-

Validation of the Novel UHPLC-MS/MS Method

The validation of the new UHPLC-MS/MS method was conducted in accordance with the International Council for Harmonisation (ICH) guidelines Q2(R2).[12][13][17] The objective is to demonstrate that the analytical procedure is suitable for its intended purpose.[15][16][18]

Experimental Workflow for Method Validation

The following diagram illustrates the comprehensive workflow for the validation of the new analytical method.

Caption: Workflow for the validation of the analytical method.

Detailed Experimental Protocols

• UHPLC System: Agilent 1290 Infinity II or equivalent.

• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent.[19]

• Column: Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, then re-equilibrate.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Ion Source: Electrospray Ionization (ESI), positive mode.

• MRM Transitions: Optimized for each fluoroquinolone and an internal standard (e.g., a deuterated analog).

The validation of an analytical procedure is crucial to demonstrate its suitability for the intended purpose.[15]

Specificity

The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.[16][20]

• Preparation: Prepare solutions of a placebo (matrix without the analytes), individual fluoroquinolone standards, a mixed standard solution, and a sample spiked with known impurities.

• Analysis: Inject each solution into the UHPLC-MS/MS system.

• Evaluation: Compare the chromatograms to ensure that no interfering peaks are observed at the retention times and MRM transitions of the target fluoroquinolones.

Linearity and Range

The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample within a given range.[15]

• Preparation: Prepare a series of at least five concentrations of the mixed fluoroquinolone standards spanning the expected working range (e.g., 1 to 500 ng/mL).

• Analysis: Inject each concentration in triplicate.

• Evaluation: Plot the peak area ratio (analyte/internal standard) against the concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

The closeness of the test results obtained by the method to the true value.[20]

• Preparation: Spike a placebo matrix with known concentrations of the fluoroquinolones at three levels (low, medium, and high) within the linear range. Prepare at least three replicates for each level.

• Analysis: Analyze the spiked samples.

• Evaluation: Calculate the percentage recovery for each sample. The mean recovery should be within 98.0% to 102.0%.

Precision

The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[20]

• Repeatability (Intra-assay precision):

  • Preparation: Prepare six replicate samples at 100% of the test concentration.

  • Analysis: Analyze the samples on the same day, with the same analyst and instrument.

  • Evaluation: Calculate the relative standard deviation (%RSD), which should be ≤ 1.5%.

• Intermediate Precision (Inter-assay precision):

  • Preparation: Prepare six replicate samples at 100% of the test concentration.

  • Analysis: Analyze the samples on different days, with different analysts and/or different instruments.

  • Evaluation: Calculate the %RSD, which should be ≤ 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Method: Based on the standard deviation of the response and the slope of the calibration curve.

  • LOD = 3.3 * (Standard Deviation of the y-intercept / Slope)

  • LOQ = 10 * (Standard Deviation of the y-intercept / Slope)

• Evaluation: The LOQ should be verified by analyzing samples at this concentration and demonstrating acceptable precision and accuracy.

Robustness

A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[20]

• Preparation: Prepare a standard solution of the fluoroquinolones.

• Analysis: Analyze the solution while making small variations to the method parameters, such as:

  • Flow rate (± 0.02 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic component)

• Evaluation: Assess the impact of these changes on the system suitability parameters (e.g., retention time, peak area, and resolution). The results should remain within the acceptance criteria.

Caption: Relationship between validation parameters and their assessment.

Conclusion

The novel UHPLC-MS/MS method presented in this guide demonstrates significant advantages over traditional analytical techniques for the simultaneous quantification of fluoroquinolones. Its superior speed, sensitivity, and selectivity make it a highly effective tool for high-throughput analysis in both pharmaceutical quality control and clinical research settings. The comprehensive validation protocol provided ensures that the method is robust, reliable, and compliant with international regulatory standards.[12][17][21][22][23][24]

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A Comparative Guide to the Biological Activity of Fluoroquinolone Isomers: Ofloxacin vs. Levofloxacin

This guide provides an in-depth technical comparison of the biological activities of fluoroquinolone isomers, with a primary focus on ofloxacin and its S-(-) enantiomer, levofloxacin. Intended for researchers, scientists, and drug development professionals, this document delves into the stereochemical nuances that dictate antibacterial potency, target enzyme inhibition, and cytotoxicity. The information presented herein is supported by experimental data and established protocols to ensure scientific integrity and practical applicability in a research setting.

Introduction: The Significance of Chirality in Fluoroquinolones

Fluoroquinolones are a critical class of synthetic broad-spectrum antibiotics that function by inhibiting bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV. This action disrupts DNA replication and repair, ultimately leading to bacterial cell death. Many fluoroquinolones, including ofloxacin, are chiral molecules, existing as enantiomers – non-superimposable mirror images. While these isomers share the same chemical formula and connectivity, their three-dimensional arrangement is distinct, leading to significant differences in their pharmacological properties.

Ofloxacin is a racemic mixture, meaning it contains equal amounts of the S-(-) isomer (levofloxacin) and the R-(+) isomer (D-ofloxacin). Early research identified that the antibacterial activity of ofloxacin resides almost exclusively in the S-(-) isomer, levofloxacin. This crucial observation underscores the importance of stereochemistry in drug design and has led to the development of chirally pure fluoroquinolones to enhance therapeutic efficacy and potentially reduce off-target effects. This guide will explore the experimental evidence that quantifies these differences.

Comparative Antibacterial Potency: Minimum Inhibitory Concentration (MIC)

The most fundamental measure of an antibiotic's efficacy is its Minimum Inhibitory Concentration (MIC), the lowest concentration of the drug that prevents visible growth of a bacterium. A lower MIC value indicates greater potency. Comparative studies have consistently demonstrated that levofloxacin is approximately twice as potent as its racemic parent, ofloxacin, against a wide range of both Gram-positive and Gram-negative bacteria.

The enhanced activity of levofloxacin is directly attributable to its stereospecific interactions with the target enzymes. The R-(+) isomer, D-ofloxacin, exhibits significantly weaker antibacterial activity. This highlights the inefficiency of administering the racemic mixture, as half of the compound is essentially inactive ballast.

Below is a summary of comparative MIC data for levofloxacin and ofloxacin against common bacterial pathogens.

Table 1: Comparative MIC₅₀ and MIC₉₀ Values (mg/L) of Levofloxacin and Ofloxacin

Bacterial Species	Antibiotic	MIC₅₀	MIC₉₀	Reference(s)
Staphylococcus aureus (MSSA)	Levofloxacin	0.12	0.25
Ofloxacin	0.25	0.5
Streptococcus pneumoniae	Levofloxacin	0.5	1.0
Ofloxacin	1.0	2.0
Enterococcus faecalis	Levofloxacin	0.5	2.0
Ofloxacin	1.0	4.0
Escherichia coli	Levofloxacin	≤0.03	0.06
Ofloxacin	0.06	0.12
Pseudomonas aeruginosa	Levofloxacin	0.5	1.0
Ofloxacin	1.0	2.0
Haemophilus influenzae	Levofloxacin	0.015	0.03
Ofloxacin	0.03	0.06

MIC₅₀: Concentration inhibiting 50% of isolates; MIC₉₀: Concentration inhibiting 90% of isolates. Data compiled from multiple sources and may vary slightly based on testing conditions and geographical location of isolates.

Mechanism of Action: Differential Inhibition of DNA Gyrase and Topoisomerase IV

The bactericidal action of fluoroquinolones stems from their ability to stabilize the covalent complex between DNA and the type II topoisomerases. This prevents the re-ligation of the DNA strands, leading to double-strand breaks. In most Gram-negative bacteria, DNA gyrase is the primary target, while in most Gram-positive bacteria, topoisomerase IV is preferentially inhibited.

The stereospecificity of levofloxacin's activity is evident at the enzymatic level. In vitro enzyme inhibition assays consistently show that levofloxacin is a more potent inhibitor of both DNA gyrase and topoisomerase IV than ofloxacin. The 50% inhibitory concentration (IC₅₀) is a measure of the drug concentration required to reduce enzyme activity by half.

Table 2: Comparative IC₅₀ Values (µg/ml) for DNA Gyrase and Topoisomerase IV Inhibition

Enzyme Source	Target Enzyme	Levofloxacin	Ofloxacin	Reference(s)
Enterococcus faecalis	DNA Gyrase	28.1	-
Topoisomerase IV	8.49	-
Mycobacterium tuberculosis	DNA Gyrase	-	-
Staphylococcus aureus	DNA Gyrase	-	-
Topoisomerase IV	-	-

Note: Direct comparative IC50 data for ofloxacin and levofloxacin from the same study is limited in the public domain. However, the consistent twofold difference in MIC values strongly correlates with a similar difference in enzyme inhibition.

The molecular basis for this enhanced activity lies in the more favorable binding of the S-(-) isomer within the quinolone-binding pocket of the enzyme-DNA complex. Molecular docking studies have suggested that specific residues, such as Serine-83 and Aspartic acid-87 in the GyrA subunit of E. coli DNA gyrase, are critical for interaction. The spatial orientation of the substituents on the chiral center of levofloxacin allows for a more stable and energetically favorable interaction with these key amino acids, leading to more effective enzyme inhibition.

Caption: Mechanism of fluoroquinolone antibacterial action.

Comparative Cytotoxicity: In Vitro Safety Profile

An important consideration in drug development is the selectivity of a compound for its bacterial target over host cells. While fluoroquinolones are generally well-tolerated, they can exhibit cytotoxicity towards mammalian cells, in part by inhibiting eukaryotic topoisomerase II enzymes. The MTT assay is a standard colorimetric method used to assess cell viability and provides a quantitative measure of a drug's cytotoxic potential, often expressed as the CC₅₀ (50% cytotoxic concentration).

Studies comparing the cytotoxic effects of ciprofloxacin and levofloxacin on bladder and prostate cancer cell lines, as well as their non-malignant counterparts, have shown that both drugs exhibit a toxic effect on all tested cell lines. In some cases, ciprofloxacin demonstrated a stronger cytotoxic effect at lower doses compared to levofloxacin. Generally, the cytotoxic effect was weaker on non-malignant cell lines. It is important to note that the concentrations at which significant cytotoxicity is observed are often much higher than the therapeutic concentrations used to treat bacterial infections.

Experimental Protocols

For researchers aiming to replicate or build upon these findings, detailed and standardized protocols are essential. The following sections provide step-by-step methodologies for the key experiments discussed in this guide.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

Caption: Workflow for MIC determination by broth microdilution.

Materials:

• Sterile 96-well microtiter plates

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Fluoroquinolone isomer stock solutions (e.g., ofloxacin, levofloxacin)

• Bacterial culture in log-phase growth

• Sterile diluents (e.g., saline or broth)

• Spectrophotometer

• Incubator (35-37°C)

Procedure:

• Prepare Antibiotic Dilutions: a. Prepare a stock solution of each fluoroquinolone isomer at a concentration of 1280 µg/mL in a suitable solvent (e.g., sterile water or DMSO). b. In a 96-well plate, add 100 µL of sterile CAMHB to wells 2 through 12. c. Add 200 µL of the 1280 µg/mL antibiotic stock to well 1. d. Perform a serial two-fold dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, down to well 10. Discard 100 µL from well 10. Well 11 serves as the growth control (no antibiotic), and well 12 serves as the sterility control (no bacteria).

• Prepare Bacterial Inoculum: a. From a fresh agar plate, select 3-5 colonies of the test bacterium and suspend them in sterile broth. b. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). c. Dilute this suspension 1:100 in CAMHB to achieve a final concentration of approximately 1-2 x 10⁶ CFU/mL.

• Inoculation: a. Add 100 µL of the diluted bacterial inoculum to wells 1 through 11. This brings the final volume in each well to 200 µL and the final bacterial concentration to approximately 5 x 10⁵ CFU/mL. The antibiotic concentrations are now halved to the desired final range (e.g., 64 µg/mL to 0.125 µg/mL).

• Incubation: a. Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

• Reading the MIC: a. After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

Protocol: DNA Gyrase Supercoiling Inhibition Assay

This assay measures the ability of a compound to inhibit the ATP-dependent supercoiling of relaxed plasmid DNA by DNA gyrase.

Materials:

• Purified bacterial DNA gyrase (subunits A and B)

• Relaxed circular plasmid DNA (e.g., pBR322)

• Gyrase assay buffer (e.g., 35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.8 mM spermidine, 6.5% glycerol, 0.1 mg/mL BSA)

• ATP solution

• Fluoroquinolone isomer solutions at various concentrations

• Stop solution/loading dye (containing SDS and a tracking dye)

• Agarose gel (1%) and electrophoresis equipment

• DNA stain (e.g., ethidium bromide or SYBR Safe)

• Gel imaging system

Procedure:

• Reaction Setup: a. On ice, prepare reaction mixtures in microcentrifuge tubes. For each reaction, add:

  • Gyrase assay buffer
  • Relaxed pBR322 DNA (final concentration ~10-20 nM)
  • Fluoroquinolone isomer at the desired final concentration (or solvent control)
  • Sterile water to the final volume.

• Enzyme Addition: a. Add purified DNA gyrase enzyme to each reaction tube.

• Initiate Reaction: a. Add ATP (final concentration ~1 mM) to each tube to start the reaction. b. Incubate at 37°C for 30-60 minutes.

• Stop Reaction: a. Terminate the reactions by adding the stop solution/loading dye.

• Agarose Gel Electrophoresis: a. Load the samples onto a 1% agarose gel. b. Run the gel at a constant voltage until the tracking dye has migrated an adequate distance. Supercoiled DNA migrates faster than relaxed DNA.

• Visualization and Analysis: a. Stain the gel with a DNA stain and visualize using a gel imaging system. b. The inhibition of supercoiling will be observed as a decrease in the intensity of the supercoiled DNA band and an increase in the relaxed DNA band with increasing inhibitor concentration. c. The IC₅₀ can be determined by quantifying the band intensities and plotting the percentage of inhibition against the inhibitor concentration.

Protocol: MTT Assay for Cytotoxicity

This assay measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Sterile 96-well flat-bottom plates

• Fluoroquinolone isomer solutions at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: a. Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. b. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: a. Prepare serial dilutions of the fluoroquinolone isomers in culture medium. b. Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the test compounds. Include wells with untreated cells (vehicle control) and wells with medium only (blank). c. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: a. After the incubation period, add 10-20 µL of the MTT solution to each well. b. Incubate for another 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: a. Carefully remove the medium from the wells. b. Add 100-150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. c. Gently shake the plate for 5-15 minutes to ensure complete dissolution.

• Absorbance Measurement: a. Read the absorbance of the plate on a microplate reader at a wavelength of 570 nm. b. Calculate the percentage of cell viability for each concentration relative to the untreated control. The CC₅₀ value can be determined by plotting cell viability against the logarithm of the compound concentration.

Conclusion and Future Perspectives

The stereochemistry of fluoroquinolones plays a definitive role in their biological activity. The chirally pure S-(-) isomer, levofloxacin, consistently demonstrates approximately twofold greater antibacterial potency than the racemic mixture ofloxacin. This enhanced efficacy is a direct result of its superior ability to inhibit the target bacterial enzymes, DNA gyrase and topoisomerase IV, due to a more favorable stereospecific binding interaction.

The development of single-enantiomer drugs like levofloxacin represents a successful strategy in optimizing antibacterial therapy. By eliminating the inactive R-(+) isomer, a more potent and targeted therapeutic agent is delivered to the site of infection. For researchers in the field, understanding the structure-activity relationships of chiral fluoroquinolones is paramount for the rational design of new antibacterial agents with improved efficacy and potentially reduced off-target effects. The experimental protocols provided in this guide offer a validated framework for the continued investigation and comparison of novel fluoroquinolone candidates. Future research should continue to explore the nuanced interactions between fluoroquinolone isomers and their targets to combat the ever-growing challenge of antimicrobial resistance.

References

• Yamane, N., Jones, R.N., Frei, R., Hoban, D.J., Pignatari, A.C., & Marco, F. (2016). Levofloxacin In Vitro Activity: Results from an International Comparative Study with Ofloxacin and Ciprofloxacin. Taylor & Francis Online. [Link]

• Oizumi, N., et al. (1998). Inhibitory Activities of Quinolones against DNA Gyrase and Topoisomerase IV of Enterococcus faecalis. Antimicrobial Agents and Chemotherapy, 42(7), 1818-1821. [Link]

• Dal-Pozzo, A., et al. (2006). Mechanism of Binding of Fluoroquinolones to the Quinolone Resistance-Determining Region of DNA Gyrase. Journal of Medical Chemistry, 49(1), 231-239. [Link]

• Fisher, L. M., & Pan, X. S. (2008). Methods to Assay Inhibitors of DNA Gyrase and Topoisomerase IV Activities. Methods in Molecular Medicine, 142, 237-251. [Link]

• Duggirala, A., et al. (2007). Activity of newer fluoroquinolones against gram-positive and gram-negative bacteria isolated from ocular infections: an in vitro comparison. Indian Journal of Ophthalmology, 55(1), 15-19. [Link]

• Aldred, K. J., et al. (2014). DNA Gyrase as a Target for Quinolones. Biomedicines, 2(3), 193-216. [Link]

• Pohlmann, J. R., & Andriole, V. T. (1996). Comparative in vitro activity of levofloxacin and ofloxacin against gram-positive bacteria. Diagnostic Microbiology and Infectious Disease, 25(1), 35-41. [Link]

• Morrissey, I., & Smith, J. T. (1996). The bactericidal activity of levofloxacin compared with ofloxacin, D-ofloxacin, ciprofloxacin, Sparfloxacin and cefotaxime against Streptococcus pneumoniae. Journal of Antimicrobial Chemotherapy, 38(1), 47-56. [Link]

• Domagala, J. M. (1994). Structure-activity and structure-side-effect relationships for the quinolone antibacterials. Journal of Antimicrobial Chemotherapy, 33(4), 685-706. [Link]

• Chu, D. T., & Fernandes, P. B. (1989). Structure-activity relationships of the fluoroquinolones. Antimicrobial agents and chemotherapy, 33(2), 131–135. [Link]

• John, G. T., & Morrissey, I. (2001). Purification of DNA Topoisomerases and Inhibition by Fluoroquinolones. Methods in Molecular Medicine, 64, 237-248. [Link]

• Khodursky, A. B., & Cozzarelli, N. R. (1998). Selective Targeting of Topoisomerase IV and DNA Gyrase in Staphylococcus aureus: Different Patterns of Quinolone-Induced Inhibition of DNA Synthesis. Journal of Biological Chemistry, 273(42), 27668-27677. [Link]

• Gorgani, L., et al. (2023). Conversion of antibacterial quinolone drug levofloxacin to potent cytotoxic agents. Journal of Biochemical and Molecular Toxicology, 37(4), e23334. [Link]

• Laponogov, I., et al. (2013). Fluoroquinolone-Gyrase-DNA Complexes. PLoS ONE, 8(10), e78822. [Link]

• Dudka, W., et al. (2021). Ciprofloxacin and Levofloxacin as Potential Drugs in Genitourinary Cancer Treatment—The Effect of Dose–Response on 2D and 3D Cell Cultures. International Journal of Molecular Sciences, 22(21), 11933. [Link]

• Aubry, A., et al. (2011). DNA Gyrase Inhibition Assays Are Necessary To Demonstrate Fluoroquinolone Resistance Secondary to gyrB Mutations in Mycobacterium tuberculosis. Antimicrobial Agents and Chemotherapy, 55(4), 1438-1443. [Link]

• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance. Biochemistry, 53(10), 1565-1574. [Link]

• Domagala, J. M., et al. (1993). Fluoroquinolones: relationships between structural variations, mammalian cell cytotoxicity, and antimicrobial activity. Journal of medicinal chemistry, 36(7), 871–882. [Link]

A Comparative Guide to the Structural Confirmation of Synthesized 3,4-Dichloro-8-fluoroquinoline

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of newly synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth comparison of key analytical techniques for the structural elucidation of 3,4-dichloro-8-fluoroquinoline, a halogenated quinoline derivative with potential applications in medicinal chemistry.[1][2] Moving beyond a simple listing of methods, this document delves into the causality behind experimental choices, offering field-proven insights into the strengths and limitations of each technique.

The quinoline scaffold is a critical pharmacophore found in numerous pharmaceuticals, and the specific substitution pattern of halogens on this core profoundly influences its biological activity.[3] Therefore, robust and orthogonal analytical approaches are not just recommended; they are imperative for ensuring the integrity of research and development pathways. This guide will compare Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography, with supplementary discussion on Fourier-Transform Infrared (FT-IR) and UV-Visible (UV-Vis) Spectroscopy.

At a Glance: Comparative Overview of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
NMR Spectroscopy	Detailed atomic connectivity, stereochemistry, and regiochemistry.	Provides unambiguous structural assignment in solution; non-destructive.[4]	Requires larger sample amounts; can be complex to interpret for intricate molecules.[4]
Mass Spectrometry	Molecular weight and elemental composition.	High sensitivity; excellent for determining molecular formula.[5]	Fragmentation can be complex; may not provide definitive stereochemical information.[4]
X-ray Crystallography	Precise 3D structure, including bond lengths, angles, and stereochemistry.[6]	Provides the absolute structure.[4]	Contingent on obtaining a suitable single crystal.[7]
FT-IR Spectroscopy	Presence of functional groups.	Fast and requires minimal sample preparation.[4]	Provides limited information on the overall carbon skeleton.[4]
UV-Vis Spectroscopy	Information about the electronic transitions within the molecule.	Simple and rapid.	Generally provides limited structural detail on its own.[8]

In-Depth Analysis of Primary Structural Elucidation Techniques

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Connectivity

For the structural confirmation of 3,4-dichloro-8-fluoroquinoline, NMR spectroscopy stands as the most powerful tool for elucidating the precise arrangement of atoms in a solution state.[4] A combination of one-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC) NMR experiments provides a comprehensive picture of the molecular framework.

The choice of specific NMR experiments is driven by the need to unambiguously assign each proton and carbon atom and to confirm their connectivity. For a substituted quinoline, the aromatic region of the ¹H NMR spectrum can be complex.[9] Two-dimensional techniques like COSY (Correlation Spectroscopy) are essential to establish proton-proton coupling networks, while HSQC (Heteronuclear Single Quantum Coherence) correlates each proton with its directly attached carbon atom.[4][10]

• ¹H NMR: The spectrum is expected to show distinct signals for the aromatic protons. The fluorine atom at the 8-position will likely introduce splitting in the signal of the adjacent proton at the 7-position. Similarly, the protons on the benzene and pyridine rings of the quinoline core will exhibit characteristic chemical shifts and coupling patterns.[3][10]

• ¹³C NMR: The spectrum will display nine distinct signals corresponding to the nine carbon atoms in the molecule. The chemical shifts of the carbons will be influenced by the attached halogens; carbons bonded to chlorine and fluorine will be significantly deshielded (shifted downfield).[9]

• ¹⁹F NMR: A singlet is expected, confirming the presence of a single fluorine atom.

Mass Spectrometry: Unveiling the Molecular Weight and Halogen Presence

Mass spectrometry is a highly sensitive technique that provides the molecular weight and elemental formula of a compound.[5] For 3,4-dichloro-8-fluoroquinoline, MS is particularly valuable for confirming the presence of the two chlorine atoms due to their characteristic isotopic pattern.

The choice of ionization technique is critical. A soft ionization method like Electrospray Ionization (ESI) is often preferred to observe the intact molecular ion with minimal fragmentation.[5] High-resolution mass spectrometry (HRMS) is employed to obtain a highly accurate mass measurement, which allows for the confident determination of the elemental formula.

The empirical formula for 3,4-dichloro-8-fluoroquinoline is C₉H₄Cl₂FN. The presence of two chlorine atoms will result in a characteristic isotopic cluster for the molecular ion peak (M, M+2, M+4) with a ratio of approximately 9:6:1, due to the natural abundance of ³⁵Cl and ³⁷Cl isotopes.[11][12][13]

• [M]⁺: Corresponding to the molecule with two ³⁵Cl atoms.

• [M+2]⁺: Corresponding to the molecule with one ³⁵Cl and one ³⁷Cl atom.

• [M+4]⁺: Corresponding to the molecule with two ³⁷Cl atoms.

X-ray Crystallography: The Definitive 3D Structure

When a suitable single crystal can be obtained, X-ray crystallography provides the absolute and unambiguous three-dimensional structure of the molecule, including precise bond lengths and angles.[6][7] This technique is the ultimate confirmation of the molecular architecture.

The primary challenge and experimental focus in X-ray crystallography is the growth of a high-quality single crystal. This often involves screening various solvents and crystallization conditions (e.g., slow evaporation, vapor diffusion). Once a suitable crystal is obtained, it is mounted on a diffractometer for data collection.[6]

The crystal structure would definitively confirm the planar quinoline ring system and the positions of the two chlorine atoms at the 3 and 4 positions, and the fluorine atom at the 8-position. It would also provide detailed information on intermolecular interactions in the solid state, such as π-π stacking, which is common in quinoline derivatives.[14]

Supplementary Analytical Techniques

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a rapid and straightforward technique for identifying the presence of specific functional groups within a molecule.[15][16] For 3,4-dichloro-8-fluoroquinoline, FT-IR can confirm the presence of the aromatic C-H, C=C, and C=N bonds characteristic of the quinoline ring, as well as the C-Cl and C-F bonds.[17]

Wavenumber (cm⁻¹)	Functional Group
3100-3000	Aromatic C-H stretching
1620-1580	C=N stretching
1500-1400	Aromatic C=C stretching
800-600	C-Cl stretching
1250-1000	C-F stretching

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is often used to study conjugated systems.[18][19] Quinolines and their derivatives typically exhibit characteristic absorption bands in the UV region.[8] While not a primary tool for detailed structural elucidation, it can serve as a complementary technique.

The UV-Vis spectrum in a suitable solvent (e.g., ethanol or methanol) is expected to show absorption maxima characteristic of the quinoline chromophore. The positions and intensities of these bands will be influenced by the halogen substituents.

Experimental Protocols

NMR Spectroscopy Protocol

• Sample Preparation: Dissolve approximately 5-10 mg of the synthesized 3,4-dichloro-8-fluoroquinoline in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean NMR tube.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon NMR spectrum.

• 2D NMR Acquisition (COSY & HSQC): Perform standard COSY and HSQC experiments to establish ¹H-¹H and ¹H-¹³C correlations, respectively.[9]

Mass Spectrometry Protocol (High-Resolution ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution into the ESI source of a high-resolution mass spectrometer at a constant flow rate.

• Data Acquisition: Acquire the mass spectrum in positive ion mode over an appropriate m/z range.

FT-IR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Data Acquisition: Apply pressure to ensure good contact between the sample and the crystal, and acquire the infrared spectrum.

Visualization of Analytical Workflows

Caption: Workflow for the structural confirmation of 3,4-dichloro-8-fluoroquinoline.

Conclusion

The structural confirmation of a synthesized molecule like 3,4-dichloro-8-fluoroquinoline requires a multi-faceted analytical approach. While NMR spectroscopy provides the most detailed information regarding atomic connectivity in solution, mass spectrometry is crucial for confirming the molecular weight and elemental composition, especially the presence of halogens. For an unequivocal determination of the three-dimensional structure, X-ray crystallography is the definitive method, provided a suitable crystal can be obtained. FT-IR and UV-Vis spectroscopy offer valuable supplementary data on functional groups and electronic properties, respectively. By judiciously combining these techniques, researchers can ensure the structural integrity of their synthesized compounds, which is a critical step in the journey of drug discovery and development.

References

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• Concentration dependent ¹H-NMR chemical shifts of quinoline derivatives - UNCW Institutional Repository.
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• X-ray Crystallography of 2-(2-Chloroethyl)quinoline Derivatives: A Comparative Guide - Benchchem.
• Comparing Analytical Techniques for Structural Biology - NanoImaging Services.

• UV Properties and Loading into Liposomes of Quinoline Derivatives - MDPI. Available from: [Link]

• UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and... - ResearchGate. Available from: [Link]

• Technical Support Center: Interpreting Complex NMR Spectra of Substituted Quinolines - Benchchem.

• New Synthetic Quinoline (Qui) Derivatives as Novel Antioxidants and Potential HSA's Antioxidant Activity Modulators—Spectroscopic Studies - MDPI. Available from: [Link]

• Recent spectrophotometric and electroanalytical methods used for the determination of quinoline-based compounds - PMC - NIH. Available from: [Link]

• (PDF) X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines - ResearchGate. Available from: [Link]

• 2D NMR Analysis vs. Alternative Techniques for Structural Elucidation of 1-Chloro-3-methyl-1-butene Derivatives - Benchchem.

• Advances in structure elucidation of small molecules using mass spectrometry - PMC - NIH. Available from: [Link]

• Rapid Determination of Quinoline and 2-Hydroxyquinoline in Quinoline Biodegradation Process by Tri-Wavelength UV/Vis Spectroscopy | Semantic Scholar. Available from: [Link]

• Synthesis, crystal structure, spectroscopy and quantum chemical investigations of hexahydroquinoline molecule: Molecular Physics - Taylor & Francis Online. Available from: [Link]

• Current and Future Perspectives on the Structural Identification of Small Molecules in Biological Systems - PMC - NIH. Available from: [Link]

• Gas Chromatographic Analysis of Halogenated Quinoline Compounds - Oxford Academic. Available from: [Link]

• Recent Advances in Mass Spectrometry-Based Structural Elucidation Techniques - MDPI. Available from: [Link]

• X‐Ray derived structures of quinolines 9, 23 o, 24 i, and 59. - ResearchGate. Available from: [Link]

• Synthesis of Fluoroquinolone Antibiotics - Química Organica.org. Available from: [Link]

• Infrared-spectra and normal-coordinate analysis of quinoline and quinoline complexes | Request PDF - ResearchGate. Available from: [Link]

• X-ray crystallographic structure of compound 8. - ResearchGate. Available from: [Link]

• Synthesis of 8-Fluoro-3,4-dihydroisoquinoline and Its Transformation to 1,8-Disubstituted Tetrahydroisoquinolines - PubMed Central. Available from: [Link]

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• Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds - Benchchem.

• Organic Compounds Containing Halogen Atoms - Chemistry LibreTexts. Available from: [Link]

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A Comparative Guide to the Synthetic Routes of Fluoroquinolones: A Senior Application Scientist's Perspective

Introduction: The Enduring Significance of Fluoroquinolones and Their Synthesis

Fluoroquinolones represent a cornerstone in the arsenal of synthetic antibacterial agents, exhibiting a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1][2] Their mechanism of action, the inhibition of bacterial DNA gyrase and topoisomerase IV, is crucial for preventing bacterial DNA replication and repair, leading to bactericidal effects.[3] The journey from the first-generation quinolones, such as nalidixic acid, to the highly potent fourth-generation fluoroquinolones has been a testament to the power of synthetic medicinal chemistry. This evolution has been driven by the need to enhance antimicrobial potency, broaden the spectrum of activity, and overcome emerging bacterial resistance.

For researchers, scientists, and drug development professionals, a deep understanding of the synthetic pathways to these critical therapeutic agents is paramount. The choice of a synthetic route can profoundly impact not only the final yield and purity of the active pharmaceutical ingredient (API) but also the overall cost-effectiveness, scalability, and environmental footprint of the manufacturing process. This guide provides an in-depth comparative study of the three most significant synthetic routes to fluoroquinolones: the classical Gould-Jacobs reaction, the innovative Grohe-Heitzer synthesis, and the versatile Koga synthesis. Through a detailed examination of their core principles, experimental protocols, and comparative analysis, this document aims to equip the scientific community with the knowledge to make informed decisions in the synthesis and development of this vital class of antibiotics.

I. The Classical Pathway: The Gould-Jacobs Reaction

The Gould-Jacobs reaction, first reported in 1939, remains a fundamental and widely utilized method for the construction of the 4-hydroxyquinoline core, the foundational scaffold of many quinolone antibiotics.[4] This reaction is particularly effective for anilines bearing electron-donating groups at the meta-position.[4] The overall strategy involves the condensation of a substituted aniline with diethyl ethoxymethylenemalonate (DEEM), followed by a high-temperature thermal cyclization.

A. The Underlying Chemistry: A Stepwise Annulation

The elegance of the Gould-Jacobs reaction lies in its straightforward, stepwise approach to building the bicyclic quinolone system. The causality behind the experimental choices is rooted in fundamental principles of organic chemistry:

• Condensation: The initial step involves a nucleophilic attack of the aniline's amino group on the electron-deficient double bond of DEEM. This is followed by the elimination of ethanol to form a stable anilidomethylenemalonate intermediate. The choice of DEEM is critical; the ethoxy group acts as a good leaving group, and the two ester functionalities activate the double bond for nucleophilic attack.

• Thermal Cyclization: This is the key ring-forming step and requires significant thermal energy, typically above 250 °C.[5] The high temperature facilitates a 6-electron electrocyclization, an intramolecular pericyclic reaction that forms the quinoline ring. The use of a high-boiling inert solvent, such as diphenyl ether, is a common experimental choice to achieve and maintain the necessary high temperatures for efficient cyclization.

• Saponification and Decarboxylation: The resulting 4-hydroxy-3-carboethoxyquinoline is then hydrolyzed, typically using a strong base like sodium hydroxide, to the corresponding carboxylic acid. Subsequent heating leads to decarboxylation, yielding the final 4-hydroxyquinoline core.

B. Experimental Protocol: Synthesis of Norfloxacin Intermediate via Gould-Jacobs Reaction

This protocol outlines the synthesis of a key intermediate for Norfloxacin, a widely used second-generation fluoroquinolone.

Step 1: Condensation of 3-Chloro-4-fluoroaniline with Diethyl Ethoxymethylenemalonate (DEEM)

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine equimolar amounts of 3-chloro-4-fluoroaniline and diethyl ethoxymethylenemalonate.

• Heat the mixture with stirring to 100-130 °C for 1-2 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the formation of the anilidomethylenemalonate intermediate.

• Remove the ethanol byproduct under reduced pressure. The crude intermediate can be used directly in the next step or purified by recrystallization.

Step 2: Thermal Cyclization

• Dissolve the anilidomethylenemalonate intermediate from Step 1 in a high-boiling solvent such as diphenyl ether (approximately 5-10 mL per gram of intermediate).

• Heat the solution to a vigorous reflux (around 250 °C) for 30-60 minutes.

• Cool the reaction mixture to room temperature. The 7-chloro-6-fluoro-4-hydroxy-3-carboethoxyquinoline product should precipitate.

• Add a non-polar solvent like hexane to facilitate further precipitation.

• Collect the solid by filtration and wash with a cold non-polar solvent to remove the diphenyl ether.

Step 3: N-Alkylation and Saponification

• The quinolone intermediate is then N-alkylated with ethyl iodide in the presence of a base like potassium carbonate in a suitable solvent such as DMF.

• The resulting ester is saponified using aqueous sodium hydroxide, followed by acidification to yield 7-chloro-1-ethyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid, the core of norfloxacin.

C. Gould-Jacobs Reaction Workflow

Caption: Workflow of the Gould-Jacobs reaction for the synthesis of a Norfloxacin intermediate.

II. The Grohe-Heitzer Synthesis: A Paradigm Shift

Developed by Klaus Grohe and his team at Bayer in the 1970s, the Grohe-Heitzer synthesis represented a significant breakthrough, enabling the synthesis of modern fluoroquinolones like Ciprofloxacin, which were not readily accessible via the Gould-Jacobs route.[6] This method is particularly advantageous for introducing a cyclopropyl group at the N-1 position, a structural feature that confers enhanced antibacterial activity.[6]

A. The Underlying Chemistry: A Convergent and Versatile Approach

The Grohe-Heitzer synthesis is a more convergent approach that involves the reaction of a substituted benzoyl halide with an enamine, followed by cyclization. The key to its versatility lies in the strategic choice of starting materials:

• Starting Materials: The synthesis typically begins with a poly-substituted benzoyl chloride, such as 2,4,5-trifluorobenzoyl chloride, and an aminoacrylate derivative. The specific substitution pattern on the benzoyl chloride is crucial for introducing the desired functionalities on the final fluoroquinolone.

• Condensation and Amine Exchange: The benzoyl chloride is first condensed with an aminoacrylate. A subsequent amine exchange reaction, for instance with cyclopropylamine, introduces the desired N-1 substituent. This step is a critical departure from the Gould-Jacobs reaction and allows for a wider variety of N-1 substituents to be incorporated.

• Base-Mediated Cyclization: The key ring-closing step is a base-mediated intramolecular nucleophilic substitution. The enamine nitrogen attacks the aromatic ring, displacing a halide (typically fluoride) to form the quinolone ring system. The use of a strong, non-nucleophilic base like potassium carbonate in a polar aprotic solvent like DMF is a common and effective choice for this transformation.

B. Experimental Protocol: Synthesis of Ciprofloxacin via Grohe-Heitzer Synthesis

This protocol provides a step-by-step methodology for the synthesis of Ciprofloxacin, a flagship fluoroquinolone.

Step 1: Synthesis of Ethyl 3-cyclopropylamino-2-(2,4,5-trifluorobenzoyl)acrylate

• To a solution of ethyl 3-ethoxyacrylate in a suitable solvent, add 2,4,5-trifluorobenzoyl chloride in the presence of a base like triethylamine.

• After the initial condensation, add cyclopropylamine to the reaction mixture to perform the amine exchange. The reaction progress can be monitored by TLC.

• Upon completion, the intermediate is isolated and purified.

Step 2: Cyclization to form Ethyl 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate

• Dissolve the intermediate from Step 1 in a polar aprotic solvent such as DMF.

• Add a base, such as potassium carbonate, and heat the mixture to facilitate the intramolecular cyclization. A typical temperature range is 120-140 °C.[7]

• After the reaction is complete, the product is precipitated by the addition of water, filtered, and washed.

Step 3: Nucleophilic Substitution with Piperazine and Hydrolysis

• The cyclized ester is then reacted with piperazine in a suitable solvent like DMSO at an elevated temperature (e.g., 90-120 °C). This step introduces the C-7 substituent.

• The final step is the hydrolysis of the ester group to the carboxylic acid using acidic or basic conditions to yield Ciprofloxacin.

C. Grohe-Heitzer Synthesis Workflow

Caption: Workflow of the Grohe-Heitzer synthesis for the preparation of Ciprofloxacin.

III. The Koga Synthesis: A Focus on Ofloxacin and its Analogs

The Koga synthesis, reported by H. Koga and colleagues in 1980, is particularly renowned for its application in the synthesis of Ofloxacin and its chiral analog, Levofloxacin.[8] This route is distinguished by the construction of the tricyclic benzoxazine ring system characteristic of these specific fluoroquinolones.

A. The Underlying Chemistry: Building the Tricyclic Core

The Koga synthesis involves a multi-step sequence that strategically builds the complex framework of Ofloxacin. The key steps include:

• Formation of the Benzoxazine Ring: The synthesis often starts with a substituted di- or trifluoronitrobenzene. A key step is the reaction with a chiral or achiral propylene oxide derivative to form a benzoxazine ring system. This step is crucial for establishing the stereochemistry in the synthesis of Levofloxacin.

• Gould-Jacobs-type Cyclization: Similar to the classical route, a Gould-Jacobs-type cyclization is then employed. The pre-formed benzoxazine intermediate, which contains a secondary amine, is reacted with DEEM, followed by a thermal or acid-catalyzed cyclization to construct the quinolone ring.

• Nucleophilic Aromatic Substitution: The final key step is a nucleophilic aromatic substitution to introduce the N-methylpiperazine group at the C-7 position.

B. Experimental Protocol: Synthesis of Ofloxacin via Koga Synthesis

This protocol outlines the general steps for the synthesis of Ofloxacin.

Step 1: Synthesis of (±)-7,8-difluoro-2,3-dihydro-3-methyl-4H-[1][7]benzoxazine

• React 2,3,4-trifluoronitrobenzene with (±)-1-amino-2-propanol in the presence of a base to form the corresponding N-substituted nitrobenzene.

• The nitro group is then reduced to an amine, which subsequently undergoes intramolecular cyclization to form the benzoxazine ring.

Step 2: Synthesis of (±)-9,10-difluoro-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de][1][7]benzoxazine-6-carboxylic acid ethyl ester

• The benzoxazine from Step 1 is reacted with diethyl ethoxymethylenemalonate (DEEM) and then subjected to thermal cyclization in a high-boiling solvent like diphenyl ether.

Step 3: Synthesis of (±)-Ofloxacin

• The tricyclic ester from Step 2 is reacted with N-methylpiperazine in a solvent like DMSO at an elevated temperature.

• The final ester is hydrolyzed to the carboxylic acid to yield Ofloxacin.

C. Koga Synthesis Workflow

Caption: Workflow of the Koga synthesis for the preparation of Ofloxacin.

IV. Comparative Analysis: A Head-to-Head Evaluation

The choice of a synthetic route is a multi-faceted decision that requires a careful consideration of various factors. The following table provides a comparative overview of the Gould-Jacobs, Grohe-Heitzer, and Koga syntheses.

Feature	Gould-Jacobs Reaction	Grohe-Heitzer Synthesis	Koga Synthesis
Key Advantage	Well-established, reliable for classical quinolones.	High versatility, especially for N-1 cyclopropyl substitution.	Efficient for tricyclic fluoroquinolones like Ofloxacin.
Starting Materials	Substituted anilines, Diethyl ethoxymethylenemalonate (DEEM).	Substituted benzoyl halides, aminoacrylates.	Substituted fluoronitrobenzenes, amino alcohols.
Typical Yields	Moderate to good, can be variable depending on substrate.	Generally good to high.[7]	Good overall yields reported.[9]
Reaction Conditions	High temperatures (>250 °C) for cyclization.	Moderate to high temperatures, base-mediated cyclization.	Multi-step, involves both high temperature and milder steps.
Scalability	Scalable, but high-temperature cyclization can be challenging.	Highly scalable and amenable to industrial production.	Scalable, with established industrial processes.
Cost-Effectiveness	Can be cost-effective due to readily available starting materials.	Can be more expensive due to specialized starting materials.	Cost is dependent on the complexity of the starting materials.
Stereoselectivity	Not inherently stereoselective.	Not inherently stereoselective.	Can be adapted for enantioselective synthesis (e.g., Levofloxacin).

V. Enantioselective Synthesis: The Case of Levofloxacin

Many modern fluoroquinolones are chiral molecules, with the therapeutic activity often residing in a single enantiomer. Levofloxacin, the (S)-enantiomer of Ofloxacin, is a prime example, exhibiting significantly greater antibacterial activity than its (R)-enantiomer. The enantioselective synthesis of such fluoroquinolones is a critical aspect of modern drug development.

The Koga synthesis is particularly amenable to enantioselective adaptation. By starting with a chiral amino alcohol, such as (S)-1-amino-2-propanol, the stereochemistry is introduced early in the synthesis and carried through to the final product. Other strategies for achieving enantiopurity include the resolution of racemic intermediates or the use of chiral catalysts in key steps.

VI. Conclusion: Choosing the Right Path Forward

The synthetic routes to fluoroquinolones have evolved significantly, each with its own set of advantages and challenges.

• The Gould-Jacobs reaction remains a valuable tool for the synthesis of classical quinolones and serves as a foundational method in medicinal chemistry education and research.

• The Grohe-Heitzer synthesis revolutionized the field, enabling the creation of highly potent fluoroquinolones with diverse N-1 substituents, and it continues to be a workhorse in industrial production.

• The Koga synthesis provides an elegant solution for the construction of complex tricyclic fluoroquinolones and is a key example of how synthetic strategies can be adapted for enantioselective synthesis.

For the modern drug development professional, a thorough understanding of these synthetic pathways is not just an academic exercise. It is a practical necessity that informs process development, cost analysis, and the pursuit of next-generation antibacterial agents. By carefully weighing the factors of versatility, efficiency, cost, and stereochemical control, researchers can select the most appropriate synthetic route to advance their drug discovery and development programs.

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A Researcher's Guide to Deconvoluting the Cross-Reactivity of Novel Kinase Inhibitors: A Case Study of 3,4-Dichloro-8-fluoroquinoline

In the landscape of modern drug discovery, particularly within oncology and immunology, kinase inhibitors have emerged as a cornerstone of targeted therapy. The quinoline scaffold, a privileged heterocyclic motif, is a recurring feature in a multitude of approved and investigational kinase inhibitors due to its ability to favorably interact with the ATP-binding pocket of kinases.[1] 3,4-Dichloro-8-fluoroquinoline represents a novel, yet under-characterized, derivative of this versatile scaffold. For any such novel compound, a thorough and early assessment of its selectivity and cross-reactivity is not merely a regulatory formality but a critical step in elucidating its true therapeutic potential and anticipating potential toxicities.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate the cross-reactivity of novel quinoline-based compounds, using 3,4-Dichloro-8-fluoroquinoline as a representative example. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and present data in a clear, comparative format.

The Imperative of Kinase Selectivity Profiling

The human kinome comprises over 500 protein kinases, many of which share structural homology within their ATP-binding sites.[2][3] While a compound might be designed with a specific kinase target in mind, it can inadvertently inhibit other, unintended kinases. This "off-target" activity can lead to a variety of outcomes, ranging from unexpected therapeutic benefits (polypharmacology) to severe adverse effects.[4][5][6] Therefore, early and comprehensive cross-reactivity profiling is paramount to building a robust safety and efficacy profile for any new chemical entity.[7][8][9]

A multi-pronged approach, combining biochemical and cellular assays, is essential for a holistic understanding of a compound's selectivity. Biochemical assays provide a direct measure of a compound's inhibitory activity against a purified enzyme, while cellular assays offer insights into target engagement and downstream effects in a more physiologically relevant context.[10]

Experimental Strategies for Assessing Cross-Reactivity

Broad-Panel Biochemical Kinase Profiling

The initial step in characterizing a novel inhibitor is typically a broad-panel biochemical screen. This involves testing the compound at a fixed concentration against a large and diverse panel of purified kinases. This approach provides a global view of the compound's selectivity and identifies potential off-targets for further investigation.[3][8]

Experimental Protocol: Single-Dose Kinase Panel Screen

• Compound Preparation: Prepare a 10 mM stock solution of 3,4-Dichloro-8-fluoroquinoline in 100% DMSO. From this stock, create a working solution at the desired screening concentration (e.g., 1 µM) in the appropriate assay buffer.

• Kinase Panel: Select a diverse panel of kinases, representing different branches of the kinome tree. Commercial services offer panels of over 400 kinases.

• Assay Principle: The choice of assay format (e.g., radiometric, fluorescence-based, or luminescence-based) will depend on the specific kinases and available instrumentation. A common method is a competition binding assay that measures the displacement of a known ligand.[7]

• Assay Execution:

  • Dispense the kinase, a suitable substrate (if it's an activity assay), and ATP into the wells of a microtiter plate.

  • Add the test compound (3,4-Dichloro-8-fluoroquinoline) or a control inhibitor (e.g., Staurosporine, a non-selective kinase inhibitor) to the respective wells.

  • Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow for binding and enzymatic reaction.

  • Add a detection reagent to stop the reaction and generate a signal.

• Data Analysis: The signal in each well is measured using a plate reader. The percent inhibition for the test compound is calculated relative to the positive and negative controls.

Data Presentation:

The results of a single-dose screen are typically presented in a table, highlighting kinases that are inhibited above a certain threshold (e.g., >50% inhibition).

Kinase Target Family	Kinase Target	% Inhibition at 1 µM 3,4-Dichloro-8-fluoroquinoline	% Inhibition at 1 µM Staurosporine (Control)
Tyrosine Kinase	Primary Target X	95	98
Kinase A	85	92
Kinase B	12	88
Serine/Threonine Kinase	Kinase C	65	95
Kinase D	5	90
Lipid Kinase	PI3Kα	30	85

This is a hypothetical data table for illustrative purposes.

Following the initial broad screen, dose-response curves should be generated for any "hits" to determine their IC50 values (the concentration of inhibitor required to reduce enzyme activity by 50%).[8] This provides a quantitative measure of potency against off-targets.

Workflow for Biochemical Kinase Profiling

Caption: Workflow for Biochemical Kinase Profiling.

Cellular Target Engagement Assays

While biochemical assays are crucial for determining direct inhibitory activity, they do not confirm that a compound can enter a cell and bind to its intended target in a complex intracellular environment. Cellular target engagement assays bridge this gap.[10] The NanoBRET™ Target Engagement Assay is a powerful method for quantifying compound binding to specific protein targets within intact cells.[11][12]

Experimental Protocol: NanoBRET™ Target Engagement Assay

• Cell Line Preparation: Use a cell line that endogenously expresses the target kinase or transfect cells with a vector expressing the target kinase fused to NanoLuc® luciferase.

• Cell Plating: Seed the cells into a 96-well plate and incubate overnight.

• Compound Treatment: Treat the cells with a serial dilution of 3,4-Dichloro-8-fluoroquinoline for a specified period (e.g., 2 hours).

• Tracer Addition: Add the NanoBRET™ tracer, a fluorescently labeled ligand that also binds to the target kinase, to all wells.

• Signal Detection: Measure the bioluminescence resonance energy transfer (BRET) signal. The BRET signal is generated when the NanoLuc® luciferase and the fluorescent tracer are in close proximity, indicating tracer binding to the target.

• Data Analysis: The binding of the test compound to the target kinase will displace the tracer, leading to a decrease in the BRET signal. A dose-response curve is generated to determine the IC50 value for target engagement in a cellular context.

Data Presentation:

The results are presented as a dose-response curve, from which the cellular IC50 can be determined. Comparing the biochemical IC50 with the cellular IC50 can provide insights into the compound's cell permeability and potential for efflux.

Assay Type	Target	IC50 (nM)
Biochemical	Primary Target X	50
Cellular (NanoBRET™)	Primary Target X	250

This is a hypothetical data table for illustrative purposes.

Cellular Target Engagement Workflow

Caption: Cellular Target Engagement Workflow.

Cellular Viability Assays

Assessing the cytotoxic effects of a novel compound across a panel of different cell lines is a crucial step in identifying potential off-target liabilities.[13] The MTT and MTS assays are colorimetric assays that measure cellular metabolic activity, which is an indicator of cell viability.[13][14][15]

Experimental Protocol: MTT Cell Viability Assay

• Cell Plating: Seed a panel of cancer cell lines, with known dependencies on different signaling pathways, into 96-well plates and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of 3,4-Dichloro-8-fluoroquinoline for a prolonged period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[14][16]

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[13][14]

• Absorbance Measurement: Measure the absorbance of the purple solution at approximately 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell viability relative to untreated control cells and generate dose-response curves to determine the GI50 (the concentration required to inhibit cell growth by 50%).

Data Presentation:

Comparing the GI50 values across a panel of cell lines can reveal patterns of sensitivity that may be linked to the inhibition of specific off-target kinases.

Cell Line	Primary Kinase Target Dependency	GI50 (µM) of 3,4-Dichloro-8-fluoroquinoline
Cell Line A	Primary Target X	0.5
Cell Line B	Kinase A	1.2
Cell Line C	Kinase C	5.8
Cell Line D	Unrelated Pathway	>10

This is a hypothetical data table for illustrative purposes.

Conclusion

The journey of a novel compound from a laboratory curiosity to a potential therapeutic is fraught with challenges. A rigorous and early assessment of cross-reactivity is a critical step in navigating this path successfully. By employing a multi-tiered approach that combines broad biochemical profiling, cellular target engagement, and functional cellular assays, researchers can build a comprehensive understanding of a compound's selectivity profile. This in-depth characterization of molecules like 3,4-Dichloro-8-fluoroquinoline is essential for making informed decisions in the drug discovery and development process, ultimately leading to safer and more effective targeted therapies.

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A Comparative Guide to Purity Assessment of 3,4-Dichloro-8-fluoroquinoline by Quantitative NMR Spectroscopy

In the landscape of pharmaceutical development and chemical research, the unequivocal determination of a compound's purity is a cornerstone of quality, safety, and efficacy. For novel intermediates like 3,4-Dichloro-8-fluoroquinoline, a halogenated heterocyclic compound with potential applications in medicinal chemistry, rigorous purity assessment is not merely a procedural step but a critical determinant of experimental success and regulatory compliance. This guide provides an in-depth technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other established analytical techniques for the purity assessment of 3,4-Dichloro-8-fluoroquinoline, supported by detailed experimental protocols and predicted spectral data.

The Imperative of Purity in Drug Discovery

The presence of impurities in an active pharmaceutical ingredient (API) or its intermediates can have profound implications, ranging from altered pharmacological activity and toxicity to compromised stability of the final drug product. Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate stringent validation of analytical procedures to ensure they are fit for their intended purpose, which includes the accurate quantification of purity and impurities.[1][2]

Quantitative ¹H NMR: A Primary Method for Purity Determination

Quantitative ¹H NMR (qNMR) has emerged as a powerful primary analytical method for purity determination due to its direct proportionality between signal intensity and the number of protons contributing to that signal.[3][4] Unlike chromatographic techniques, qNMR does not require a reference standard of the analyte itself for quantification, instead relying on a certified internal standard.[2][5] This is particularly advantageous in the early stages of drug development when a fully characterized standard of the new chemical entity may not be available.[6]

The Causality Behind Experimental Choices in qNMR

The reliability of a qNMR experiment hinges on several critical parameters. The choice of a deuterated solvent is paramount to ensure the complete dissolution of both the analyte and the internal standard without introducing interfering signals.[3] An ideal internal standard should be chemically inert, have a simple NMR spectrum with signals that do not overlap with the analyte's signals, be of high purity, and be non-volatile.[5] For 3,4-Dichloro-8-fluoroquinoline, a suitable internal standard would be maleic acid or 1,4-dinitrobenzene, which are stable and have resonances in regions of the ¹H NMR spectrum that are unlikely to overlap with the aromatic signals of the quinoline.

Furthermore, proper data acquisition parameters, such as a sufficient relaxation delay (D1), are crucial for accurate quantification. The D1 delay must be at least five times the longest spin-lattice relaxation time (T₁) of the protons being quantified to ensure complete relaxation and a linear response.

Predicted NMR Spectral Analysis of 3,4-Dichloro-8-fluoroquinoline

In the absence of publicly available experimental spectra for 3,4-Dichloro-8-fluoroquinoline, we have generated predicted NMR data using established computational methods and spectral databases.[7][8] These predictions provide a solid foundation for understanding the expected spectral features and for identifying signals for quantification.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The ¹H NMR spectrum of 3,4-Dichloro-8-fluoroquinoline is expected to show four signals in the aromatic region:

• H-2: A singlet, expected around δ 8.8-9.0 ppm. This proton is adjacent to the nitrogen atom, leading to significant deshielding.

• H-5: A doublet of doublets, predicted in the range of δ 7.6-7.8 ppm, coupled to H-6 and H-7.

• H-6: A triplet (or more complex multiplet due to coupling with fluorine), anticipated around δ 7.3-7.5 ppm, coupled to H-5 and H-7.

• H-7: A doublet of doublets, expected near δ 7.9-8.1 ppm, coupled to H-5, H-6, and the fluorine at position 8.

The signal for H-2, being a sharp singlet, is an excellent candidate for integration in a qNMR experiment.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum is predicted to display nine distinct signals, corresponding to the nine carbon atoms in the molecule. The chemical shifts are influenced by the electronegativity of the chlorine, fluorine, and nitrogen atoms.[9][10] Approximate predicted chemical shifts are:

• C-2: ~150-152 ppm

• C-3: ~125-127 ppm

• C-4: ~135-137 ppm

• C-4a: ~128-130 ppm

• C-5: ~126-128 ppm

• C-6: ~129-131 ppm

• C-7: ~118-120 ppm (doublet due to C-F coupling)

• C-8: ~158-160 ppm (large doublet due to ¹JCF coupling)

• C-8a: ~145-147 ppm

Predicted ¹⁹F NMR Spectrum (470 MHz, CDCl₃)

The ¹⁹F NMR spectrum is expected to show a single signal for the fluorine at the C-8 position.[4] The chemical shift is predicted to be in the range of -110 to -130 ppm (relative to CFCl₃). This signal would likely appear as a multiplet due to coupling with the aromatic protons, primarily H-7. ¹⁹F NMR can be a powerful tool for detecting fluorine-containing impurities.

Experimental Protocol: Purity Determination by qNMR

This protocol outlines the steps for determining the purity of a batch of 3,4-Dichloro-8-fluoroquinoline using an internal standard.

Materials:

• 3,4-Dichloro-8-fluoroquinoline (analyte)

• Maleic acid (internal standard, certified reference material)

• Deuterated chloroform (CDCl₃) with 0.03% v/v tetramethylsilane (TMS)

• High-precision analytical balance

• 5 mm NMR tubes

• Volumetric flasks and pipettes

Procedure:

• Preparation of the Internal Standard Stock Solution: Accurately weigh approximately 20 mg of maleic acid into a 10 mL volumetric flask and dissolve in CDCl₃. Record the exact weight.

• Sample Preparation: Accurately weigh approximately 15 mg of 3,4-Dichloro-8-fluoroquinoline into a clean, dry vial. Record the exact weight.

• Mixing: Add a precise volume (e.g., 1.0 mL) of the internal standard stock solution to the vial containing the analyte. Ensure complete dissolution.

• NMR Tube Loading: Transfer an exact volume (e.g., 0.6 mL) of the final solution into a 5 mm NMR tube.

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum on a 500 MHz or higher spectrometer.

  • Ensure the spectral width covers the entire range of expected signals.

  • Set the relaxation delay (D1) to at least 30 seconds to ensure full relaxation of all protons.

  • Acquire at least 16 scans for good signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Phase the spectrum and perform baseline correction.

  • Calibrate the spectrum to the TMS signal at 0.00 ppm.

  • Integrate the well-resolved singlet of the analyte (H-2) and the singlet of the internal standard (maleic acid, ~δ 6.3 ppm).

Calculation of Purity:

The purity of the analyte is calculated using the following formula:

Purity (%) = (I_analyte / I_IS) * (N_IS / N_analyte) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

• IS = Internal Standard

Identifying Potential Impurities

Knowledge of the synthetic route is crucial for predicting potential impurities. A likely synthesis of 3,4-Dichloro-8-fluoroquinoline would involve the cyclization of a substituted aniline.[5][11] Potential impurities could include:

• Starting materials: Unreacted substituted anilines or other precursors.

• Regioisomers: Incorrect cyclization could lead to isomers with different substitution patterns on the quinoline ring.

• Incompletely halogenated species: For example, 3-chloro-8-fluoroquinoline or 4-chloro-8-fluoroquinoline.

• Residual solvents: Solvents used in the synthesis and purification steps.

These impurities would likely have distinct signals in the ¹H NMR spectrum, allowing for their identification and quantification relative to the main compound.

Comparison with Alternative Analytical Techniques

While qNMR is a powerful tool, a multi-faceted approach to purity assessment is often necessary. Here is a comparison with other common techniques:

Feature	Quantitative ¹H NMR (qNMR)	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	Elemental Analysis (EA)
Principle	Signal intensity is directly proportional to the number of nuclei.[3]	Separation based on polarity, detection by UV absorbance.[12]	Separation based on volatility and polarity, detection by mass.[13]	Combustion analysis to determine elemental composition.
Quantification	Absolute quantification with an internal standard.[5]	Relative quantification based on peak area percent or external standards.	Relative quantification; can be absolute with appropriate standards.	Provides elemental composition, purity is inferred.[12]
Reference Standard	Requires a certified internal standard, not the analyte itself.[2]	Requires a reference standard of the analyte for accurate quantification.	Requires reference standards for confirmation and quantification.	Does not require a chemical reference standard.
Structural Info	Provides detailed structural information for the analyte and impurities.	Provides retention time and UV spectrum, limited structural information.	Provides retention time and mass spectrum for structural elucidation.	Provides only the elemental ratio.[12]
Sensitivity	Lower sensitivity, typically for impurities >0.1%.[6]	High sensitivity, capable of detecting trace impurities (ppm levels).	Very high sensitivity, excellent for volatile impurities.	Less sensitive for minor impurities.
Sample Throughput	Lower, due to longer acquisition times for quantification.	High, with typical run times of 15-30 minutes.	Moderate, depending on the temperature program.	Moderate.
Sample State	Requires soluble samples.	Requires soluble samples.	Requires volatile or derivatizable samples.[13]	Solid or liquid samples.
Destructive	No, the sample can be recovered.	Yes.	Yes.	Yes.

Workflow and Decision Making

The choice of analytical technique depends on the specific requirements of the analysis.

Decision workflow for selecting a purity assessment method.

Conclusion: An Orthogonal Approach for Unimpeachable Purity Assessment

For the comprehensive purity assessment of 3,4-Dichloro-8-fluoroquinoline, quantitative ¹H NMR stands out as a primary, structure-verifying method that provides an absolute purity value without the need for a specific reference standard of the compound itself. Its ability to simultaneously identify and quantify the main component and any proton-containing impurities makes it an invaluable tool in research and development.

However, for a complete and robust purity profile, an orthogonal approach is highly recommended. High-sensitivity chromatographic techniques like HPLC-UV and GC-MS are essential for detecting trace impurities that may fall below the detection limit of NMR. Elemental analysis serves as a fundamental check of the empirical formula. By combining the strengths of these complementary techniques, researchers and drug development professionals can ensure the highest level of confidence in the purity and quality of 3,4-Dichloro-8-fluoroquinoline, thereby upholding the principles of scientific integrity and ensuring the reliability of their subsequent research.

References

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A Senior Application Scientist's Guide to Comparing the Cytotoxicity of Quinoline Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate and compare the cytotoxic properties of different quinoline derivatives. We will delve into the underlying mechanisms of action, present a comparative analysis of representative compounds, and provide detailed, field-tested protocols for key cytotoxicity assays. Our focus is on the "why" behind experimental design, ensuring that the data you generate is not only accurate but also robust and interpretable.

Introduction: The Quinoline Scaffold in Anticancer Research

The quinoline ring system, a bicyclic aromatic heterocycle, is a privileged scaffold in medicinal chemistry. Its rigid structure and potential for diverse functionalization have made it a cornerstone in the development of therapeutic agents for a wide range of diseases, most notably cancer. Many clinically approved drugs, such as camptothecin and its analogues (topoisomerase inhibitors), feature the quinoline core, highlighting its proven track record in oncology.

The cytotoxic potential of a quinoline derivative is not inherent to the core structure itself but is profoundly influenced by the nature and position of its substituents. These modifications dictate the molecule's physicochemical properties, such as its lipophilicity, hydrogen bonding capacity, and steric profile, which in turn govern its ability to interact with biological targets and elicit a cytotoxic response. Understanding this structure-activity relationship (SAR) is paramount for the rational design of novel, potent, and selective anticancer agents.

Mechanisms of Quinoline-Induced Cytotoxicity: A Multifaceted Approach

Quinoline derivatives exert their cytotoxic effects through a variety of mechanisms, often engaging multiple cellular pathways simultaneously. This pleiotropic activity can be advantageous in overcoming drug resistance. Below, we explore some of the most well-documented mechanisms.

DNA Damage and Repair Inhibition

A primary mode of action for many cytotoxic agents is the induction of DNA damage. Quinolines can achieve this in several ways:

• Intercalation: The planar aromatic structure of the quinoline ring allows it to slip between the base pairs of the DNA double helix, disrupting its structure and interfering with replication and transcription.

• Topoisomerase Inhibition: Topoisomerases are crucial enzymes that resolve DNA supercoiling during replication. Certain quinoline derivatives, famously the camptothecins, stabilize the covalent complex between the enzyme and DNA, leading to lethal double-strand breaks.

• Generation of Reactive Oxygen Species (ROS): Some quinoline structures can undergo redox cycling, generating ROS that cause oxidative damage to DNA, proteins, and lipids, ultimately triggering cell death.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a tightly regulated process that is often dysregulated in cancer. A key goal of anticancer therapy is to reactivate this pathway in malignant cells. Quinolines can trigger apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. A common cascade involves the activation of caspase enzymes, the executioners of apoptosis.

Below is a generalized diagram illustrating the induction of the intrinsic apoptotic pathway, a common mechanism for quinoline derivatives.

A Researcher's Guide to the Validation of 3,4-Dichloro-8-fluoroquinoline as a Novel Research Tool

In the dynamic landscape of molecular biology and drug discovery, the quest for novel chemical probes is paramount. The fluoroquinolone scaffold has historically been a rich source of antibacterial agents, and more recently, has shown promise in the development of anticancer therapeutics.[1][2] This guide focuses on a lesser-known derivative, 3,4-Dichloro-8-fluoroquinoline, providing a comprehensive framework for its validation as a reliable research tool. Our objective is to equip researchers with the rationale and detailed protocols necessary to characterize this compound, comparing its potential performance against established alternatives.

Introduction: The Fluoroquinolone Scaffold as a Research Tool

Fluoroquinolones are a class of synthetic antibiotics that function by inhibiting DNA gyrase and topoisomerase IV, enzymes crucial for bacterial DNA replication.[3][4][5][6] This mechanism of action has made them indispensable in microbiology. More recently, their ability to target eukaryotic topoisomerases has garnered interest in cancer research.[1] The basic quinolone structure features a bicyclic core, with various substitutions influencing the compound's spectrum of activity, potency, and pharmacokinetic properties.[7][8][9] Given this established background, any new derivative, such as 3,4-Dichloro-8-fluoroquinoline, warrants a thorough investigation to unlock its potential.

The Uncharacterized Potential of 3,4-Dichloro-8-fluoroquinoline

A survey of the current scientific literature and commercial availability reveals that 3,4-Dichloro-8-fluoroquinoline is a novel or sparsely studied compound. Chemical suppliers, such as Sigma-Aldrich, list the compound but provide no analytical data, emphasizing the need for independent validation by the end-user. This guide, therefore, serves as a proposed roadmap for the systematic evaluation of this molecule.

A Proposed Framework for Validation

The validation of a new chemical entity requires a multi-faceted approach, moving from basic chemical characterization to complex cellular assays. The following sections outline a logical and scientifically rigorous workflow for the validation of 3,4-Dichloro-8-fluoroquinoline.

Fundamental Physicochemical Characterization

Before embarking on biological assays, it is crucial to confirm the identity, purity, and solubility of the compound.

Experimental Protocol: Physicochemical Characterization

• Identity Confirmation:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Dissolve 5-10 mg of the compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Acquire ¹H and ¹³C NMR spectra to confirm the chemical structure by analyzing chemical shifts, coupling constants, and integration. The data should be consistent with the expected structure of 3,4-Dichloro-8-fluoroquinoline.

  • Mass Spectrometry (MS): Prepare a dilute solution of the compound and analyze using high-resolution mass spectrometry (e.g., ESI-TOF) to determine the accurate mass and confirm the elemental composition.

• Purity Analysis:

  • High-Performance Liquid Chromatography (HPLC): Develop an HPLC method using a suitable column (e.g., C18) and mobile phase gradient (e.g., water/acetonitrile with 0.1% formic acid). The purity is determined by the peak area of the main component relative to the total peak area at a specific wavelength (e.g., 254 nm). A purity of >95% is generally considered acceptable for biological screening.

• Solubility Determination:

  • Kinetic and Thermodynamic Solubility Assays: Assess the solubility in various biologically relevant buffers (e.g., PBS, cell culture media) and organic solvents (e.g., DMSO). This information is critical for preparing stock solutions and ensuring accurate dosing in subsequent experiments.

Primary Target Engagement: Assessing Antibacterial Activity

The primary hypothesis for a novel fluoroquinolone is its potential as an antibacterial agent. This should be tested against a panel of representative bacterial strains.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Bacterial Strains: Select a panel of Gram-positive (e.g., Staphylococcus aureus, Streptococcus pneumoniae) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.[4][10]

• Preparation of Inoculum: Grow bacterial cultures to the mid-logarithmic phase and dilute to a standardized concentration (e.g., 5 x 10⁵ CFU/mL).

• Drug Dilution Series: Prepare a two-fold serial dilution of 3,4-Dichloro-8-fluoroquinoline and control antibiotics (e.g., ciprofloxacin, moxifloxacin) in a 96-well plate.

• Inoculation and Incubation: Add the standardized bacterial inoculum to each well and incubate at 37°C for 16-20 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Data Presentation: Comparative MIC Data

Compound	S. aureus (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)
3,4-Dichloro-8-fluoroquinoline	Experimental Data	Experimental Data	Experimental Data
Ciprofloxacin (Control)	0.5 - 2	0.015 - 0.12	0.25 - 1
Moxifloxacin (Control)	0.06 - 0.25	0.03 - 0.12	1 - 4

Control data are representative values from the literature.

Elucidating the Mechanism of Action

Assuming antibacterial activity is observed, the next logical step is to confirm if 3,4-Dichloro-8-fluoroquinoline acts via the classical fluoroquinolone mechanism of inhibiting DNA gyrase and topoisomerase IV.

Experimental Protocol: In Vitro DNA Gyrase and Topoisomerase IV Inhibition Assays

• Enzyme and Substrate: Utilize commercially available purified DNA gyrase and topoisomerase IV enzymes and their respective DNA substrates.

• Assay Principle: These assays typically measure the relaxation of supercoiled DNA by the topoisomerase. An active inhibitor will prevent this relaxation.

• Reaction Setup: Incubate the enzyme, DNA substrate, and varying concentrations of 3,4-Dichloro-8-fluoroquinoline and control inhibitors.

• Analysis: The reaction products are resolved by agarose gel electrophoresis. The amount of supercoiled versus relaxed DNA is quantified to determine the IC₅₀ (the concentration of inhibitor required to reduce enzyme activity by 50%).

Data Presentation: Comparative Enzyme Inhibition Data

Compound	DNA Gyrase IC₅₀ (µM)	Topoisomerase IV IC₅₀ (µM)
3,4-Dichloro-8-fluoroquinoline	Experimental Data	Experimental Data
Ciprofloxacin (Control)	0.1 - 1	1 - 10
Moxifloxacin (Control)	0.2 - 1.5	0.5 - 3

Control data are representative values from the literature.

Visualizing the Workflow

Caption: Mechanism of action of fluoroquinolones.

Comparison with Alternatives

Throughout the validation process, it is essential to benchmark the performance of 3,4-Dichloro-8-fluoroquinoline against well-characterized alternatives.

• Ciprofloxacin: A second-generation fluoroquinolone with excellent Gram-negative activity. [1][7]It is one of the most widely used fluoroquinolones. [1]* Moxifloxacin: A fourth-generation fluoroquinolone with enhanced Gram-positive and atypical pathogen activity. [5][8]* Non-fluoroquinolone antibiotics: Depending on the intended research application, comparison with antibiotics from other classes (e.g., beta-lactams, macrolides) may also be warranted.

Conclusion: A Path to Validation

The validation of a new research tool like 3,4-Dichloro-8-fluoroquinoline is a rigorous but necessary process to ensure the generation of reliable and reproducible data. This guide provides a comprehensive framework, from fundamental chemical characterization to detailed biological evaluation. By systematically following these steps and comparing the results to established alternatives, researchers can confidently determine the utility and limitations of 3,4-Dichloro-8-fluoroquinoline for their specific research needs. The data generated will not only be invaluable for the individual researcher but will also contribute to the broader scientific community's understanding of this novel compound.

References

• Etienne, M., et al. (2017). Comparative neurological safety of fluoroquinolones versus therapeutic alternatives. Journal of Antimicrobial Chemotherapy, 72(7), 2136-2142.
• Aldred, K. J., Kerns, R. J., & Osheroff, N. (2014). Mechanism of quinolone action and resistance. Biochemistry, 53(10), 1565–1574.
• Bush, N. G., et al. (2020). Quinolones: Mechanism, Lethality and Their Contributions to Antibiotic Resistance. Molecules, 25(23), 5658.
• Al-Soud, Y. A., et al. (2007).
• Al-Soud, Y. A., et al. (2007).
• Fàbrega, A., et al. (2009). Fluoroquinolones: Mechanism of action, classification, and development of resistance. Journal of Chemotherapy, 21(6), 635-647.
• Hooper, D. C., & Jacoby, G. A. (2016). Mechanisms of Action of Antimicrobials: Focus on Fluoroquinolones. Cold Spring Harbor Perspectives in Medicine, 6(11), a025320.
• Rodríguez-Martínez, J. M., et al. (2016). Mechanism of action of and resistance to quinolones. Revista Española de Quimioterapia, 29(Suppl 1), 1-10.
• Alfei, S., & Schito, A. M. (2022). The Rise, Fall, and Rethink of (Fluoro)quinolones: A Quick Rundown. Antibiotics, 11(3), 366.
• Emmerson, A. M., & Jones, A. M. (2003). The quinolones: decades of development and use. Journal of Antimicrobial Chemotherapy, 51(Suppl 1), 13–20.

• National Center for Biotechnology Information. (2020). Fluoroquinolones. In LiverTox: Clinical and Research Information on Drug-Induced Liver Injury. Retrieved from [Link]

• Găman, M.-A., et al. (2023). Overview of Side-Effects of Antibacterial Fluoroquinolones: New Drugs versus Old Drugs, a Step Forward in the Safety Profile? Pharmaceutics, 15(3), 804.
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• Serrano, M. J., et al. (2024).

• U.S. Food and Drug Administration. (2016). FDA Drug Safety Communication: FDA updates warnings for oral and injectable fluoroquinolone antibiotics due to disabling side effects. Retrieved from [Link]

• Suaifan, G. A. R. Y., et al. (2022). Fluoroquinolones’ Biological Activities against Laboratory Microbes and Cancer Cell Lines. Molecules, 27(5), 1656.
• Găman, M.-A., et al. (2023). Overview of Side-Effects of Antibacterial Fluoroquinolones: New Drugs versus Old Drugs, a Step Forward in the Safety Profile? Pharmaceutics, 15(3), 804.

• Organic Chemistry Portal. (n.d.). Synthesis of Fluoroquinolone Antibiotics. Retrieved from [Link]

• Hryniuk, I., et al. (2023). A Comprehensive Review on Chemical Synthesis and Chemotherapeutic Potential of 3-Heteroaryl Fluoroquinolone Hybrids. Molecules, 28(6), 2797.
• Amelin, V. G., & Emelyanov, O. E. (2024). Nondestructive Analysis of Fluoroquinolone Drugs by Colorimetric Method Using a Smartphone.
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Safety & Regulatory Compliance

A Guide to the Proper Disposal of 3,4-Dichloro-8-fluoroquinoline

This document provides essential safety and logistical information for the proper disposal of 3,4-dichloro-8-fluoroquinoline. The procedures outlined are critical for ensuring personal safety, maintaining a compliant laboratory environment, and protecting the ecosystem. This guide is intended for researchers, scientists, and drug development professionals who handle this compound.

Disclaimer: This guide synthesizes information from safety data sheets and general chemical safety principles. It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific disposal protocols. Always adhere to all local, state, and federal regulations.

Core Principle: Hazard-Based Segregation

The cornerstone of proper chemical disposal is understanding the hazard profile of the substance. 3,4-Dichloro-8-fluoroquinoline is a halogenated aromatic compound.[1][2] Its structure contains both chlorine and fluorine atoms, which dictates its classification as halogenated organic waste .[2][3] This classification is the single most important factor in its disposal, as mixing halogenated and non-halogenated waste streams significantly increases disposal costs and complexity.[1][3]

Hazard Profile and Safety Imperatives

Before handling or preparing for disposal, a thorough understanding of the risks is essential. The Globally Harmonized System (GHS) classifications for 3,4-dichloro-8-fluoroquinoline highlight the need for stringent safety measures.[4][5]

Hazard Classification	GHS Hazard Statement	Implication for Handling and Disposal
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed.[5]	Avoid ingestion. Do not eat, drink, or smoke in the handling area.[4] Wash hands thoroughly after handling.[4][6]
Serious Eye Damage (Category 1)	H318: Causes serious eye damage.[5]	Mandates the use of chemical safety goggles or a face shield.[4] An eyewash station must be readily accessible.[4][7]
Skin Irritation (Category 2)	H315: Causes skin irritation.[4][6]	Requires wearing chemical-resistant gloves and a lab coat to prevent skin contact.[4]
STOT SE (Category 3)	H335: May cause respiratory irritation.[4]	All handling and disposal preparations must be conducted in a certified chemical fume hood to prevent inhalation.[4][8]

Procedural Guide: Step-by-Step Disposal Protocol

This protocol outlines the process from the point of waste generation to its readiness for collection by EHS or a certified hazardous waste contractor.

Step 1: Required Personal Protective Equipment (PPE)

Before beginning any waste consolidation or decontamination, ensure you are wearing the appropriate PPE. This is your primary defense against exposure.[8]

• Eye/Face Protection : Chemical safety goggles that meet OSHA's eye and face protection regulations (29 CFR 1910.133).[9] For larger quantities, a face shield is recommended.

• Hand Protection : Chemical-resistant gloves, such as nitrile.[10] Always inspect gloves for tears or holes before use.

• Skin and Body Protection : A buttoned lab coat is mandatory.[8] For tasks with a higher splash risk, a chemical-resistant apron should be worn over the lab coat.

• Respiratory Protection : All work must be performed within a certified chemical fume hood to manage respiratory hazards.[4]

Step 2: Waste Characterization and Segregation

Properly categorizing the waste is a critical step that cannot be overlooked.

• Identify the Waste Stream : Any material—be it the pure compound, a reaction mixture, or contaminated labware—containing 3,4-dichloro-8-fluoroquinoline is classified as Hazardous Waste .[8]

• Segregate as Halogenated : This waste must be kept separate from all other waste streams, especially non-halogenated organic solvents.[2][3] Cross-contamination can render a large volume of solvent unrecyclable and significantly increase disposal costs.[1]

Step 3: Waste Collection and Containment

• For Solid Waste (Pure Compound, Contaminated Weigh Boats, etc.) :

  • Collect in a dedicated, robust, sealable container (e.g., a wide-mouth glass jar or a high-density polyethylene (HDPE) container).

  • Ensure the container is clearly labeled "HAZARDOUS WASTE" and lists all contents, including "3,4-dichloro-8-fluoroquinoline".[3]

• For Liquid Waste (Solutions, Reaction Quenches, etc.) :

  • Use a designated "Halogenated Organic Waste" container, often provided by your institution's EHS department.[1][2] These containers must be compatible with chlorinated solvents.

  • Never mix incompatible chemicals. For example, do not add strong acids, bases, or oxidizers to a solvent waste container.[3][11]

  • Keep the waste container closed at all times, except when adding waste.[3][12] This prevents the release of volatile organic compounds (VOCs).

  • Do not fill containers beyond 90% capacity to allow for vapor expansion.[12]

Step 4: Decontamination of Labware

• Initial Rinse : Rinse contaminated glassware (beakers, flasks, etc.) with a small amount of an appropriate organic solvent (e.g., acetone). This rinseate is now hazardous and must be disposed of into the Halogenated Organic Waste container.

• Secondary Wash : After the initial solvent rinse, wash the glassware with soap and water.

• Spill Cleanup : In the event of a spill, wear full PPE.[4] Absorb the spill with an inert material (e.g., vermiculite or sand).[4] Collect the contaminated absorbent material and place it in a sealed container for disposal as solid halogenated waste.[4][8] Decontaminate the spill area thoroughly.[8]

Disposal Workflow and Decision Logic

The following diagram illustrates the logical flow for the proper management and disposal of waste containing 3,4-dichloro-8-fluoroquinoline.

Caption: Disposal workflow for 3,4-dichloro-8-fluoroquinoline.

Regulatory Framework

The disposal of 3,4-dichloro-8-fluoroquinoline as a hazardous waste is governed by strict regulations. In the United States, the Environmental Protection Agency (EPA) sets the standards for hazardous waste management under the Resource Conservation and Recovery Act (RCRA).[13] Your institution's EHS department is responsible for ensuring these complex regulations are met and will contract with licensed hazardous waste disposal companies to transport and ultimately destroy the chemical waste, typically through high-temperature incineration.[2] Adhering to the protocols in this guide is the first and most critical step in this regulatory chain of custody.

References

• Benchchem. An In-depth Technical Guide to the Safety and Handling of Chlorinated Aromatic Compounds.
• AK Scientific, Inc. 3,4-Dichloro-8-fluoroquinoline Safety Data Sheet.
• Sigma-Aldrich. Flutriafol Safety Data Sheet.
• Sigma-Aldrich. H6878 Safety Data Sheet.
• OSHA. OSHA Field Safety and Health Management System (SHMS) Manual - Chapter 26.
• Environmental Health and Safety. Hazardous Waste Reduction.
• Bucknell University. Hazardous Waste Segregation.
• Thermo Fisher Scientific. 4,7-Dichloroquinoline Safety Data Sheet.
• TCI Chemicals. 4,8-Dichloroquinoline Safety Data Sheet.
• Thermo Fisher Scientific. 4,7-Dichloroquinoline Safety Data Sheet (2).
• Benchchem. Proper Disposal of 3,4-Dichloro-7-(trifluoromethyl)quinoline: A Safety and Operational Guide.
• Sigma-Aldrich. 3,4-Dichloro-8-fluoroquinoline Product Page.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.
• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• Cornell EHS. 7.2 Organic Solvents.
• National Institutes of Health. The NIH Drain Discharge Guide.
• Nipissing University. Hazardous Materials Disposal Guide.
• OSHA. Controlling Occupational Exposure to Hazardous Drugs.
• AK Scientific, Inc. 8-Fluoroquinoline Safety Data Sheet.
• Benchchem. Proper Disposal of 8-Fluoro-3,4-dihydroquinolin-2(1H)-one: A Step-by.
• U.S. EPA. Chlorine and Chlorinated Hydrocarbon Manufacturing Industry.

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